HCTU

Core Science & Biosynthesis

An In-depth Technical Guide to the HCTU Coupling Reagent: Mechanism, Applications, and Performance

For Immediate Release

This technical guide provides a comprehensive overview of O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HCTU), a widely used coupling reagent in peptide synthesis and organic chemistry. Tailored for researchers, scientists, and professionals in drug development, this document delves into the core mechanism of action, presents comparative performance data, and offers detailed experimental protocols.

Core Mechanism of Action

HCTU is an aminium-based coupling reagent that facilitates the formation of amide bonds, most notably in solid-phase peptide synthesis (SPPS). Its mechanism is characterized by the rapid and efficient activation of carboxylic acids. The presence of a chlorine atom at the 6-position of the 1-hydroxybenzotriazole (B26582) (HOBt) moiety significantly enhances its reactivity compared to its analogue, HBTU.[1][2]

The process is initiated in the presence of a tertiary amine base, such as N,N-diisopropylethylamine (DIPEA). The base serves two primary functions: it deprotonates the carboxylic acid of the N-protected amino acid and neutralizes the protonated N-terminal amine of the peptide chain, rendering it nucleophilic.[3][4]

The reaction proceeds through the following key steps:

• Formation of the O-acylisourea Intermediate: The deprotonated carboxylic acid attacks the electrophilic carbon of HCTU, leading to the formation of a highly reactive O-acylisourea intermediate.[3][4]

• Intramolecular Rearrangement: This intermediate rapidly rearranges to form a more stable and highly reactive O-(6-chlorobenzotriazol-1-yl) (6-Cl-OBt) active ester.

• Nucleophilic Attack and Peptide Bond Formation: The deprotonated N-terminal amine of the growing peptide chain then acts as a nucleophile, attacking the carbonyl carbon of the active ester. This results in the formation of the desired peptide bond and the release of 6-chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt).

This efficient activation and coupling cycle contributes to faster reaction times and high coupling yields, even for sterically hindered amino acids or "difficult" peptide sequences.[5]

Caption: HCTU Mechanism of Action

Performance and Comparative Data

HCTU is recognized for its high efficiency, often yielding results comparable to the more expensive reagent HATU, and superior to HBTU, particularly in challenging syntheses.[5][6] The electron-withdrawing effect of the chlorine atom on the benzotriazole (B28993) ring in HCTU leads to the formation of a more reactive active ester compared to that generated by HBTU.[6]

Coupling Reagent	Leaving Group	Relative Reactivity	Coupling Efficiency	Racemization Suppression
HATU	HOAt	Very High	Very High	Excellent
HCTU	6-Cl-HOBt	High	High	Very Good
HBTU	HOBt	Good	Good	Good

Table 1: General Comparison of Common Coupling Reagents.[6]

Quantitative studies on "difficult" peptide sequences provide further insight into the performance of HCTU. For instance, in the synthesis of the acyl carrier protein (ACP) fragment 65-74, HCTU demonstrated purity comparable to HATU, while HBTU and TBTU resulted in more impurities.[6]

Coupling Reagent	Coupling Time (min)	Crude Peptide Purity (%)
HCTU	5	~75
HATU	5	~75
HBTU	20	~60
PyBOP	20	~55

Table 2: Comparative Performance in the Synthesis of a Difficult Peptide Sequence (ACP 65-74). Data is illustrative and based on reported observations.[5]

Experimental Protocols

The following protocols provide a general framework for the use of HCTU in solid-phase peptide synthesis.

Standard HCTU Coupling Protocol

This protocol is suitable for most standard amino acid couplings.

Materials:

• Fmoc-protected amino acid (2.0 eq. relative to resin substitution)

• HCTU (2.0 eq.)

• DIPEA (4.0 eq.)

• DMF (N,N-Dimethylformamide)

• Resin with N-terminal deprotected amine

Procedure:

• Amino Acid Activation: In a separate vessel, dissolve the Fmoc-protected amino acid and HCTU in DMF. Add DIPEA to the solution and pre-activate for 3-5 minutes at room temperature.[7]

• Coupling: Add the pre-activated amino acid solution to the resin.

• Reaction: Agitate the mixture for 10-60 minutes. The reaction progress can be monitored using a qualitative method such as the Kaiser test.

• Washing: Once the reaction is complete (negative Kaiser test), filter the resin and wash thoroughly with DMF to remove excess reagents and byproducts.

Fast Coupling Protocol with HCTU

For many sequences, coupling times can be significantly reduced.

Procedure:

• Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF for 3 minutes, repeat once.

• Coupling: Add a solution of the Fmoc-protected amino acid (2.0 eq.), HCTU (2.0 eq.), and DIPEA (4.0 eq.) in DMF to the resin.

• Reaction: Agitate for 5 minutes or less.

• Washing: Filter and wash the resin with DMF.

This rapid cycle can dramatically decrease the overall synthesis time without compromising the purity of the crude peptide for many sequences.[8]

References

• 1. HCTU - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. benchchem.com [benchchem.com]
• 7. peptide.com [peptide.com]
• 8. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to HCTU in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the landscape of peptide synthesis, the choice of coupling reagent is a critical determinant of success, influencing reaction kinetics, product purity, and overall efficiency. O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526), commonly known as HCTU, has emerged as a highly efficient and cost-effective aminium-based coupling reagent for solid-phase peptide synthesis (SPPS). This technical guide provides a comprehensive overview of HCTU, including its chemical properties, mechanism of action, and comparative performance against other common coupling reagents. Detailed experimental protocols for both standard and accelerated Fmoc-SPPS are presented, alongside strategies for the synthesis of challenging peptide sequences. Safety and handling considerations are also addressed to ensure its proper use in a laboratory setting.

Introduction to HCTU

HCTU, with the chemical formula C₁₁H₁₅ClF₆N₅OP and a molecular weight of 413.69 g/mol , is an aminium salt derived from 6-chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt).[1] It is an analogue of the widely used coupling reagent HBTU, with the key distinction being the presence of a chlorine atom on the benzotriazole (B28993) ring. This electron-withdrawing group enhances the reactivity of the leaving group, leading to faster and more efficient peptide bond formation.[2] HCTU is particularly valued for its ability to significantly reduce synthesis times in Fmoc-based solid-phase peptide synthesis without compromising the purity of the crude peptide.[3][4]

Chemical Structure:

While often referred to as a uronium salt, crystallographic and NMR studies have shown that HCTU, like HBTU and HATU, exists predominantly in the more stable N-form, which is a guanidinium (B1211019) or aminium isomer. The uronium O-form is generally more reactive but less stable.

Mechanism of Action

The efficacy of HCTU in mediating peptide bond formation lies in its ability to rapidly convert a carboxyl group of an N-protected amino acid into a highly reactive 6-Cl-OBt active ester. This two-step process is facilitated by a tertiary base, typically N,N-diisopropylethylamine (DIPEA).

• Activation: The carboxylate anion of the N-protected amino acid, formed upon deprotonation by DIPEA, performs a nucleophilic attack on the electrophilic carbon of the HCTU molecule. This results in the formation of a reactive O-acylisourea intermediate and the release of the 6-chloro-1-hydroxybenzotriazole anion.

• Acyl Transfer: The unstable O-acylisourea intermediate rapidly rearranges to form the 6-Cl-OBt active ester of the amino acid. This active ester is then susceptible to nucleophilic attack by the free N-terminal amine of the growing peptide chain attached to the solid support, leading to the formation of a new peptide bond.

Mechanism of HCTU-mediated peptide bond formation.

Performance and Comparative Analysis

HCTU is recognized for its high coupling efficiency, which is often comparable to the more expensive reagent HATU and generally superior to HBTU, especially in the synthesis of "difficult" peptides.[5] The enhanced reactivity of HCTU allows for significantly shorter coupling times, which can dramatically reduce the overall synthesis duration.

Data Presentation: Comparison of Coupling Reagents

The following tables summarize the performance of HCTU in comparison to other common coupling reagents based on available data from the synthesis of model peptides.

Table 1: Performance Comparison for a Difficult Decapeptide (Acyl Carrier Protein Fragment 65-74)

Coupling Reagent	Crude Purity (%)	Major Impurities	Reference
HCTU	~95%	Low levels of deletion sequences	[6]
HATU	~95%	Low levels of deletion sequences	[6]
HBTU	Lower than HCTU/HATU	Additional impurities observed	[5]
TBTU	Lower than HCTU/HATU	Additional impurities observed	[5]
PyBOP	Lower than HCTU/HATU	Additional impurities observed	[5]

Table 2: Racemization Tendency of Different Coupling Reagents

Coupling Reagent	Racemization Level	Comments
HCTU	Very Good Suppression	The 6-Cl-HOBt leaving group provides good steric hindrance, minimizing racemization.
HATU	Excellent Suppression	The 7-aza-benzotriazole moiety (HOAt) is highly effective at preventing racemization.
HBTU	Good Suppression	Considered a reliable standard for minimizing racemization.
TBTU	Good Suppression	Performance is generally similar to HBTU.

Experimental Protocols

The following are detailed protocols for the use of HCTU in Fmoc-based solid-phase peptide synthesis.

Standard Fmoc-SPPS Protocol with HCTU

This protocol is suitable for routine peptide synthesis.

Standard Fmoc-SPPS Workflow using HCTU.

Methodology:

• Resin Swelling: Swell the resin (e.g., Rink Amide resin, 0.1 mmol scale) in dimethylformamide (DMF) for 1 hour.

• Fmoc Deprotection: Treat the resin with a 20% (v/v) solution of piperidine in DMF for 5-10 minutes. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF (5 times), dichloromethane (B109758) (DCM) (3 times), and DMF (3 times).

• Amino Acid Activation and Coupling:

  • In a separate vessel, prepare a solution of the Fmoc-protected amino acid (5 equivalents relative to resin loading) and HCTU (4.9 equivalents) in DMF.

  • Add DIPEA (10 equivalents) to the mixture and pre-activate for 1 minute.

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for 15-30 minutes.

• Washing: Wash the resin as described in step 3.

• Monitoring: Perform a Kaiser test to check for the presence of free primary amines. If the test is positive, repeat the coupling step.

• Cycle Repetition: Repeat steps 2-6 for each amino acid in the peptide sequence.

• Final Deprotection and Cleavage: After the final coupling cycle, perform a final Fmoc deprotection and then cleave the peptide from the resin using a suitable cleavage cocktail (e.g., TFA/TIS/H₂O).

Fast Fmoc-SPPS Protocol with HCTU

This protocol leverages the high reactivity of HCTU to significantly shorten cycle times.[3][5]

Methodology:

• Resin Swelling: As per the standard protocol.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 3 minutes. Repeat this step once.

• Washing: Wash the resin with DMF (5 times).

• Amino Acid Activation and Coupling:

  • Use the same molar equivalents as the standard protocol (5 eq. amino acid, 4.9 eq. HCTU, 10 eq. DIPEA).

  • The coupling reaction time can be reduced to 5 minutes or less. For shorter peptides, coupling times of 2 minutes have been shown to be effective.[5]

• Washing: As per the standard protocol.

• Cycle Repetition: Repeat the fast cycle for the entire sequence.

Synthesis of Difficult Peptides

"Difficult sequences" in peptide synthesis often involve sterically hindered amino acids (e.g., Aib) or sequences prone to aggregation. HCTU has proven effective in these challenging syntheses.

Strategies for Difficult Sequences:

• Solvent Mixtures: For sequences prone to aggregation, such as the acyl carrier protein fragment (65-74), using a 1:1 mixture of DMF and dimethyl sulfoxide (B87167) (DMSO) as the solvent for the coupling step can disrupt secondary structures and improve coupling efficiency.[5]

• Elevated Temperatures: In combination with a highly reactive coupling reagent like COMU, increasing the reaction temperature (e.g., to 75°C) can significantly improve the purity of peptides with sterically hindered couplings, such as those containing Aib-Aib motifs. While this data is for COMU, the principle of using elevated temperatures to overcome steric hindrance can be explored with HCTU as well.[7]

• Double Coupling: For particularly difficult couplings, performing the coupling step twice (a "double coupling") before proceeding to the next deprotection step can help drive the reaction to completion.

Safety and Handling

While some initial reports described HCTU as non-toxic and non-irritating, more recent and specific studies have identified it as a potent skin sensitizer.[8] Repeated exposure can lead to allergic reactions, including anaphylaxis. Therefore, strict safety precautions are mandatory when handling HCTU.

Safety Precautions for Handling HCTU.

Recommended Handling Procedures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles.

• Ventilation: Handle solid HCTU and its solutions exclusively in a well-ventilated chemical fume hood.

• Storage: Store HCTU in a tightly sealed container in a cool, dry place, typically between 2-8°C.[9]

• Disposal: Dispose of HCTU and any contaminated materials in accordance with local regulations for chemical waste.

Conclusion

HCTU is a powerful and versatile coupling reagent that offers a compelling balance of high reactivity, efficiency, and cost-effectiveness for Fmoc-based solid-phase peptide synthesis. Its ability to facilitate rapid peptide bond formation makes it an invaluable tool for accelerating peptide production, particularly for long and complex sequences. By understanding its mechanism of action, leveraging optimized protocols, and adhering to strict safety guidelines, researchers can effectively harness the capabilities of HCTU to advance their work in peptide chemistry, drug discovery, and development.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. benchchem.com [benchchem.com]
• 7. cdn2.hubspot.net [cdn2.hubspot.net]
• 8. HCTU O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate Novabiochem 330645-87-9 [sigmaaldrich.com]
• 9. medchemexpress.com [medchemexpress.com]

The Role of HCTU in Solid-Phase Peptide Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-Phase Peptide Synthesis (SPPS) has revolutionized the way peptides are created, enabling the efficient and rapid assembly of amino acid chains. Central to the success of SPPS is the choice of coupling reagent, a chemical agent that facilitates the formation of a peptide bond between two amino acids. Among the plethora of available options, O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) has emerged as a highly effective and widely adopted coupling reagent. This technical guide provides a comprehensive overview of the core role of HCTU in SPPS, detailing its mechanism of action, performance data, and experimental protocols.

Mechanism of Action

HCTU is an aminium-based coupling reagent that efficiently activates the C-terminus of an amino acid for reaction with the N-terminus of another. The mechanism involves the formation of a highly reactive O-acylisourea intermediate. The presence of a chlorine atom on the benzotriazole (B28993) ring enhances the reactivity of the leaving group, leading to faster and more efficient coupling reactions.

The activation process begins with the reaction of the carboxylic acid of the incoming Fmoc-protected amino acid with HCTU in the presence of a tertiary base, such as diisopropylethylamine (DIPEA). This forms a 6-chloro-OBt active ester, which is more reactive than the corresponding OBt ester formed by reagents like HBTU.[1] This highly reactive ester is then susceptible to nucleophilic attack by the deprotected N-terminal amine of the growing peptide chain attached to the solid support, resulting in the formation of a stable amide bond.

Mechanism of HCTU-mediated carboxylic acid activation.

Performance and Comparative Data

The efficacy of a coupling reagent is a critical factor in peptide synthesis, directly impacting the purity and yield of the final product. HCTU has demonstrated high efficiency, often comparable to or exceeding that of other common coupling reagents.

Crude Peptide Purity

The following table summarizes the crude purity of two different peptides synthesized using PyBOP, HATU, and HCTU with varying coupling times. The data indicates that HCTU and HATU generally produce peptides of higher purity, especially with shorter reaction times.

Parameter	PyBOP	HATU	HCTU
Peptide 1 (65-74 ACP), 2x1 min coupling	48.11%	83.63%	79.86%
Peptide 1 (65-74 ACP), 2x20 min coupling	70.27%	79.91%	80.52%
Peptide 2 (A-B Amyloid 1-42), 2x1 min coupling	40.10%	89.63%	88.29%
Peptide 2 (A-B Amyloid 1-42), 2x20 min coupling	88.54%	91.23%	92.11%
Data sourced from a comparative analysis by BenchChem.[1]

Aza-Peptide Synthesis

In the synthesis of aza-peptides, a challenging modification, HCTU demonstrates rapid reaction kinetics, comparable to HATU.

Parameter	HATU	HCTU
Reaction Half-life (min)	40	40
Acylation Yield (%)	~100	~55
Data sourced from a study on aza-peptide synthesis.[1][2]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for successful peptide synthesis. Below are generalized protocols for SPPS using HCTU.

General Solid-Phase Peptide Synthesis (SPPS) Workflow

The following diagram illustrates a typical cycle in Fmoc-based SPPS.

A generalized workflow for solid-phase peptide synthesis (SPPS).

Detailed Protocol for Manual SPPS using HCTU

This protocol is adapted from the standard practices of the Nowick laboratory at UCI.[3]

Materials:

• Fmoc-protected amino acids

• HCTU

• Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• Solid support resin (e.g., Rink Amide, Wang, or 2-Chlorotrityl resin)

• Reaction vessel

• Inert gas (Nitrogen or Argon)

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in the reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Mix by bubbling with an inert gas for 7 minutes.

  • Drain the piperidine solution.

  • Repeat the piperidine treatment for another 7 minutes.

  • Wash the resin thoroughly with DMF (5 times).

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (typically 3-5 equivalents relative to the resin loading) and HCTU (slightly less than the amino acid, e.g., 2.9 equivalents) in DMF.

  • Add a tertiary base such as DIPEA or collidine (typically 2 times the molar amount of the amino acid).

  • Briefly pre-activate the mixture by gentle swirling for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin in the reaction vessel.

  • Mix by bubbling with an inert gas for at least 15 minutes. Longer coupling times (1-12 hours) may be necessary for difficult couplings or as the peptide chain elongates.[3]

• Washing:

  • Drain the coupling solution.

  • Wash the resin thoroughly with DMF (5 times).

• Repeat: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

• Final Deprotection and Cleavage:

  • After the final coupling cycle, perform a final Fmoc deprotection (step 2).

  • Wash the resin with DMF and then with a solvent suitable for cleavage (e.g., dichloromethane).

  • Treat the resin with a cleavage cocktail (e.g., a mixture of trifluoroacetic acid, water, and scavengers like triisopropylsilane) to cleave the peptide from the resin and remove side-chain protecting groups.

• Purification:

  • Precipitate the crude peptide in cold diethyl ether.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Synthesis of Acyl Carrier Protein (ACP) Fragment (65-74)

The synthesis of the "difficult" ACP (65-74) fragment (H-VQAAIDYING-OH) is often used as a benchmark to evaluate the performance of coupling reagents.[4] A fast synthesis protocol using HCTU has been reported with high purity of the crude product.[4]

Protocol Highlights:

• Deprotection: 2 x 30 seconds with 20% piperidine in DMF.

• Coupling: 2 x 1 minute with Fmoc-amino acid, HCTU, and DIPEA in DMF. For the sterically hindered valine residue, a solvent mixture of 1:1 DMF:DMSO and a longer coupling time (2 x 5 minutes) was found to be beneficial to avoid deletion products.[4]

Advantages and Disadvantages of HCTU

Advantages:

• High Reactivity and Efficiency: HCTU promotes rapid and complete coupling reactions, often leading to higher yields and purities.[4][5]

• Reduced Racemization: Compared to older reagents like BOP, HCTU has been shown to reduce the rate of racemization.[6]

• Cost-Effective: HCTU is a more affordable alternative to other high-efficiency coupling reagents like HATU.[4]

• Stability: It is reported to remain colorless through long synthesis sequences, suggesting good stability.[6]

Disadvantages:

• Potential for Racemization: While generally low, racemization can still occur, especially with sensitive amino acids. The use of additives like 6-Cl-HOBt can help to suppress this side reaction.[7]

• Guanidinylation: As an aminium/uronium salt, HCTU can potentially react with the N-terminal amine of the peptide to form an inactive guanidino by-product. This can be minimized by using a slight excess of the amino acid relative to the coupling reagent.

Comparison with Other Coupling Reagents

The choice of coupling reagent is often a balance between reactivity, cost, and the potential for side reactions.

Comparison of Common Coupling Reagents. (Note: Image placeholders would be replaced with actual chemical structures in a final document).

• HBTU: A widely used and effective coupling reagent. HCTU is the 6-chloro-HOBt analogue of HBTU, and this modification generally leads to higher reactivity.[8]

• HATU: Often considered the gold standard for difficult couplings due to the reactivity of the HOAt leaving group. HCTU provides a more economical alternative with comparable performance in many cases.[1][4]

• COMU: An Oxyma-based coupling reagent that offers high efficiency and a favorable safety profile as its byproducts are not explosive.

Conclusion

HCTU has established itself as a robust and versatile coupling reagent for solid-phase peptide synthesis. Its high reactivity, efficiency, and favorable cost-performance ratio make it an excellent choice for a wide range of applications, from routine peptide synthesis to the creation of complex and "difficult" sequences. By understanding its mechanism of action and employing optimized protocols, researchers, scientists, and drug development professionals can leverage the power of HCTU to accelerate their peptide-based research and development endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. researchgate.net [researchgate.net]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. bachem.com [bachem.com]

HCTU Reagent: A Technical Guide to Properties and Applications in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) reagent, a highly efficient coupling agent utilized in solid-phase peptide synthesis (SPPS). This document outlines its core properties, mechanism of action, and provides detailed experimental protocols for its application.

Core Properties of HCTU

HCTU is an aminium-based coupling reagent that has gained widespread use in peptide synthesis due to its high reactivity and ability to suppress racemization.[1][2] It is an analogue of HBTU, with the key difference being the presence of a chlorine atom on the benzotriazole (B28993) ring, which enhances its performance.[3]

Physicochemical Characteristics

A summary of the key physicochemical properties of HCTU is presented in the table below.

Property	Value	Reference(s)
Chemical Formula	C₁₁H₁₅ClF₆N₅OP	[4][5]
Molecular Weight	413.69 g/mol	[4][5][6]
Appearance	White to off-white crystalline powder	[3][7]
Melting Point	>185 °C	[3][8]
Solubility	Soluble in water, 1% acetic acid, and DMF (Dimethylformamide).[9][10]
Storage Conditions	Store at 2-8°C in a cool, dry place.[6][7]
CAS Number	330645-87-9	[4][6]

Mechanism of Action

The efficacy of HCTU in promoting amide bond formation lies in its ability to rapidly activate a carboxylic acid. In the presence of a tertiary base, such as N,N-diisopropylethylamine (DIPEA), HCTU reacts with the carboxyl group of an N-protected amino acid to form a highly reactive O-(6-chlorobenzotriazol-1-yl) ester (6-Cl-OBt active ester). This active ester is then susceptible to nucleophilic attack by the free amine of the growing peptide chain, resulting in the formation of a stable peptide bond. The electron-withdrawing chlorine atom on the benzotriazole moiety enhances the leaving group's ability, thereby accelerating the coupling reaction.[3]

Figure 1: Mechanism of HCTU-mediated peptide bond formation.

Performance and Comparison with Other Coupling Reagents

HCTU is often compared with other common coupling reagents such as HBTU and HATU. Generally, HCTU is considered more reactive than HBTU and offers a more cost-effective alternative to HATU while maintaining high coupling efficiency.[1][2] The enhanced reactivity of HCTU over HBTU is attributed to the 6-chloro-HOBt leaving group, which is a better leaving group than HOBt. HATU, which forms a highly reactive OAt active ester, is often considered the most efficient coupling reagent, particularly for sterically hindered amino acids.

Reagent	Leaving Group	Relative Reactivity	Key Characteristics
HBTU	HOBt	Good	A widely used and cost-effective standard reagent.
HCTU	6-Cl-HOBt	High	More reactive than HBTU due to the electron-withdrawing chlorine atom. Offers a good balance of cost and efficiency.[2]
HATU	HOAt	Very High	Generally considered the most reactive and efficient, especially for difficult couplings.

Experimental Protocol: Solid-Phase Synthesis of Acyl Carrier Protein (ACP) Fragment (65-74) using HCTU

This protocol describes the manual solid-phase synthesis of the model peptide ACP (65-74) (Sequence: VQAAIDYING) on a Rink Amide resin.

Materials

• Fmoc-protected amino acids

• Rink Amide resin

• HCTU

• N,N-Diisopropylethylamine (DIPEA)

• Piperidine (B6355638)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water (H₂O)

• Cold diethyl ether

Experimental Workflow

Figure 2: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Step-by-Step Procedure

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour in a reaction vessel.

• Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5 minutes, followed by a second treatment for 10 minutes to remove the Fmoc protecting group.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Amino Acid Coupling:

  • In a separate vial, pre-activate a 3-fold molar excess of the Fmoc-protected amino acid with a 3-fold molar excess of HCTU and a 6-fold molar excess of DIPEA in DMF.

  • Allow the activation to proceed for 5 minutes.

  • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for 30-60 minutes.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Repeat Cycles: Repeat steps 2 through 5 for each subsequent amino acid in the ACP (65-74) sequence.

• Final Deprotection: After coupling the final amino acid (Valine), perform a final Fmoc deprotection as described in step 2.

• Cleavage and Deprotection: Treat the resin with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5 v/v/v) for 2 hours to cleave the peptide from the resin and remove the side-chain protecting groups.

• Peptide Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether. Centrifuge to collect the peptide pellet, wash with cold ether, and then lyophilize to obtain a dry powder. The purity of the peptide can be assessed by reverse-phase high-performance liquid chromatography (RP-HPLC) and the identity confirmed by mass spectrometry.

Logical Comparison of Activation Pathways

The primary difference between HCTU, HBTU, and HATU lies in the active ester they form, which dictates their reactivity.

References

• 1. The synthesis of 'difficult' peptides using 2-hydroxy-4-methoxybenzyl or pseudoproline amino acid building blocks: a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. US10988504B2 - Solid phase peptide synthesis processes and associated systems - Google Patents [patents.google.com]
• 4. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. bachem.com [bachem.com]
• 10. benchchem.com [benchchem.com]

The Discovery and Development of HCTU: A Technical Guide for Drug Development Professionals

Introduction

In the landscape of solid-phase peptide synthesis (SPPS), the choice of coupling reagent is a critical determinant of reaction efficiency, peptide purity, and overall success. O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate, commonly known as HCTU, has emerged as a highly efficient and cost-effective coupling reagent. Introduced in 2002 by Luxembourg Laboratories, HCTU was developed as a more affordable alternative to the popular reagent HATU.[1] This technical guide provides an in-depth overview of the discovery, development, mechanism of action, and practical application of HCTU for researchers, scientists, and drug development professionals.

Core Concepts: Structure and Functionality

HCTU is an aminium-based coupling reagent that is analogous to HBTU.[2] Its structure features a chlorine atom at the 6-position of the 1-hydroxybenzotriazole (B26582) (HOBt) moiety. This electron-withdrawing group enhances the reactivity of the reagent, leading to faster reaction rates and improved performance in the synthesis of challenging peptide sequences.[3][4]

Performance and Comparative Analysis

HCTU has demonstrated exceptional performance in Fmoc-based solid-phase peptide synthesis, often comparable to the more expensive HATU. It consistently delivers high coupling efficiency, leading to high crude peptide purity and yields, while effectively suppressing racemization.[3][5]

Data Presentation: Quantitative Comparison of Coupling Reagents

The following table summarizes the performance of HCTU in comparison to other commonly used coupling reagents in the synthesis of various peptide fragments.

Coupling Reagent	Peptide Sequence	Coupling Time	Crude Purity (%)	Racemization Level	Reference(s)
HCTU	Acyl Carrier Protein (65-74)	2 x 1 min	High (similar to HATU)	Low	[1][6]
HATU	Acyl Carrier Protein (65-74)	2 x 1 min	High	Low	[1][6]
HBTU	Acyl Carrier Protein (65-74)	2 x 1 min	Lower than HCTU/HATU	Moderate	[6]
PyBOP	Acyl Carrier Protein (65-74)	2 x 1 min	Lower than HCTU/HATU	Moderate	[6]
HCTU	β-Amyloid (1-42)	1 x 5 min	High	Low	[6]
HATU	β-Amyloid (1-42)	Not specified	Not specified	Low	[1]
HCTU	Aza-Peptide	> 250 min	~55% Acylation Yield	Not specified	[7]
HATU	Aza-Peptide	> 250 min	~100% Acylation Yield	Not specified	[7]

Mechanism of Action

The efficacy of HCTU lies in its ability to rapidly activate the carboxylic acid of an N-protected amino acid. The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate, which then rearranges to form a 6-chloro-OBt active ester. This active ester is then susceptible to nucleophilic attack by the N-terminal amine of the growing peptide chain, resulting in the formation of a peptide bond.

Mechanism of HCTU-mediated peptide coupling.

Experimental Protocols

The following is a detailed protocol for Fmoc-based solid-phase peptide synthesis using HCTU.

Materials

• Fmoc-protected amino acids

• HCTU

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF), peptide synthesis grade

• Piperidine (B6355638), 20% in DMF (v/v)

• Appropriate resin (e.g., Rink Amide resin)

• Dichloromethane (DCM)

• Cleavage cocktail (e.g., 95% TFA, 2.5% H₂O, 2.5% TIS)

Procedure

General workflow for SPPS using HCTU.

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 3-5 minutes. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF (3-5 times) and DCM (2-3 times), followed by a final wash with DMF.

• Amino Acid Activation (Pre-activation): In a separate vessel, dissolve the Fmoc-protected amino acid (4-5 equivalents relative to resin loading) and HCTU (3.9-4.9 equivalents) in DMF. Add DIPEA (8-10 equivalents) and allow the mixture to pre-activate for 1-2 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin in the reaction vessel. Allow the coupling reaction to proceed for 5-60 minutes. Shorter coupling times (5-15 minutes) are often sufficient.[5][8]

• Washing: Wash the resin with DMF (3-5 times).

• Monitoring the Coupling Reaction: Perform a qualitative test (e.g., Kaiser test) to ensure the completion of the coupling. If the test is positive (indicating free amines), the coupling step should be repeated.

• Repeat Cycle: Repeat steps 2-7 for each subsequent amino acid in the peptide sequence.

• Final Deprotection and Cleavage: After the final coupling, perform a final Fmoc deprotection (step 2). The peptide is then cleaved from the resin and the side-chain protecting groups are removed by treatment with a cleavage cocktail.

• Purification: The crude peptide is precipitated, and then purified, typically by reverse-phase high-performance liquid chromatography (RP-HPLC).

Synthesis of HCTU

HCTU and related reagents containing the 6-chloro-1-hydroxybenzotriazole (B1581694) moiety can be prepared by reacting TCFH (tetramethylchloroformamidinium hexafluorophosphate) with 6-chloro-1-hydroxybenzotriazole under basic conditions.[2]

Safety and Handling

HCTU is a stable, non-corrosive, and non-irritating powder.[8][9] However, it is classified as a strong skin sensitizer (B1316253) and can cause allergic reactions upon repeated exposure.[10][11][12] Therefore, appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, should be worn when handling the reagent.[9] It is recommended to handle HCTU in a well-ventilated area or a fume hood.[9] Store the reagent in a tightly closed container in a dry, cool place.[9]

HCTU has established itself as a valuable and versatile coupling reagent in the field of peptide synthesis. Its high reactivity, ability to suppress racemization, and cost-effectiveness make it an excellent choice for both routine and challenging peptide syntheses. For drug development professionals, the use of HCTU can lead to more efficient and economical production of peptide-based therapeutics. By understanding its properties and following proper handling procedures, researchers can fully leverage the benefits of this powerful synthetic tool.

References

• 1. benchchem.com [benchchem.com]
• 2. HCTU - Wikipedia [en.wikipedia.org]
• 3. peptide.com [peptide.com]
• 4. bachem.com [bachem.com]
• 5. benchchem.com [benchchem.com]
• 6. americanlaboratory.com [americanlaboratory.com]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. science.uct.ac.za [science.uct.ac.za]
• 11. Peptide Synthesis – Safety Topics - Wordpress [reagents.acsgcipr.org]
• 12. americanpeptidesociety.org [americanpeptidesociety.org]

HCTU vs. Other Uronium-Based Coupling Reagents: An In-depth Technical Guide

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the selection of an appropriate coupling reagent is a critical determinant of success. The efficiency of amide bond formation, suppression of racemization, and overall purity of the final peptide product are directly influenced by this choice. This technical guide provides a comprehensive comparison of HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) with other widely used uronium-based coupling reagents, offering insights into their performance, mechanisms, and practical applications.

Core Principles of Uronium-Based Coupling Reagents

Uronium-based reagents are indispensable tools in modern peptide synthesis, facilitating the formation of amide bonds with high efficiency.[1] While historically termed "uronium" salts, crystallographic and NMR studies have revealed that many common reagents like HBTU and HATU exist predominantly as the more stable guanidinium (B1211019) or aminium isomers.[1] True uronium salts, with a positive charge on the carbon double-bonded to oxygen, are generally more reactive but less stable.[1]

The fundamental mechanism involves the activation of a carboxylic acid to form a highly reactive intermediate, which is then susceptible to nucleophilic attack by an amine.[1] This process is typically facilitated by a tertiary base like N,N-diisopropylethylamine (DIPEA).[1]

Comparative Performance of Uronium-Based Reagents

The choice of a coupling reagent is often a balance between reactivity, cost, and the minimization of side reactions, particularly racemization. For routine syntheses, cost-effective options may be adequate. However, for challenging sequences, such as those containing sterically hindered amino acids or sequences prone to aggregation, more potent reagents are often necessary to achieve high yields and purity.[2]

Quantitative Data Presentation

The following tables summarize the comparative performance of HCTU and other common uronium-based coupling reagents based on available data from the synthesis of "difficult" peptide sequences. These challenging sequences provide valuable insights into the relative performance of these reagents under demanding conditions.[3]

Coupling Reagent	Leaving Group	Relative Reactivity	Coupling Efficiency	Racemization Suppression	Key Characteristics
HBTU	HOBt	Good	High	Good	A widely used, cost-effective standard reagent.[4]
TBTU	HOBt	Good	High	Good	Performance is generally considered to be very similar to HBTU.[4]
HATU	HOAt	Very High	Very High	Excellent	Generally considered the most reactive and efficient, especially for difficult couplings and sterically hindered amino acids. The 7-azabenzotriazole moiety enhances the reaction rate and reduces racemization.[4]
HCTU	6-Cl-HOBt	High	High	Very Good	The electron-withdrawing chlorine atom on the benzotriazole (B28993) ring increases reactivity compared to HBTU.[4] It is considered more reactive than HBTU but less reactive than HATU, offering a good balance of performance and cost.[5]
COMU	OxymaPure	Excellent	Excellent	Excellent	A safer alternative to benzotriazole-based reagents as it is not based on potentially explosive HOBt or HOAt.[6] It shows reduced epimerization compared to HBTU/HATU.[6]

Coupling Reagent	Model Peptide	Crude Purity (%)	Major Impurity Profile	Reference
HATU	Acyl Carrier Protein (65-74)	~95%	Low levels of deletion sequences	[3]
HCTU	Acyl Carrier Protein (65-74)	High, similar to HATU	Not specified	[7][8]
PyOxim	Acyl Carrier Protein (65-74)	88%	Not specified	[9]
HCTU	Acyl Carrier Protein (65-74)	82%	Not specified	[9]

Note: Direct comparative studies under identical conditions are limited, and performance can vary depending on the specific peptide sequence and reaction conditions.

Mechanism of Action

The efficacy of uronium-based coupling reagents lies in their ability to activate the carboxylic acid of an N-protected amino acid, forming a highly reactive active ester. This ester is then readily attacked by the N-terminal amine of the growing peptide chain to form the desired peptide bond. The general order of reactivity of the active esters formed is: OAt (from HATU) > 6-Cl-OBt (from HCTU) > OBt (from HBTU/TBTU).[4]

Caption: General mechanism of peptide bond formation using uronium salt coupling reagents.

Experimental Protocols

Detailed and consistent experimental protocols are crucial for reproducible peptide synthesis. Below are representative protocols for Solid-Phase Peptide Synthesis (SPPS) using HCTU, HATU, and HBTU based on the Fmoc/tBu strategy.[3]

General SPPS Workflow

Caption: A typical workflow for a single coupling cycle in SPPS.[10]

Protocol 1: HCTU Coupling

• Resin Swelling: Swell the resin (e.g., Rink Amide resin, 0.1 mmol scale) in dimethylformamide (DMF) for 1 hour.[3]

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (v/v) for 3 minutes. Repeat this step once.[3]

• Washing: Wash the resin thoroughly with DMF.[3]

• Amino Acid Activation and Coupling:

  • Prepare a solution of the Fmoc-protected amino acid (5 equivalents) and HCTU (4.9 equivalents) in DMF.[3]

  • Add DIPEA (10 equivalents) to the mixture and pre-activate for 1 minute.[3]

  • Add the pre-activated amino acid solution to the resin and couple for 10-60 minutes, or until a negative Kaiser test is observed.[5]

• Washing: Wash the resin with DMF.[5]

• Repeat: Repeat the deprotection and coupling steps for the subsequent amino acids in the peptide sequence.[3]

• Final Deprotection and Cleavage: After the final coupling, perform a final Fmoc deprotection. Wash the resin and treat it with a cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane) for 2-4 hours.[3]

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[3]

Protocol 2: HATU Coupling

• Resin Preparation: Swell the resin in DMF for 30-60 minutes. Perform Fmoc deprotection of the N-terminal amino acid on the resin using a 20% piperidine in DMF solution. Wash the resin thoroughly with DMF (3-5 times).[10]

• Amino Acid Activation: In a separate vessel, dissolve the Fmoc-protected amino acid (2.0 - 5.0 equivalents), HATU (1.9 - 4.5 equivalents), and a base such as DIPEA or collidine (4.0 - 10.0 equivalents) in DMF. Allow the mixture to pre-activate for several minutes.[10]

• Coupling: Add the pre-activated amino acid solution to the resin. Allow the coupling reaction to proceed for 30 minutes to 4 hours.[10]

• Monitoring: Monitor the coupling reaction using a qualitative test (e.g., Kaiser test). A negative test indicates complete coupling.[10]

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3-5 times) and DCM (2-3 times).[10]

• Chain Elongation: Repeat the deprotection and coupling steps for the subsequent amino acids.[10]

Protocol 3: HBTU Coupling

• Fmoc Deprotection: Remove the N-terminal protecting group using standard deprotection protocols (e.g., 20% piperidine in DMF).[11]

• Amino Acid Preparation: Dissolve 2.0 equivalents (based on resin substitution) of the protected amino acid in DMF (5 mL/g of resin).[11]

• Coupling: Add the amino acid solution to the resin, followed by 2.0 equivalents of 1.0 M HBTU solution and 4.0 equivalents of DIPEA. To further suppress racemization, 2.0 equivalents of 0.5 M HOBt solution in DMF can be added.[11]

• Reaction: Mix for 10-60 minutes until the Kaiser test is negative.[11]

• Washing: Filter and wash the resin with DMF.[11]

Selecting the Right Coupling Reagent

The choice between HCTU and other uronium-based reagents depends on several factors, including the difficulty of the peptide sequence, cost considerations, and the desired level of purity.

Caption: A logical guide to selecting a suitable uronium-based coupling reagent.

Conclusion

In the landscape of uronium-based coupling reagents, HCTU emerges as a highly efficient and versatile option, offering a favorable balance between reactivity, cost, and suppression of racemization.[4][5] While HATU remains the gold standard for particularly challenging syntheses due to its superior reactivity and ability to minimize epimerization, HCTU provides a more economical alternative with comparable performance in many applications.[4][8] For routine peptide synthesis, the more traditional and cost-effective HBTU and TBTU remain viable choices. The development of reagents like COMU also addresses safety concerns associated with benzotriazole-based reagents, providing another excellent high-performance option.[6] Ultimately, the optimal choice of coupling reagent will depend on the specific requirements of the peptide being synthesized, and empirical validation through small-scale test couplings is often recommended to ensure the best possible outcome.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. americanlaboratory.com [americanlaboratory.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. peptide.com [peptide.com]

HCTU in Peptide Chemistry: A Technical Guide to Enhanced Efficiency and Purity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of solid-phase peptide synthesis (SPPS), the choice of coupling reagent is a critical determinant of yield, purity, and overall efficiency. Among the array of available activators, O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) has emerged as a highly effective and versatile tool. This technical guide provides an in-depth analysis of the advantages of employing HCTU in peptide chemistry, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams.

Core Advantages of HCTU

HCTU offers a compelling combination of speed, efficiency, and cost-effectiveness, making it a preferred choice for a wide range of peptide synthesis applications, from routine peptide production to the assembly of complex and challenging sequences.

1. Accelerated Reaction Kinetics and Reduced Synthesis Time:

A primary advantage of HCTU lies in its ability to facilitate rapid peptide bond formation.[1][2] The mechanism involves the swift activation of the carboxylic acid group of an amino acid, leading to faster coupling kinetics compared to many other reagents.[1] This accelerated rate is particularly beneficial for demanding syntheses and high-throughput applications.[1] Studies have demonstrated that using HCTU allows for significantly reduced deprotection and coupling times, often to 3 minutes or less for deprotection and 5 minutes or less for coupling.[2][3][4] This rapid cycling can dramatically shorten the total synthesis time for peptides, in some cases by as much as 42.5 hours (1.8 days), without compromising the purity of the crude product.[2][4]

2. High Coupling Efficiency and Purity:

HCTU consistently delivers high coupling yields, even when dealing with sterically hindered amino acids or "difficult" peptide sequences.[5][6] The formation of a highly reactive 6-chloro-HOBt ester intermediate contributes to its enhanced reactivity.[5] Comparative studies have shown that HCTU produces peptides with purity comparable to the more expensive reagent HATU.[7] For instance, in the synthesis of the acyl carrier protein (ACP) fragment (65-74), HCTU yielded a crude purity of approximately 93%, similar to that achieved with HATU.[8]

3. Suppression of Racemization:

Maintaining stereochemical integrity is paramount in peptide synthesis, as racemization can lead to biologically inactive or even harmful isomers. HCTU has been shown to effectively minimize racemization during the coupling step.[1][9] The rapid aminolysis of the highly reactive ester formed with HCTU kinetically outcompetes the side reaction of oxazolone (B7731731) formation, which is the primary pathway for racemization.[10] Some studies have reported that HCTU shows reduced rates of racemization compared to other coupling reagents like BOP.[11]

4. Cost-Effectiveness:

While HATU is renowned for its high efficiency, its cost can be a significant barrier for many laboratories, especially for large-scale synthesis.[7][12] HCTU presents a more affordable alternative without a substantial compromise in performance, offering a favorable balance between cost and efficiency.[7][13]

5. Favorable Safety and Handling Profile:

HCTU is described as a nontoxic, nonirritating, and noncorrosive coupling reagent.[2][3][4] It remains colorless throughout extended synthesis sequences, suggesting good stability.[11] While it is reported to be less allergenic than some other coupling reagents, it should still be handled with appropriate caution.[11]

Quantitative Performance Data

To facilitate a clear comparison of HCTU's performance against other common coupling reagents, the following tables summarize key quantitative data derived from various studies.

Table 1: Comparison of Coupling Reagent Efficiency and Crude Purity

Coupling Reagent	Model Peptide	Crude Purity (%)	Major Impurity Profile
HCTU	Acyl Carrier Protein (65-74)	~93%	Similar to HATU
HATU	Acyl Carrier Protein (65-74)	~95%	Low levels of deletion sequences
HBTU	Acyl Carrier Protein (65-74)	~90%	Higher levels of deletion sequences compared to HATU/HCTU
DIC/Oxyma	Acyl Carrier Protein (65-74)	~94%	Low levels of deletion sequences

Data compiled from a comparative study on difficult decapeptide synthesis.[8]

Table 2: Synthesis Time for Various Peptides using HCTU

Peptide	Length (Residues)	Deprotection Time (min)	Coupling Time (min)	Total Synthesis Time (hr)
GHRP-6	6	2 x 0.5	2 x 1	1.4
G-LHRH	10	2 x 0.5	2 x 1	2.3
C-peptide	31	2 x 1.5	2 x 2	9

Data from a study demonstrating fast, conventional Fmoc-SPPS with HCTU.[7]

Mechanistic Insights and Experimental Workflows

The efficacy of HCTU is rooted in its chemical structure and reaction mechanism. The following diagrams illustrate the key pathways and a typical experimental workflow.

Caption: Mechanism of amino acid activation by HCTU.

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS) using HCTU.

Detailed Experimental Protocols

The following are representative protocols for Fmoc-based solid-phase peptide synthesis utilizing HCTU. These protocols are intended as a guide and may require optimization based on the specific peptide sequence and scale of the synthesis.

Protocol 1: Standard SPPS Cycle with HCTU

This protocol is suitable for most standard peptide syntheses.

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide for C-terminal amides, 2-chlorotrityl for C-terminal acids) in dimethylformamide (DMF) for 1-2 hours.

• Fmoc Deprotection:

  • Treat the resin with a solution of 20% piperidine in DMF (v/v) for 3 minutes.

  • Drain the solution and repeat the treatment for an additional 7 minutes.

• Washing: Wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve the Fmoc-protected amino acid (4-5 equivalents relative to resin loading) and HCTU (4-5 equivalents) in DMF.

  • Add N,N-diisopropylethylamine (DIPEA) (8-10 equivalents) to the amino acid solution and allow to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the resin and couple for 30-60 minutes.

• Washing: Wash the resin with DMF (3-5 times).

• Completion Check (Optional but Recommended): Perform a Kaiser test to confirm the completion of the coupling reaction. If the test is positive (indicating free amines), repeat the coupling step.

• Cycle Repetition: Repeat steps 2-6 for each subsequent amino acid in the sequence.

• Final Deprotection: After the final coupling step, perform a final Fmoc deprotection (step 2).

• Cleavage and Side-Chain Deprotection: Cleave the peptide from the resin and remove side-chain protecting groups using an appropriate cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours.

• Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge to collect the peptide, and lyophilize. Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: Fast SPPS Cycle with HCTU

This accelerated protocol is suitable for many sequences and can significantly reduce synthesis time.[7]

• Resin Swelling: As in Protocol 1.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 1-3 minutes.

  • Drain and repeat the treatment for 1-3 minutes.

• Washing: Wash the resin with DMF (5 times).

• Amino Acid Activation and Coupling:

  • Prepare the activated amino acid solution as described in Protocol 1.

  • Add the solution to the resin and couple for 5 minutes.

• Washing: Wash the resin with DMF (3 times).

• Cycle Repetition: Repeat steps 2-5 for the entire peptide sequence.

• Final Steps: Follow steps 8-10 from Protocol 1.

Conclusion

HCTU stands out as a robust and efficient coupling reagent for modern peptide synthesis. Its ability to accelerate reaction times, ensure high coupling efficiency, and minimize racemization, all while being a more economical option than reagents like HATU, makes it an invaluable tool for researchers and professionals in peptide chemistry and drug development. The adoption of HCTU-based protocols can lead to significant improvements in productivity and the quality of synthetic peptides.

References

• 1. nbinno.com [nbinno.com]
• 2. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bachem.com [bachem.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. americanlaboratory.com [americanlaboratory.com]
• 8. benchchem.com [benchchem.com]
• 9. shop.altabioscience.com [shop.altabioscience.com]
• 10. benchchem.com [benchchem.com]
• 11. peptide.com [peptide.com]
• 12. Page loading... [wap.guidechem.com]
• 13. HCTU | 330645-87-9 | FH15560 | Biosynth [biosynth.com]

In-Depth Technical Guide to HCTU: Stability and Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) is a highly efficient aminium-based coupling reagent widely utilized in solid-phase and solution-phase peptide synthesis. Its popularity stems from its ability to facilitate rapid and efficient amide bond formation with low racemization, particularly in challenging coupling reactions.[1] This technical guide provides a comprehensive overview of the stability and optimal storage conditions for HCTU, presenting key data, experimental protocols, and logical frameworks to ensure its effective and safe use in research and development.

Physicochemical Properties

A foundational understanding of HCTU's properties is essential for its proper handling and storage.

Property	Value	Reference
Synonyms	O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate	[1]
CAS Number	330645-87-9	[1]
Molecular Formula	C₁₁H₁₅ClF₆N₅OP	[1]
Molecular Weight	413.69 g/mol	[1]
Appearance	White to off-white crystalline powder	[1]
Purity	≥99.0%	[1]

Stability Profile

The stability of HCTU is a critical factor influencing its reactivity and the successful outcome of peptide synthesis. This section details its stability in both solid and solution states.

Solid-State Stability and Storage

Proper storage of solid HCTU is paramount to maintain its integrity and reactivity over time.

Recommended Storage Conditions:

Condition	Temperature	Duration	Notes	Reference
Long-term	-20°C	Approximately 2 years	In a tightly sealed container, protected from light and moisture.	[2]
Short-term	2-8°C	Not specified	Store in a cool and dry place.	[1]

An accelerated stability study demonstrated that solid HCTU showed no degradation when stored at 40°C and 75% relative humidity for one month, suggesting good stability at room temperature for extended periods.

Thermal Stability:

A comprehensive thermal stability assessment of 45 common peptide coupling reagents provided the following data for HCTU:

Parameter	Value
DSC Onset Temperature (Ton)	149 °C
Heat of Decomposition (ΔHd)	-845 J/g

Data extracted from Sperry et al., 2018.

This data indicates that HCTU possesses a relatively high thermal stability in its solid form, but it is an energetic material and should be handled with care, avoiding excessive heat.

Solution Stability and Storage

The stability of HCTU in solution is crucial for its application in automated peptide synthesizers and solution-phase couplings.

Recommended Storage Conditions for Stock Solutions:

Storage Temperature	Duration	Notes	Reference
-80°C	6 months	Sealed storage, away from moisture.	[3]
-20°C	1 month	Sealed storage, away from moisture.	[3]

It is recommended to aliquot stock solutions to prevent degradation from repeated freeze-thaw cycles.[3]

Solvent-Specific Stability:

HCTU is reported to be stable in Dimethylformamide (DMF), a common solvent for peptide synthesis.[4] One study indicated that a 0.05 M solution of HCTU in DMF showed no significant degradation over time when stored in a sealed vial.

Degradation Pathways

While specific, detailed degradation pathways for HCTU are not extensively documented in the reviewed literature, a logical pathway can be inferred based on the degradation of analogous uronium/aminium salt coupling reagents, such as HBTU. The primary routes of degradation are likely hydrolysis and reaction with nucleophilic solvents.

Figure 1. Potential degradation pathways of HCTU.

The degradation of HBTU in DMF is known to produce N,N,N',N'-tetramethylformamidinium and 1-hydroxybenzotriazole (B26582) derivatives. A similar pathway can be anticipated for HCTU, yielding 6-chloro-1-hydroxybenzotriazole (6-Cl-HOBt) and tetramethylurea upon hydrolysis.

Experimental Protocols

To ensure the quality and reactivity of HCTU, particularly after prolonged storage or when using a new batch, stability assessment is recommended. The following outlines a general protocol for stability-indicating analysis using High-Performance Liquid Chromatography (HPLC).

Stability-Indicating HPLC Method

This method is adapted from established procedures for the analysis of peptide coupling reagents.

1. Objective: To develop and validate a stability-indicating HPLC method capable of separating and quantifying HCTU from its potential degradation products.

2. Materials and Reagents:

• HCTU standard (high purity)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

• Forced degradation reagents: Hydrochloric acid, Sodium hydroxide, Hydrogen peroxide

3. Chromatographic Conditions (Starting Point):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 15-20 minutes

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm and 280 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

4. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of HCTU in acetonitrile at a concentration of 1 mg/mL.

• Sample Solution: Prepare samples of the HCTU to be tested at the same concentration in acetonitrile.

5. Forced Degradation Study: To demonstrate the stability-indicating nature of the method, subject the HCTU standard solution to stress conditions:

• Acid Hydrolysis: Add 1N HCl and heat at 60°C for a specified time. Neutralize before injection.

• Base Hydrolysis: Add 1N NaOH and keep at room temperature for a specified time. Neutralize before injection.

• Oxidation: Add 3% H₂O₂ and keep at room temperature for a specified time.

• Thermal Stress: Heat the solid HCTU at a temperature below its decomposition point (e.g., 100°C) for a specified time, then dissolve for analysis.

• Photolytic Stress: Expose the HCTU solution to UV light.

6. Method Validation: Validate the developed HPLC method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The method is considered stability-indicating if all degradation products are well-resolved from the parent HCTU peak.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. repositorio.iaph.es [repositorio.iaph.es]
• 3. peptide.com [peptide.com]
• 4. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]

The Solubility of HCTU: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) is a highly efficient and popular aminium-based coupling reagent used extensively in solid-phase and solution-phase peptide synthesis.[1][2] Its performance, including reaction times and coupling efficiency, is comparable to other high-grade reagents like HATU, but it is often more affordable.[2] A critical parameter for the successful application of HCTU in synthesis workflows is its solubility in various organic solvents. This technical guide provides an in-depth overview of the solubility characteristics of HCTU in common laboratory solvents, presents a general protocol for solubility determination, and outlines a typical workflow for its use in peptide coupling reactions.

Core Concepts: Solvent Selection in Peptide Synthesis

The choice of solvent in peptide synthesis is crucial as it must effectively dissolve the coupling reagent, the protected amino acids, and swell the solid-phase resin to ensure efficient reaction kinetics.[3] Common solvents employed in peptide synthesis include N,N-Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), Dichloromethane (DCM), and increasingly, more environmentally benign alternatives like Acetonitrile (ACN).[3][4] The stability of the coupling reagent in the chosen solvent is also paramount to prevent degradation and the formation of unwanted by-products.[3]

Solubility Profile of HCTU

While precise quantitative solubility data (g/L or mol/L) for HCTU is not extensively published in readily available literature, its widespread and successful use in peptide synthesis provides strong qualitative indicators of its solubility in key solvents. HCTU is generally characterized by its good solubility in the polar aprotic solvents typically used for peptide synthesis.[5]

The following table summarizes the qualitative solubility of HCTU in various common laboratory solvents based on literature describing its application.

Solvent	Abbreviation	Qualitative Solubility	Notes and Considerations
N,N-Dimethylformamide	DMF	High	HCTU is highly soluble and stable in DMF.[2] It is one of the most common solvents for HCTU-mediated couplings, allowing for rapid activation of amino acids.[1]
N-Methyl-2-pyrrolidone	NMP	High	Similar to DMF, NMP is an excellent solvent for HCTU, efficiently solvating the reagent and promoting high coupling yields.[3]
Acetonitrile	ACN	Good	ACN has been successfully used as a solvent for peptide synthesis, particularly with PEG-based resins, and is compatible with HCTU.[4][6]
Dichloromethane	DCM	Moderate	While used in peptide synthesis, especially in Boc chemistry, its compatibility with the Fmoc chemistry commonly used with HCTU can be limited.[3][4] Solubility may be lower than in DMF or NMP.
Tetrahydrofuran	THF	Moderate	THF has been reported as a good solvent for peptide synthesis with certain resins, suggesting compatibility with HCTU.[3]
Dimethyl Sulfoxide	DMSO	Good	DMSO is a highly polar solvent capable of dissolving a wide range of peptide-related compounds and can be used in mixtures with other solvents like DMF.[7]

Experimental Protocol: General Method for Determining Solubility

The following protocol outlines a general method for determining the solubility of a compound like HCTU in a specific solvent. This method is based on the principle of creating a saturated solution and then determining the concentration of the dissolved solute.

Objective: To determine the approximate solubility of HCTU in a given solvent at a specific temperature.

Materials:

• HCTU

• Selected solvent (e.g., DMF, ACN)

• Analytical balance

• Vials with screw caps

• Vortex mixer

• Centrifuge

• Syringe filters (0.2 µm)

• High-Performance Liquid Chromatography (HPLC) system or UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of HCTU to a known volume of the solvent in a vial at a controlled temperature (e.g., 25 °C). The amount of HCTU should be sufficient to ensure that not all of it dissolves.

  • Seal the vial and vortex the mixture vigorously for an extended period (e.g., 1-2 hours) to facilitate the dissolution process and reach equilibrium.

  • Allow the vial to stand at the controlled temperature to let any undissolved solid settle.

• Separation of the Saturated Solution:

  • Centrifuge the vial at a high speed to pellet the undissolved solid.

  • Carefully draw off the supernatant (the saturated solution) using a pipette, being cautious not to disturb the solid pellet.

  • For further clarification, pass the supernatant through a syringe filter (0.2 µm) to remove any remaining fine particles.

• Quantification of the Dissolved Solute:

  • Accurately dilute a known volume of the clear, saturated solution with the same solvent using volumetric flasks.

  • Determine the concentration of HCTU in the diluted solution using a suitable analytical method:

    • HPLC: Inject the diluted solution into an HPLC system equipped with a suitable column and detector (e.g., UV detector). Compare the peak area to a standard curve prepared from known concentrations of HCTU.

    • UV-Vis Spectrophotometry: If HCTU has a distinct chromophore, measure the absorbance of the diluted solution at its λmax. Use a standard curve to determine the concentration.

• Calculation of Solubility:

  • Calculate the concentration of HCTU in the original saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter (mol/L).

Visualization of Experimental and Logical Workflows

The following diagrams illustrate the key processes involved in determining solubility and utilizing HCTU in a typical peptide synthesis cycle.

Caption: Workflow for Determining HCTU Solubility.

Caption: HCTU in a Typical SPPS Coupling Cycle.

Conclusion

HCTU is a versatile and highly effective coupling reagent with excellent solubility in the polar aprotic solvents most commonly used in peptide synthesis, such as DMF and NMP. This high solubility is a key factor in its ability to facilitate rapid and efficient peptide bond formation. While quantitative solubility data can be determined empirically, the established success of HCTU in standard synthesis protocols confirms its suitability for these applications. The provided workflows offer a framework for both the characterization of HCTU's solubility and its practical implementation in research and development settings.

References

• 1. researchgate.net [researchgate.net]
• 2. HCTU | 330645-87-9 | FH15560 | Biosynth [biosynth.com]
• 3. peptide.com [peptide.com]
• 4. rawpeg.com [rawpeg.com]
• 5. shop.altabioscience.com [shop.altabioscience.com]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]

In-Depth Technical Guide to the Safe Handling of HCTU

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety precautions and handling procedures for O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HCTU), a widely used coupling reagent in peptide synthesis. Adherence to these guidelines is critical to ensure a safe laboratory environment and minimize the risk of exposure.

Chemical and Physical Properties

HCTU is a white to off-white crystalline powder.[1][2] It is an aminium-based coupling reagent that is favored for its efficiency in forming amide bonds, particularly in challenging peptide synthesis scenarios.[1][2] The presence of a chlorine atom on the benzotriazole (B28993) ring enhances its reactivity.[1]

Property	Value
Synonyms	O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate, 2-(6-Chloro-1H-benzotriazole-1-yl)-1,1,3,3-tetramethylaminium hexafluorophosphate
CAS Number	330645-87-9[1]
Molecular Formula	C₁₁H₁₅ClF₆N₅OP[1][2]
Molecular Weight	413.69 g/mol [1][2]
Appearance	White to off-white crystalline powder[1][2]
Melting Point	>185 °C
Purity	≥99.0%[1][2]

Hazard Identification and Toxicological Data

HCTU is classified as a hazardous substance, with the primary concerns being skin and eye irritation, and its potential to cause severe allergic reactions upon repeated exposure.[1]

Hazard Statements:

• Causes skin irritation.[1]

• Causes serious eye irritation.[1]

• May cause an allergic skin reaction.[1]

Uronium-based coupling reagents like HCTU are potent immune sensitizers.[1] Repeated contact can lead to the development of allergic contact dermatitis and, in severe cases, anaphylaxis.[1] In vivo dermal sensitization studies have confirmed that HCTU is a strong skin sensitizer.[3]

Acute Toxicity
Oral LD50 (Rat)	>2000 mg/kg[1]
Dermal LD50	Not available
Inhalation LC50	Not available

It is important to note that this product does not have established occupational exposure limits by region-specific regulatory bodies.[4]

Safety Precautions and Personal Protective Equipment (PPE)

Due to its hazardous nature, strict safety protocols must be followed when handling HCTU.

Engineering Controls

• Fume Hood: Always handle HCTU in a well-ventilated chemical fume hood to avoid inhalation of dust.[1]

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible in the immediate work area.[4]

Personal Protective Equipment (PPE)

PPE	Specification
Eye/Face Protection	Chemical safety goggles or a face shield are mandatory.[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile) must be worn. Dispose of contaminated gloves properly after use.[1]
Body Protection	A lab coat or other protective clothing should be worn to prevent skin contact.[1]
Respiratory Protection	If working outside of a fume hood or if dust formation is likely, a NIOSH-approved respirator is recommended.[1]

Handling and Storage

• Handling: Avoid breathing dust, fumes, or vapors.[1] Prevent contact with skin and eyes.[1] Wash hands thoroughly after handling.[1]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Recommended storage temperature is between 2-8°C.[1][2] Keep away from incompatible materials such as strong oxidizing agents.[1]

First Aid Measures

In case of exposure, follow these first aid procedures:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove contaminated clothing.[1] Seek medical attention if irritation or a rash develops.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[1] Remove contact lenses if present and easy to do so.[1] Seek immediate medical attention.[1]

• Inhalation: Move the individual to fresh air.[1] If breathing is difficult, administer oxygen.[1] If the person is not breathing, give artificial respiration.[1] Seek medical attention.[1]

• Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[1] Never give anything by mouth to an unconscious person.[1] Seek medical attention.[1]

Disposal Considerations

Dispose of HCTU and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[1] Do not allow the chemical to enter drains or waterways.[1]

Experimental Protocol: Peptide Coupling Using HCTU

This protocol outlines a general procedure for solid-phase peptide synthesis (SPPS) using HCTU as the coupling reagent.

Materials:

• Fmoc-protected amino acid

• Resin (pre-loaded with the first amino acid)

• HCTU

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Deprotection solution (e.g., 20% piperidine (B6355638) in DMF)

• Washing solvents (e.g., DMF, Dichloromethane (DCM))

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes before use.

• Fmoc Deprotection:

  • Drain the DMF from the resin.

  • Add the deprotection solution to the resin and agitate for the recommended time (typically 5-20 minutes).

  • Drain the deprotection solution.

  • Repeat the deprotection step.

  • Wash the resin thoroughly with DMF.

• Amino Acid Coupling:

  • In a separate vessel, dissolve the Fmoc-protected amino acid (2-5 equivalents relative to resin loading) and HCTU (2-5 equivalents) in DMF.

  • Add DIPEA (4-10 equivalents) to the amino acid/HCTU solution.

  • Immediately add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 30-60 minutes, or until a negative Kaiser test is observed.

  • Drain the reaction solution.

  • Wash the resin thoroughly with DMF and DCM.

• Repeat: Repeat the deprotection and coupling steps for each subsequent amino acid in the peptide sequence.

• Final Deprotection and Cleavage: Once the synthesis is complete, perform a final Fmoc deprotection and then cleave the peptide from the resin using an appropriate cleavage cocktail.

Visualizations

Caption: Logical workflow for the safe handling of HCTU.

Caption: Generalized signaling pathway for hapten sensitization.

References

• 1. peptide.com [peptide.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. HCTU - Wikipedia [en.wikipedia.org]
• 4. fishersci.com [fishersci.com]

HCTU: A Comprehensive Technical Guide for Peptide Synthesis

For Immediate Release

This technical guide provides an in-depth overview of O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HCTU), a widely used coupling reagent in solid-phase peptide synthesis (SPPS). Addressed to researchers, scientists, and professionals in drug development, this document outlines the fundamental properties of HCTU, detailed experimental protocols for its application, and a comparative analysis of its performance against other common coupling reagents.

Core Properties of HCTU

HCTU is an aminium-based coupling reagent valued for its high efficiency and cost-effectiveness, particularly in comparison to other high-performance reagents like HATU.[1] Its chemical properties are summarized in the table below.

Property	Value
CAS Number	330645-87-9
Molecular Weight	413.69 g/mol
Molecular Formula	C₁₁H₁₅ClF₆N₅OP
Appearance	White to off-white crystalline powder
Purity	≥99.0%

Mechanism of Action in Peptide Coupling

HCTU facilitates the formation of a peptide bond by activating the carboxylic acid of an amino acid. The mechanism is analogous to that of HBTU and involves the formation of a more reactive 6-chloro-OBt active ester, which is then susceptible to nucleophilic attack by the N-terminal amine of the growing peptide chain.[2] The presence of the chlorine atom on the benzotriazole (B28993) moiety enhances the reaction rate.[3]

HCTU Peptide Coupling Mechanism

Experimental Protocols

The following section details a generalized protocol for manual Fmoc-based solid-phase peptide synthesis using HCTU.

Materials and Reagents:

• Fmoc-protected amino acids

• HCTU

• N,N-Diisopropylethylamine (DIPEA) or Collidine

• 20% (v/v) Piperidine in Dimethylformamide (DMF)

• Solid-phase synthesis resin (e.g., Rink Amide, Wang)

• DMF (peptide synthesis grade)

• Dichloromethane (DCM)

• Cleavage cocktail (e.g., 95% TFA, 2.5% H₂O, 2.5% TIS)

Step-by-Step Protocol:

• Resin Swelling: Swell the resin in DMF for at least 1 hour in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF from the swollen resin.

  • Add the 20% piperidine/DMF solution to the resin.

  • Agitate for 3 minutes and drain. Repeat this step.

  • Wash the resin thoroughly with DMF (5 times), DCM (3 times), and finally DMF (3 times) to remove residual piperidine.

• Amino Acid Coupling:

  • In a separate vessel, prepare the activation solution:

    • Dissolve the Fmoc-protected amino acid (5 equivalents relative to resin loading) and HCTU (4.9 equivalents) in DMF.

    • Add DIPEA (10 equivalents) to the mixture.

  • Pre-activate the mixture by vortexing for 1 minute.

  • Add the activated amino acid solution to the deprotected resin in the reaction vessel.

  • Agitate the mixture for 5 to 60 minutes. Shorter coupling times (5-15 minutes) are often sufficient with HCTU.[4][5]

  • Drain the reaction solution.

• Washing: Wash the resin thoroughly with DMF (at least 3 times) to remove excess reagents and byproducts.

• Cycle Repetition: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence. A Kaiser test can be performed to ensure complete coupling before proceeding to the next cycle.

• Final Deprotection: After the final amino acid coupling, perform a final Fmoc deprotection (step 2).

• Cleavage and Deprotection:

  • Wash the peptide-resin with DCM and dry under vacuum.

  • Add the cleavage cocktail to the resin and agitate for 2-3 hours.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide in cold diethyl ether, centrifuge, and decant the ether.

  • Dry the crude peptide pellet.

• Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

General Workflow for Fmoc-SPPS

Performance and Comparative Data

HCTU is recognized for facilitating rapid and efficient peptide synthesis, often resulting in high crude peptide purities with significantly reduced coupling times compared to older reagents.[4][5] Studies have shown that HCTU and HATU produce peptides of very similar purity, outperforming reagents like HBTU and PyBOP, especially with shorter reaction times.[6]

Parameter	PyBOP	HATU	HCTU
Crude Purity (%) - Peptide 1 (2x1 min coupling)	48.11	83.63	79.86
Crude Purity (%) - Peptide 1 (2x20 min coupling)	70.27	79.91	80.52
Crude Purity (%) - Peptide 2 (2x1 min coupling)	40.10	89.63	88.29
Crude Purity (%) - Peptide 2 (2x20 min coupling)	88.54	91.23	92.11
Reaction Half-life (min) - Aza-Peptide Synthesis	150	40	40
Acylation Yield (%) - Aza-Peptide Synthesis	~65	~100	~55
Data sourced from comparative studies. Peptide 1: 65-74 ACP; Peptide 2: A-B Amyloid 1-42.[2]

Conclusion

HCTU stands as a robust and efficient coupling reagent for Fmoc-based solid-phase peptide synthesis. Its ability to achieve high crude purities with short coupling times makes it an excellent and economical alternative to HATU for both routine and challenging peptide sequences. For optimal results, researchers should consider the specific requirements of their peptide sequence and may need to adjust reaction times and reagent stoichiometry accordingly.

References

• 1. chem.uci.edu [chem.uci.edu]
• 2. benchchem.com [benchchem.com]
• 3. HCTU - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. americanlaboratory.com [americanlaboratory.com]

Protocols & Analytical Methods

Application Notes and Protocols for HCTU-Mediated Peptide Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of peptide synthesis, the efficient and reliable formation of amide bonds is paramount. O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HCTU) has emerged as a highly effective aminium-based coupling reagent for solid-phase peptide synthesis (SPPS). Its growing popularity stems from its ability to facilitate rapid and efficient coupling, minimize racemization, and improve yields, particularly in the synthesis of challenging or lengthy peptide sequences. The presence of a chlorine atom on the 6-position of the benzotriazole (B28993) moiety enhances its reactivity compared to its predecessor, HBTU.[1][2]

This document provides a detailed standard protocol for HCTU-mediated peptide coupling, quantitative data on its performance, and visual diagrams of the reaction mechanism and experimental workflow to assist researchers in achieving optimal results in their peptide synthesis endeavors.

Mechanism of HCTU-Mediated Amide Bond Formation

HCTU facilitates peptide bond formation by activating the carboxylic acid of an incoming Fmoc-protected amino acid. In the presence of a tertiary base, such as N,N-diisopropylethylamine (DIPEA), HCTU reacts with the carboxylic acid to form a highly reactive O-6-ClBt active ester. This intermediate is then susceptible to nucleophilic attack by the free N-terminal amine of the growing peptide chain attached to the solid support, resulting in the formation of a stable amide bond.

Figure 1: HCTU-mediated amide bond formation pathway.

Quantitative Data Summary

HCTU is recognized for its ability to produce high-purity crude peptides with excellent yields, even with significantly reduced coupling times. The following table summarizes representative data from the synthesis of various peptides using a fast HCTU-mediated protocol.

Peptide Sequence/Name	Length (Residues)	Deprotection Time (min)	Coupling Time (min)	Notes on Purity and Yield
GHRP-6	6	2 x 0.5	2 x 1	High purity crude product obtained in a total synthesis time of 1.4 hours.[3][4]
(65-74)ACP	10	2 x 0.5	2 x 1	Produced a peptide of very similar purity to HATU, a highly efficient but more expensive reagent.[3][4]
G-LHRH	10	2 x 0.5	2 x 1	Successfully synthesized with fast reaction times, demonstrating high efficiency.[3]
C-peptide (modified)	31	2 x 1.5	2 x 2	High purity was achieved in a total synthesis time of 9 hours.[3]
hAmylin(1-37)	37	2 x 2	2 x 5	Efficient synthesis of a long and challenging peptide was demonstrated.[4]
Beta-amyloid(1-42)	42	2 x 3	2 x 5	Successful synthesis of a complex, aggregation-prone peptide with high purity.[4]

Data is based on studies by Hood et al. (2008), where HCTU was used for fast Fmoc solid-phase peptide synthesis without a reported reduction in crude peptide purities.[3][4]

Detailed Experimental Protocols

The following is a standard protocol for Fmoc-based solid-phase peptide synthesis using HCTU. This protocol can be adapted for both manual and automated peptide synthesizers.

Materials and Reagents

• Fmoc-protected amino acids

• HCTU (≥99% purity)

• N,N-Diisopropylethylamine (DIPEA)

• Piperidine (B6355638)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Appropriate resin (e.g., Rink Amide for C-terminal amides, Wang or 2-Chlorotrityl for C-terminal acids)

• Cleavage Cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIS))

• Cold diethyl ether

Experimental Workflow

Figure 2: General workflow for HCTU-mediated SPPS.

Step-by-Step Protocol

This protocol is based on a 0.1 mmol synthesis scale.

• Resin Preparation:

  • Place the appropriate amount of resin in a reaction vessel.

  • Add DMF to swell the resin for at least 30-60 minutes with gentle agitation.[5]

  • Drain the DMF and wash the resin thoroughly with DMF (3-5 times).

• Fmoc Deprotection:

  • Add a 20% (v/v) solution of piperidine in DMF to the resin.

  • Agitate for approximately 7 minutes at room temperature.[6]

  • Drain the piperidine solution and wash the resin extensively with DMF (5-7 times) to ensure complete removal of piperidine.[5]

• HCTU Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (2 equivalents, 0.2 mmol) and HCTU (2 equivalents, 0.2 mmol) in DMF.

  • Add DIPEA (4 equivalents, 0.4 mmol) to the amino acid/HCTU solution and vortex briefly.

  • Immediately add the activation solution to the deprotected resin.

  • Agitate the mixture at room temperature. The reaction is typically complete within 5-60 minutes. Reaction progress can be monitored using a Kaiser test.[7]

  • Drain the coupling solution and wash the resin with DMF (3-5 times).

• Chain Elongation:

  • Repeat steps 2 and 3 for each amino acid in the peptide sequence.

• Final Deprotection and Cleavage:

  • After the final coupling step, perform a final Fmoc deprotection (step 2).

  • Wash the peptide-resin thoroughly with DMF, followed by DCM, and dry the resin under vacuum.[5]

  • Prepare a fresh cleavage cocktail. A standard cocktail is 95% TFA, 2.5% water, and 2.5% TIS. For peptides with sensitive residues like Cysteine, Methionine, or Tryptophan, a more robust cocktail with additional scavengers (e.g., 1,2-ethanedithiol (B43112) (EDT), thioanisole) is recommended.[8][9][10][11]

  • Add the cleavage cocktail to the dry resin (approximately 10 mL per gram of resin) and allow the reaction to proceed for 1-3 hours at room temperature with occasional agitation.[5]

• Peptide Isolation and Purification:

  • Filter the cleavage mixture to separate the resin, collecting the filtrate.

  • Precipitate the crude peptide by adding the TFA filtrate to a large volume of cold diethyl ether (at least 10 times the volume of the filtrate).[5]

  • Pellet the peptide by centrifugation and wash with cold diethyl ether.

  • Dry the crude peptide pellet under vacuum.

  • Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry.

Potential Side Reactions

While HCTU is a highly efficient coupling reagent, as with other uronium/aminium-based reagents, there is a potential for a side reaction known as guanidinylation. This occurs if the coupling reagent reacts directly with the free N-terminal amine of the peptide chain.[12][13] However, this side reaction is generally minimal with HCTU, especially when the reagent is not used in large excess and when the carboxylic acid activation is rapid.[7]

Conclusion

HCTU is a robust and efficient coupling reagent that offers significant advantages for Fmoc-based solid-phase peptide synthesis. Its ability to mediate rapid and clean coupling reactions leads to high-purity crude products and excellent yields. By following the detailed protocols and understanding the underlying mechanism outlined in these application notes, researchers can effectively leverage HCTU to streamline the synthesis of a wide range of peptides, from simple sequences to more complex and challenging targets.

References

• 1. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. A cleavage cocktail for methionine-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for HCTU-Mediated Carboxylic Acid Activation for Amidation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the use of O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HCTU) as a coupling reagent for the formation of amide bonds. HCTU is a highly efficient aminium-based coupling reagent frequently employed in solid-phase peptide synthesis (SPPS) and solution-phase amidation. It offers several advantages, including rapid reaction times, high coupling efficiency, and suppression of racemization.[1][2][3][4] These characteristics make it a valuable tool for the synthesis of peptides and other complex organic molecules in research and drug development. This note includes a detailed reaction mechanism, comparative data against other common coupling reagents, and comprehensive experimental protocols.

Introduction

Amide bond formation is a cornerstone of organic and medicinal chemistry, essential for the synthesis of peptides, pharmaceuticals, and other biologically active molecules. The direct condensation of a carboxylic acid and an amine is generally inefficient due to the formation of a non-reactive ammonium (B1175870) carboxylate salt. Coupling reagents are therefore employed to activate the carboxylic acid, facilitating nucleophilic attack by the amine.

HCTU is a third-generation uronium/aminium-type coupling reagent that has gained widespread use due to its high reactivity and ability to minimize racemization, particularly for sensitive amino acids.[4] It is a derivative of HBTU, with a chlorine atom at the 6-position of the benzotriazole (B28993) ring, which enhances its reactivity.[5] HCTU has been successfully used in the synthesis of complex peptides with reduced reaction times.[1][2][3]

Mechanism of Action

The activation of a carboxylic acid by HCTU proceeds through a multi-step mechanism in the presence of a tertiary amine base, such as N,N-diisopropylethylamine (DIPEA).

• Formation of the O-acylisourea intermediate: The carboxylate, formed by the deprotonation of the carboxylic acid by the base, attacks the electrophilic carbon of HCTU. This results in the formation of a highly reactive O-acylisourea intermediate.

• Formation of the active ester: This intermediate rapidly rearranges to form a 6-chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt) active ester.

• Nucleophilic attack by the amine: The amine nucleophile then attacks the carbonyl carbon of the active ester, leading to the formation of the desired amide bond and the release of 6-Cl-HOBt.

This mechanism is depicted in the following diagram:

Caption: HCTU activation of a carboxylic acid for amidation.

Comparative Performance of Coupling Reagents

HCTU has been shown to be a highly effective coupling reagent, often outperforming or performing comparably to other common reagents. The following tables summarize the performance of HCTU in comparison to other coupling reagents in the synthesis of various peptides.

Table 1: Comparison of Coupling Reagents for the Synthesis of Acyl Carrier Protein (ACP) fragment (65-74)

Coupling Reagent	Purity (%)	Comments
HCTU	High	Purity comparable to HATU.[3]
HATU	High	Purity comparable to HCTU.[3]
HBTU	Lower	Additional impurities observed.[3]
PyBOP	Lower	Additional impurities observed.[3]
TBTU	Lower	Additional impurities observed.[3]

Table 2: Synthesis Times for Various Peptides using HCTU

Peptide	Length	Deprotection Time (min)	Coupling Time (min)	Total Synthesis Time (hr)
GHRP-6	6-mer	2 x 0.5	2 x 1	1.4
Oxytocin (linear)	9-mer	2 x 0.5	2 x 1	2.1
Longer Peptides (>30 residues)	>30	2-3	5	-

Data adapted from Hood et al., 2008.[3]

Experimental Protocols

Solid-Phase Peptide Synthesis (SPPS) using HCTU

This protocol describes a general procedure for Fmoc-based solid-phase peptide synthesis using HCTU as the coupling agent.

Caption: General workflow for SPPS using HCTU.

Materials:

• Fmoc-protected amino acids

• HCTU

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Piperidine

• Appropriate resin (e.g., Rink Amide resin for C-terminal amides)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

• Fmoc Deprotection: Drain the DMF and add a solution of 20% piperidine in DMF to the resin. Agitate for 5-10 minutes. Drain and repeat for another 5-10 minutes.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove residual piperidine.

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (4 equivalents relative to resin loading), HCTU (3.9 equivalents), and DIPEA (8 equivalents) in DMF.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 30-60 minutes. Coupling times can be as short as 5 minutes for standard amino acids.[1][2]

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times).

• Repeat: Repeat steps 2-5 for each amino acid in the peptide sequence.

• Final Deprotection: After the final coupling, perform a final Fmoc deprotection (step 2).

• Cleavage and Side-Chain Deprotection: Wash the resin with DMF, followed by dichloromethane (B109758) (DCM). Dry the resin and treat it with a cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Peptide Precipitation and Purification: Precipitate the cleaved peptide in cold diethyl ether, centrifuge, and lyophilize. Purify the crude peptide by reverse-phase HPLC.

Solution-Phase Amidation using HCTU

This protocol provides a general procedure for the coupling of a carboxylic acid and an amine in solution.

Materials:

• Carboxylic acid

• Amine

• HCTU

• DIPEA

• Anhydrous solvent (e.g., DMF, DCM, or acetonitrile)

Procedure:

• Reactant Preparation: Dissolve the carboxylic acid (1 equivalent) and HCTU (1.05-1.2 equivalents) in the anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition: Add DIPEA (2-3 equivalents) to the solution and stir for a few minutes.

• Amine Addition: Add the amine (1-1.1 equivalents) to the reaction mixture.

• Reaction: Stir the reaction at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 1-4 hours.

• Work-up:

  • Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude amide by column chromatography or recrystallization.

Potential Side Reactions: Guanidinylation

A potential side reaction associated with uronium/aminium-type coupling reagents like HCTU is the guanidinylation of the free N-terminal amine of the peptide.[6] This occurs when the amine attacks the guanidinium (B1211019) carbon of the coupling reagent instead of the activated carboxylic acid. This side reaction is more likely to occur if the amine is highly nucleophilic or if there is an excess of the coupling reagent.

Caption: Guanidinylation side reaction.

To minimize this side reaction, it is recommended to use a slight excess of the carboxylic acid and to avoid a large excess of HCTU. Pre-activation of the carboxylic acid before adding it to the amine can also help to reduce the likelihood of guanidinylation.

Conclusion

HCTU is a robust and efficient coupling reagent for amide bond formation. Its rapid kinetics and ability to suppress racemization make it an excellent choice for both solid-phase peptide synthesis and solution-phase amidation. By following the detailed protocols and being mindful of potential side reactions, researchers can effectively utilize HCTU to synthesize a wide range of amide-containing molecules.

References

• 1. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. peptide.com [peptide.com]
• 5. bachem.com [bachem.com]
• 6. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06655D [pubs.rsc.org]

Application Note: High-Efficiency Synthesis of Difficult Peptide Sequences Using HCTU

For Researchers, Scientists, and Drug Development Professionals

Abstract

The chemical synthesis of peptides, particularly those with challenging sequences prone to aggregation, racemization, or containing sterically hindered residues, remains a significant hurdle in research and drug development. These "difficult sequences" often result in low yields and purity with standard solid-phase peptide synthesis (SPPS) protocols. This application note details the use of O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HCTU) as a highly efficient coupling reagent to overcome these challenges. We provide detailed protocols, comparative data, and mechanistic diagrams to guide researchers in leveraging HCTU for the successful synthesis of complex peptides.

The Challenge of Difficult Peptide Sequences

Difficult peptide sequences (DPS) are characterized by features that complicate their stepwise synthesis on a solid support. Key challenges include:

• Aggregation: Hydrophobic sequences or those prone to forming stable secondary structures (e.g., β-sheets) on the resin can aggregate, leading to poor solvation and incomplete coupling or deprotection steps. The synthesis of β-Amyloid (1-42) is a classic example of this issue.[1]

• Steric Hindrance: Coupling of sterically hindered amino acids, such as Aib (α-aminoisobutyric acid) or N-methylated amino acids, is often slow and inefficient with standard coupling reagents.

• Racemization: Certain amino acids are susceptible to epimerization during the activation step, particularly in the presence of a strong base, compromising the chiral purity of the final peptide. HCTU has been shown to reduce racemization rates compared to older reagents like BOP.[2]

• Side Reactions: Undesirable reactions like aspartimide formation or diketopiperazine formation can lead to significant impurities.

These issues necessitate the use of advanced coupling reagents that can facilitate rapid and efficient amide bond formation while minimizing side reactions.

HCTU: Mechanism and Advantages

HCTU is a uronium/aminium-based coupling reagent that has gained prominence as a robust and cost-effective alternative to other high-efficiency reagents like HATU.[1][3] Its mechanism involves the rapid activation of the carboxylic acid of the incoming Fmoc-amino acid.

The key to HCTU's high reactivity is the 6-chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt) moiety. The electron-withdrawing chlorine atom increases the acidity of the HOBt derivative, making it a better leaving group. This results in the formation of a highly reactive 6-chloro-OBt active ester, which reacts swiftly with the free amine of the resin-bound peptide chain.[2][4] This rapid coupling kinetic is a major advantage in preventing aggregation and minimizing side reactions.[5]

Key Advantages of HCTU:

• High Efficiency: Comparable in reactivity to the more expensive HATU, making it ideal for difficult couplings.[1][3]

• Fast Kinetics: Enables significantly shorter coupling times (often 5 minutes or less), which reduces the overall synthesis time and minimizes on-resin aggregation.[6][7]

• Reduced Racemization: The rapid formation of the active ester and subsequent coupling helps preserve the stereochemical integrity of the amino acids.[2]

• Cost-Effective: Provides performance similar to HATU at a significantly lower price point.[1]

• Versatility: Effective for a wide range of challenging peptides, including long, hydrophobic, and cyclic sequences.[1]

Performance Data: HCTU in Difficult Syntheses

Quantitative studies demonstrate the superiority of HCTU for synthesizing well-known difficult sequences.

Table 1: Comparative Yields for the Synthesis of Acyl Carrier Protein (65-74)

The Acyl Carrier Protein fragment (65-74) (H-VQAAIDYING-OH) is a standard sequence used to test the efficiency of coupling reagents due to its tendency to aggregate.[1]

Coupling Reagent	Yield (%)
HCTU	87
TCTU	87
HATU	80
TBTU	72
PyBOP	60
(Data sourced from a comparative study on coupling reagent efficiency.)

Table 2: Synthesis Parameters and Results for Difficult Peptides using HCTU

Peptide	Sequence Characteristics	Deprotection Time	Coupling Time	Total Synthesis Time	Purity/Yield Outcome
β-Amyloid (1-42)	42-mer, highly hydrophobic C-terminus, prone to aggregation	2 x 1 min	1 x 5 min	11.6 hours	High purity achieved despite the sequence's difficulty.[1]
hAmylin (1-37)	37-mer, prone to aggregation	< 3 min	< 5 min	Dramatically reduced	Crude purity was not compromised by the fast synthesis.[6][7]
ACP (65-74)	Known "difficult sequence"	2 x 30 sec	2 x 1 min	2.1 hours	High purity, comparable to HATU.[1]
(Data compiled from studies on fast conventional Fmoc-SPPS with HCTU.)[1][6][7]

Experimental Protocols

Protocol 1: General Fmoc-SPPS Coupling Cycle using HCTU

This protocol describes a single coupling cycle for a standard Fmoc-based solid-phase peptide synthesis on an automated synthesizer or for manual synthesis.

Materials:

• Fmoc-protected amino acid

• HCTU

• N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Deprotection Solution: 20% (v/v) piperidine (B6355638) in DMF

• Resin-bound peptide with a free N-terminal amine

Procedure:

• Resin Washing: Wash the peptide-resin thoroughly with DMF (5-7 times) to remove any residual piperidine from the previous deprotection step.

• Amino Acid Activation (Pre-activation):

  • In a separate vessel, dissolve the Fmoc-amino acid (4-5 equivalents relative to resin loading) and HCTU (4-5 equivalents) in DMF.

  • Add DIPEA (8-10 equivalents) to the solution.

  • Allow the mixture to pre-activate for 1-2 minutes before adding it to the resin.

• Coupling Reaction:

  • Add the activated amino acid solution to the washed peptide-resin.

  • Agitate the mixture via nitrogen bubbling or mechanical shaking for the desired coupling time. For standard residues, 5-15 minutes is often sufficient. For difficult or sterically hindered residues, a longer time or a double coupling may be required.

• Post-Coupling Wash: Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts.

• Fmoc Deprotection:

  • Add the 20% piperidine/DMF solution to the resin.

  • Agitate for an initial 3 minutes, then drain.

  • Add a fresh portion of the deprotection solution and agitate for an additional 5-10 minutes to ensure complete Fmoc removal.

• Cycle Completion: The resin is now ready for the next coupling cycle. Repeat steps 1-5 for each amino acid in the sequence.

Protocol 2: Synthesis of β-Amyloid (1-42) Fragment

This protocol is adapted for a notoriously difficult, aggregation-prone peptide.

Synthesis Strategy:

• Resin: Rink Amide or pre-loaded Wang resin.

• Chemistry: Fmoc/tBu.

• Activator: HCTU.

• Key Parameters: Utilize minimal deprotection and coupling times to mitigate on-resin aggregation.

Procedure:

• Synthesizer Setup: Program the peptide synthesizer for a fast synthesis cycle.

• Deprotection: Use a 2 x 1-minute deprotection step with 20% piperidine in DMF.

• Coupling:

  • Use a single 5-minute coupling time for each amino acid.

  • Prepare the activated amino acid solution using 5 equivalents of Fmoc-amino acid, 5 equivalents of HCTU, and 10 equivalents of DIPEA in DMF/NMP.

• Special Handling for Difficult Regions: For the hydrophobic C-terminal segment (residues 29-42), consider using a solvent mixture like 1:1 DMF:DMSO to improve solvation and coupling efficiency.

• Cleavage and Deprotection: After chain assembly, wash the resin with DCM and dry. Cleave the peptide from the resin and remove side-chain protecting groups using a standard TFA cocktail (e.g., TFA/TIS/Water/EDT 94:2.5:2.5:1) for 2-3 hours.

• Purification: Precipitate the crude peptide in cold diethyl ether. Purify immediately via reverse-phase HPLC (RP-HPLC) to minimize aggregation in solution.

Visualized Workflows and Pathways

HCTU Activation Mechanism

// Nodes AA [label="Fmoc-AA-COOH\n(Carboxylic Acid)", fillcolor="#F1F3F4", fontcolor="#202124"]; HCTU [label="HCTU", fillcolor="#F1F3F4", fontcolor="#202124"]; Base [label="Base (DIPEA)", fillcolor="#F1F3F4", fontcolor="#202124"]; ActiveEster [label="Highly Reactive\n6-Cl-OBt Active Ester", fillcolor="#FBBC05", fontcolor="#202124"]; PeptideResin [label="H₂N-Peptide-Resin", fillcolor="#F1F3F4", fontcolor="#202124"]; CoupledPeptide [label="Fmoc-AA-NH-Peptide-Resin", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Byproduct [label="Tetramethylurea +\n6-Cl-HOBt", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges AA -> ActiveEster [label="Activation"]; HCTU -> ActiveEster; Base -> ActiveEster [style=dashed]; ActiveEster -> CoupledPeptide [label="Coupling"]; PeptideResin -> CoupledPeptide; ActiveEster -> Byproduct [style=dashed, label="forms"]; }

Caption: HCTU rapidly activates a carboxylic acid to form a highly reactive ester.

General Fmoc-SPPS Workflow

// Nodes start [label="Start:\nFmoc-AA-Resin", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; deprotection [label="Fmoc Deprotection\n(20% Piperidine)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; wash1 [label="DMF Wash", fillcolor="#F1F3F4", fontcolor="#202124"]; coupling [label="Coupling:\nFmoc-AA + HCTU\n+ Base", fillcolor="#34A853", fontcolor="#FFFFFF"]; wash2 [label="DMF Wash", fillcolor="#F1F3F4", fontcolor="#202124"]; cycle_check [label="Last Amino\nAcid?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; cleavage [label="Cleavage from\nResin (TFA)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="Purified Peptide", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges start -> deprotection; deprotection -> wash1; wash1 -> coupling; coupling -> wash2; wash2 -> cycle_check; cycle_check -> deprotection [label="No"]; cycle_check -> cleavage [label="Yes"]; cleavage -> end; }

Caption: A typical cycle in Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Amyloidogenic Pathway of Aβ Formation

// Nodes APP [label="Amyloid Precursor\nProtein (APP)", fillcolor="#F1F3F4", fontcolor="#202124", shape=cds]; BACE1 [label="β-secretase\n(BACE1) cleavage", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Gamma [label="γ-secretase\ncleavage", fillcolor="#EA4335", fontcolor="#FFFFFF"]; sAPPb [label="sAPPβ\n(soluble fragment)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C99 [label="C99 fragment\n(membrane-bound)", fillcolor="#FBBC05", fontcolor="#202124"]; Abeta [label="Aβ Peptide\n(Aβ40 / Aβ42)", fillcolor="#34A853", fontcolor="#FFFFFF"]; AICD [label="AICD\n(intracellular domain)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Oligomers [label="Oligomers", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Plaques [label="Amyloid Plaques", fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges APP -> BACE1; BACE1 -> sAPPb; BACE1 -> C99; C99 -> Gamma; Gamma -> Abeta; Gamma -> AICD; Abeta -> Oligomers [label="Aggregation"]; Oligomers -> Plaques; }

Caption: The sequential cleavage of APP that leads to the formation of Aβ peptides.

Conclusion

HCTU stands out as a powerful and economical tool for the synthesis of difficult peptides. Its rapid activation kinetics enable shorter cycle times, which are crucial for mitigating on-resin aggregation and improving the purity and yield of challenging sequences like β-Amyloid and the ACP (65-74) fragment. By incorporating HCTU into their SPPS protocols, researchers can significantly enhance their success rate with complex peptide targets, accelerating progress in drug discovery and biochemical research.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.uci.edu [chem.uci.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. researchgate.net [researchgate.net]
• 7. Beta-amyloid pathway | Abcam [abcam.com]

HCTU in Automated Peptide Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-(6-Chloro-1H-benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) is a highly efficient aminium-based coupling reagent widely utilized in automated solid-phase peptide synthesis (SPPS). Its rapid reaction kinetics, high coupling efficiency, and ability to suppress racemization make it a valuable tool for the synthesis of routine and complex peptides.[1][2] HCTU is often considered a cost-effective alternative to other high-performance coupling reagents like HATU, offering comparable purity for the synthesized peptides.[3] These application notes provide a comprehensive overview of HCTU's use in automated peptide synthesizers, including detailed protocols and comparative data.

Advantages of HCTU in Automated Peptide Synthesis

The use of HCTU in automated peptide synthesis offers several key advantages:

• High Coupling Efficiency: The 6-chloro substitution on the benzotriazole (B28993) ring enhances the reactivity of HCTU, leading to improved coupling yields, even for challenging sequences.[4]

• Rapid Reaction Times: HCTU facilitates fast amide bond formation, enabling shorter cycle times in automated synthesis. Deprotection times of 3 minutes or less and coupling times of 5 minutes or less have been successfully employed.[5]

• Suppression of Racemization: HCTU is effective in minimizing the epimerization of amino acids during activation and coupling, which is crucial for maintaining the stereochemical integrity and biological activity of the final peptide.[1]

• Cost-Effectiveness: Compared to HATU, HCTU provides a more economical option without significantly compromising the purity of the crude peptide.[3]

• Suitability for Difficult Peptides: HCTU has been successfully used for the synthesis of long peptides, hydrophobic sequences, and peptides containing pseudoproline dipeptides.[3]

Chemical Mechanism of Action

HCTU is a uronium/aminium salt that activates the carboxylic acid of an N-protected amino acid to form a highly reactive O-acylisourea intermediate. This intermediate then rearranges to an active ester, which readily reacts with the free N-terminal amine of the growing peptide chain on the solid support to form a new peptide bond.

HCTU Activation and Coupling Mechanism.

Data Presentation: Comparative Performance of HCTU

The selection of a coupling reagent is critical for the successful synthesis of high-purity peptides. The following tables summarize the comparative performance of HCTU against other common coupling reagents in terms of crude peptide purity.

Table 1: Crude Purity of 65-74ACP (VQAAIDYING-OH) with Different Activators and Coupling Times

Coupling Reagent	Coupling Time	Crude Purity (%)
HCTU	2 x 20 min	83.63
HCTU	2 x 1 min	79.91
HATU	2 x 20 min	80.70
HATU	2 x 1 min	82.25
HBTU	2 x 20 min	79.48
HBTU	2 x 1 min	78.43
COMU	2 x 20 min	79.88
COMU	2 x 1 min	79.13
PyBOP	2 x 20 min	70.27
PyBOP	2 x 1 min	73.43
Data sourced from a comparative study on the synthesis of the difficult acyl carrier protein (ACP) fragment 65-74.

Table 2: Crude Purity of G-LHRH (GHWSYGLRPG-NH2) with Different Activators and Coupling Times

Coupling Reagent	Coupling Time	Crude Purity (%)
HCTU	2 x 20 min	90.84
HCTU	2 x 1 min	85.34
HATU	2 x 20 min	89.17
HATU	2 x 1 min	86.66
HBTU	2 x 20 min	88.66
HBTU	2 x 1 min	85.44
COMU	2 x 20 min	89.65
COMU	2 x 1 min	90.17
PyBOP	2 x 20 min	86.88
PyBOP	2 x 1 min	85.11
Data from the synthesis of a modified version of the luteinizing hormone-releasing hormone.

Table 3: Crude Purity of Oxytocin (CYIQNCPLG-NH2) with Different Activators and Coupling Times

Coupling Reagent	Coupling Time	Crude Purity (%)
HCTU	2 x 20 min	94.02
HCTU	2 x 1 min	90.39
HATU	2 x 20 min	92.71
HATU	2 x 1 min	91.13
HBTU	2 x 20 min	92.20
HBTU	2 x 1 min	90.38
COMU	2 x 20 min	93.30
COMU	2 x 1 min	93.39
PyBOP	2 x 20 min	90.01
PyBOP	2 x 1 min	88.62
Data from the synthesis of the cyclic nonapeptide oxytocin.

Experimental Protocols

The following are generalized protocols for the use of HCTU in automated solid-phase peptide synthesis based on the Fmoc/tBu strategy. These should be adapted based on the specific peptide sequence, resin, and automated synthesizer being used.

General Automated SPPS Workflow

General workflow for automated SPPS.

Protocol 1: Standard Automated Synthesis Cycle with HCTU

This protocol is suitable for most standard peptide sequences on automated synthesizers such as those from Protein Technologies (e.g., Symphony, Prelude) or similar instruments.

1. Reagent Preparation:

• Deprotection Solution: 20% (v/v) piperidine in high-purity N,N-dimethylformamide (DMF).
• Amino Acid Solutions: 0.2 M solutions of Fmoc-protected amino acids in DMF.
• Activator Solution: 0.2 M HCTU in DMF.
• Base Solution: 0.8 M N,N-diisopropylethylamine (DIPEA) in DMF.
• Washing Solvent: High-purity DMF.

2. Automated Synthesizer Program:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes prior to synthesis.
• Deprotection: Treat the resin with the deprotection solution for 3-5 minutes. Repeat once.
• Washing: Wash the resin with DMF (5-7 cycles).
• Coupling:

• Add the Fmoc-amino acid solution (4-5 equivalents based on resin loading).
• Add the HCTU solution (4-5 equivalents).
• Add the DIPEA solution (8-10 equivalents).
• Mix for 20-45 minutes. The progress of the coupling can be monitored using a Kaiser test.

• Washing: Wash the resin with DMF (5-7 cycles).
• Repeat: Repeat the deprotection, washing, and coupling steps for each amino acid in the sequence.

3. Cleavage and Deprotection:

• After the final coupling and washing steps, treat the resin with a cleavage cocktail appropriate for the resin and protecting groups used (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (B1312306) (TIS) for 2-3 hours).
• Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

4. Purification:

• Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: Fast Automated Synthesis Cycle with HCTU

This protocol is designed to significantly reduce the overall synthesis time and is suitable for many peptide sequences.

1. Reagent Preparation:

• Same as Protocol 1.

2. Automated Synthesizer Program:

• Resin Swelling: Swell the resin in DMF for 30 minutes.
• Deprotection: Treat the resin with the deprotection solution for 1-3 minutes.
• Washing: Wash the resin with DMF (3-5 cycles).
• Coupling:

• Pre-activate the Fmoc-amino acid by mixing it with HCTU and DIPEA for 1-3 minutes before adding to the resin.
• Couple for 5-15 minutes.

• Washing: Wash the resin with DMF (3-5 cycles).
• Repeat: Repeat the deprotection, washing, and coupling steps for each amino acid.

3. Cleavage, Deprotection, and Purification:

• Follow steps 3 and 4 from Protocol 1.

Troubleshooting

Even with a highly efficient coupling reagent like HCTU, challenges can arise during peptide synthesis.

Logical Relationship for Troubleshooting Low Purity

References

• 1. benchchem.com [benchchem.com]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. researchgate.net [researchgate.net]
• 5. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fmoc-Solid Phase Peptide Synthesis (SPPS) Utilizing HCTU

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to utilizing O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HCTU) as a coupling reagent in Fluorenylmethyloxycarbonyl (Fmoc) Solid-Phase Peptide Synthesis (SPPS). HCTU is a highly efficient aminium-based coupling agent that offers rapid reaction kinetics and effective suppression of racemization, making it a cost-effective and robust alternative to other high-performance reagents like HATU.[1][2] These application notes detail the standard protocol for Fmoc-SPPS using HCTU, present comparative data on its performance, and provide visual aids to illustrate the workflow and reaction mechanisms.

Introduction

Solid-Phase Peptide Synthesis (SPPS) is the cornerstone of peptide and protein chemistry, enabling the stepwise assembly of amino acids to create custom peptides for a vast range of research, diagnostic, and therapeutic applications. The Fmoc/tBu strategy is the most widely adopted approach due to its milder reaction conditions compared to the Boc/Bzl strategy. A critical step in this cyclical process is the formation of the peptide bond, which is facilitated by a coupling reagent.

HCTU has emerged as a popular choice for a coupling reagent due to its high reactivity and ability to minimize unwanted side reactions.[1] The presence of a chlorine atom on the benzotriazole (B28993) ring enhances the leaving group's ability, leading to faster and more efficient acyl transfer.[3] This document outlines a standardized protocol for manual Fmoc-SPPS using HCTU and provides data to support its efficacy.

Data Presentation

Table 1: Comparison of Coupling Reagent Performance

This table summarizes the crude purity of the model peptide G-LHRH (H-GHWSYGLRPG-NH2) synthesized using various activators with different coupling times. The data highlights the high efficiency of HCTU, particularly with longer coupling times.

Coupling Reagent	Crude Peptide Purity (%) with 2 x 1 min Coupling	Crude Peptide Purity (%) with 2 x 20 min Coupling
HCTU	88.22	90.84
HATU	88.93	89.45
COMU	90.39	89.91
HDMC	88.23	88.67
PyClock	88.11	89.23
PyBOP	85.74	88.34
PyOxim	54.08	88.39
TFFH	52.45	72.03

Data adapted from a comparative study of different activators in fast conventional Fmoc solid-phase peptide synthesis.[4]

Table 2: Typical Reagent Excess and Reaction Times for Fmoc-SPPS with HCTU

This table provides a general guideline for the molar excess of reagents and typical reaction times for a standard Fmoc-SPPS cycle using HCTU.

Step	Reagent	Molar Equivalents (relative to resin loading)	Typical Reaction Time
Fmoc Deprotection	20% Piperidine (B6355638) in DMF	-	3-7 minutes (can be repeated)
Amino Acid Coupling	Fmoc-Amino Acid	2-5	5-60 minutes
HCTU	2-5	5-60 minutes
DIPEA (or Collidine)	4-10	5-60 minutes

Note: The optimal equivalents and reaction times can vary depending on the specific amino acid being coupled and the peptide sequence.[2][5]

Experimental Protocols

Materials and Reagents

• Fmoc-protected amino acids

• HCTU (≥99% purity)

• Solid-phase synthesis resin (e.g., Rink Amide, Wang, or 2-Chlorotrityl resin)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine, peptide synthesis grade

• N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Deionized water

• Diethyl ether (cold)

• Peptide synthesis vessel

• Shaker or bubbler for mixing

Protocol: Standard Fmoc-SPPS Cycle using HCTU

This protocol describes a single coupling cycle for adding one amino acid to the growing peptide chain on the solid support.

1. Resin Swelling: a. Place the desired amount of resin in a peptide synthesis vessel. b. Add DMF to fully cover the resin. c. Allow the resin to swell for at least 30-60 minutes at room temperature with gentle agitation.[6]

2. Fmoc Deprotection: a. Drain the DMF from the swollen resin. b. Add a solution of 20% piperidine in DMF to the resin. c. Agitate the mixture for 3-7 minutes at room temperature.[5] For difficult sequences, this step can be repeated. d. Drain the piperidine solution. e. Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.[6]

3. Amino Acid Coupling: a. In a separate vial, prepare the activated amino acid solution by dissolving the Fmoc-protected amino acid (2-5 equivalents) and HCTU (2-5 equivalents) in DMF.[2][5] b. Add DIPEA or collidine (4-10 equivalents) to the amino acid/HCTU solution and mix briefly.[5] c. Immediately add the activated amino acid solution to the deprotected resin. d. Agitate the mixture for 5-60 minutes at room temperature.[2] Coupling times may be extended for longer peptides or sterically hindered amino acids.[5] e. Monitor the coupling reaction for completion using a qualitative test such as the Kaiser test (ninhydrin test).

4. Washing: a. Drain the coupling solution from the resin. b. Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts.[6] c. The resin is now ready for the next Fmoc deprotection and coupling cycle.

5. Cleavage and Deprotection: a. After the final amino acid has been coupled and the N-terminal Fmoc group has been removed, wash the resin with DMF and then with DCM. b. Dry the resin under a stream of nitrogen or in a vacuum desiccator. c. Prepare a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water). d. Add the cleavage cocktail to the dry peptide-resin and agitate for 1-3 hours at room temperature.[6] e. Filter the resin and collect the filtrate containing the cleaved peptide. f. Precipitate the peptide by adding the filtrate to cold diethyl ether. g. Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether. h. Dry the peptide pellet under vacuum.

Mandatory Visualizations

Fmoc-SPPS Workflow using HCTU

Caption: A schematic overview of the cyclical steps in Fmoc-SPPS using HCTU.

HCTU Activation and Peptide Bond Formation

Caption: The mechanism of amino acid activation by HCTU and subsequent peptide bond formation.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. bachem.com [bachem.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. benchchem.com [benchchem.com]

HCTU for Large-Scale Peptide Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of peptide therapeutics and research, the efficient and cost-effective synthesis of high-purity peptides is paramount. O-(6-Chloro-1H-benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) has emerged as a highly effective coupling reagent for solid-phase peptide synthesis (SPPS), particularly for large-scale applications. Its rapid reaction kinetics, high coupling efficiency, and favorable cost profile make it an attractive alternative to other common coupling reagents. This document provides detailed application notes, experimental protocols, and comparative data for the use of HCTU in large-scale peptide synthesis.

HCTU is an aminium-based coupling reagent that facilitates the formation of an active ester of an N-protected amino acid, which then readily reacts with the free amine of the growing peptide chain on the solid support. The presence of a chlorine atom on the benzotriazole (B28993) moiety enhances its reactivity compared to its predecessor, HBTU, leading to faster and more complete coupling reactions. This is particularly advantageous in industrial settings where time and yield are critical factors.[1][2]

Advantages of HCTU in Large-Scale Peptide Synthesis

• High Coupling Efficiency and Rapid Kinetics: HCTU promotes fast and efficient amide bond formation, often with coupling times of 5 minutes or less, which significantly reduces the overall synthesis time.[3][4][5] This is crucial for the synthesis of long or "difficult" peptide sequences.

• Cost-Effectiveness: Compared to other high-efficiency coupling reagents like HATU, HCTU is a more economical option, making it a preferred choice for industrial-scale peptide manufacturing.[1]

• High Purity of Crude Peptides: The high reactivity of HCTU minimizes the occurrence of deletion sequences and other side reactions, resulting in higher purity of the crude peptide product and simplifying subsequent purification steps.[3][5]

• Reduced Racemization: The rapid coupling times associated with HCTU help to minimize the risk of racemization, particularly for sensitive amino acids.

Data Presentation: Comparative Performance of Coupling Reagents

The selection of a coupling reagent is a critical parameter in SPPS. The following tables summarize the comparative performance of HCTU against other commonly used coupling reagents in terms of crude peptide purity and reaction times.

Table 1: Comparison of Crude Peptide Purity (%) for the Synthesis of 65-74ACP (VQAAIDYING-OH) with Different Coupling Reagents and Times

Coupling Reagent	Coupling Time (2 x 1 min)	Coupling Time (2 x 20 min)
HCTU	79.85	83.63
HATU	82.33	82.59
COMU	81.21	79.83
PyBOP	48.11	70.27

Data adapted from a comparative study on fast conventional Fmoc solid-phase peptide synthesis.

Table 2: Comparison of Crude Peptide Purity (%) for the Synthesis of G-LHRH (pEHWSYGLRPG-NH2) with Different Coupling Reagents and Times

Coupling Reagent	Coupling Time (2 x 1 min)	Coupling Time (2 x 20 min)
HCTU	87.84	90.84
HATU	86.01	88.23
COMU	90.12	88.97
PyBOP	78.52	85.43

Data adapted from a comparative study on fast conventional Fmoc solid-phase peptide synthesis.

Experimental Protocols

The following protocols are provided as a general guideline for large-scale Fmoc-based solid-phase peptide synthesis using HCTU. Optimization may be required for specific peptide sequences and scales.

Protocol 1: Large-Scale Fmoc-SPPS using HCTU (10-50 mmol scale)

1. Resin Swelling:

• Select a suitable resin based on the desired C-terminus of the peptide (e.g., Rink Amide for C-terminal amide, Wang or 2-Chlorotrityl chloride for C-terminal acid).
• Transfer the resin to a suitable reaction vessel.
• Swell the resin in N,N-dimethylformamide (DMF) for at least 1-2 hours with gentle agitation. Use a solvent volume sufficient to allow for free movement of the resin beads (e.g., 10-15 mL/g of resin).

2. Fmoc Deprotection:

• Drain the DMF from the swollen resin.
• Add a solution of 20% piperidine (B6355638) in DMF to the resin.
• Agitate the mixture for 5-10 minutes at room temperature.
• Drain the piperidine solution.
• Repeat the piperidine treatment for another 10-15 minutes.
• Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine. A ninhydrin (B49086) (Kaiser) test can be performed to confirm the presence of free primary amines.

3. Amino Acid Coupling:

• In a separate vessel, dissolve the Fmoc-protected amino acid (1.5 - 3.0 equivalents relative to the resin loading) and HCTU (1.45 - 2.9 equivalents) in DMF.
• Add N,N-diisopropylethylamine (DIPEA) (3.0 - 6.0 equivalents) to the amino acid/HCTU solution and pre-activate for 1-2 minutes.
• Add the activated amino acid solution to the deprotected resin.
• Agitate the mixture for 30-60 minutes at room temperature. For sterically hindered amino acids or difficult couplings, the reaction time can be extended, or a double coupling can be performed.
• Monitor the coupling reaction using a ninhydrin test. A negative result (yellow beads) indicates complete coupling.
• Wash the resin with DMF (3-5 times).

4. Capping (Optional but Recommended for Long Peptides):

• To block any unreacted amino groups, treat the resin with a capping solution (e.g., acetic anhydride (B1165640) and DIPEA in DMF) for 15-30 minutes.
• Wash the resin with DMF (3-5 times).

5. Repeat Synthesis Cycle:

• Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

Protocol 2: Cleavage and Deprotection (Large-Scale)

1. Resin Preparation:

• After the final Fmoc deprotection and washing, wash the peptide-resin with dichloromethane (B109758) (DCM) (3-5 times) and dry it under vacuum for several hours.

2. Cleavage Cocktail Preparation:

• Prepare a fresh cleavage cocktail based on the amino acid composition of the peptide. A common cocktail is Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (95:2.5:2.5, v/v/v). For peptides containing sensitive residues like Cysteine, Methionine, or Tryptophan, specific scavengers should be added.
• Caution: TFA is highly corrosive. Handle with appropriate personal protective equipment in a well-ventilated fume hood.

3. Cleavage Reaction:

• Slowly add the cleavage cocktail to the dried peptide-resin in the reaction vessel (e.g., 10-20 mL per gram of resin).
• Agitate the mixture gently at room temperature for 2-4 hours.

4. Peptide Precipitation and Isolation:

• Filter the resin and collect the filtrate containing the cleaved peptide.
• Wash the resin with a small amount of fresh TFA to ensure complete recovery.
• Precipitate the peptide by adding the TFA filtrate to a large volume of cold diethyl ether (typically 10-20 times the volume of the filtrate) with vigorous stirring.
• Allow the precipitate to form completely by keeping it at a low temperature for at least 30 minutes.
• Collect the precipitated peptide by filtration or centrifugation.
• Wash the peptide pellet with cold diethyl ether (3-5 times) to remove scavengers and residual protecting groups.
• Dry the crude peptide under vacuum.

Protocol 3: Purification (Large-Scale)

1. Solubilization:

• Dissolve the crude peptide in a minimal amount of a suitable solvent, typically a mixture of water and acetonitrile (B52724) or acetic acid.

2. Preparative RP-HPLC:

• Purify the crude peptide using preparative reverse-phase high-performance liquid chromatography (RP-HPLC) on a suitable C18 or C8 column.
• Use a gradient of an appropriate mobile phase system (e.g., Buffer A: 0.1% TFA in water; Buffer B: 0.1% TFA in acetonitrile).
• Monitor the elution profile at a suitable wavelength (e.g., 214 or 280 nm).
• Collect fractions corresponding to the main peak of the desired peptide.

3. Fraction Analysis and Pooling:

• Analyze the purity of the collected fractions using analytical RP-HPLC and mass spectrometry.
• Pool the fractions that meet the desired purity specifications.

4. Lyophilization:

• Freeze-dry the pooled fractions to obtain the final purified peptide as a fluffy white powder.

Visualizations

Experimental Workflow for Large-Scale Peptide Synthesis using HCTU

Caption: General workflow for large-scale solid-phase peptide synthesis using HCTU.

Logical Relationship: Activation Mechanism of HCTU

Caption: Simplified activation mechanism of HCTU in peptide bond formation.

References

• 1. chem.uci.edu [chem.uci.edu]
• 2. researchgate.net [researchgate.net]
• 3. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. americanlaboratory.com [americanlaboratory.com]

Synthesis of Cyclic Peptides Using HCTU: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclic peptides have garnered significant interest in drug discovery and development due to their enhanced conformational stability, increased resistance to enzymatic degradation, and improved binding affinity and selectivity compared to their linear counterparts. The synthesis of these constrained molecules, however, presents unique challenges, particularly in the crucial macrolactamization step. The choice of coupling reagent is paramount to achieving efficient cyclization while minimizing side reactions such as oligomerization and epimerization.

O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HCTU) has emerged as a highly effective and cost-efficient coupling reagent for peptide synthesis. As a guanidinium (B1211019) salt derivative of 6-chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt), HCTU facilitates rapid and efficient amide bond formation, making it an excellent choice for the synthesis of complex and sterically hindered peptides, including the intramolecular cyclization to form cyclic peptides.

These application notes provide a comprehensive overview of the use of HCTU in the synthesis of cyclic peptides, including comparative data, detailed experimental protocols for on-resin and solution-phase cyclization, and visualizations of the underlying chemical processes and workflows.

Data Presentation

Comparison of HCTU with Other Common Coupling Reagents

The efficiency of a coupling reagent is critical for the successful synthesis of peptides. The following tables summarize the performance of HCTU in comparison to other widely used coupling reagents in terms of crude purity of the synthesized linear peptides, which is a strong indicator of the reagent's efficacy that extends to the cyclization step.

Table 1: Comparison of Coupling Reagent Efficiency for the Synthesis of Acyl Carrier Protein Fragment 65-74 (a "Difficult" Sequence)

Coupling Reagent	Coupling Time (minutes)	Crude Purity (%)
HCTU	2 x 20	83.63
HATU	2 x 1	82.95
PyBOP	2 x 20	70.27

Data compiled from multiple sources for comparative purposes.

Table 2: Performance of HCTU in the Synthesis of Various Peptides

Peptide	Synthesis Time (hours)	Deprotection Time (minutes)	Coupling Time (minutes)
GHRP-6 (6-mer)	1.4	2 x 0.5	2 x 1
Oxytocin (9-mer, linear)	2.1	2 x 0.5	2 x 1
hAmylin(1-37) (37-mer)	10.8	2 x 1	2 x 2.5

These short coupling times demonstrate the high reactivity of HCTU, which is beneficial for efficient cyclization.[1]

Signaling Pathways and Experimental Workflows

HCTU-Mediated Amide Bond Formation

The mechanism of HCTU involves the rapid activation of the carboxylic acid terminus of a peptide, making it susceptible to nucleophilic attack by the free amine of the N-terminus to form a stable amide bond.

Caption: HCTU activation and subsequent intramolecular cyclization.

General Workflow for Cyclic Peptide Synthesis

The synthesis of cyclic peptides, whether on-resin or in solution, follows a structured workflow from the initial linear peptide synthesis to the final purified cyclic product.

Caption: General workflow for the synthesis of cyclic peptides.

Experimental Protocols

On-Resin Cyclization Protocol

On-resin cyclization is often preferred as it can minimize intermolecular side reactions due to the pseudo-dilution effect of the solid support.

1. Linear Peptide Synthesis:

• Synthesize the linear peptide on a suitable resin (e.g., Rink Amide for C-terminal amides) using standard Fmoc/tBu solid-phase peptide synthesis (SPPS) protocols. For head-to-tail cyclization, the C-terminal amino acid must be attached to the resin via its side chain (e.g., using Fmoc-Asp-OAll or Fmoc-Glu-OAll).

2. Selective Deprotection:

• Head-to-Tail Cyclization: Selectively deprotect the C-terminal carboxyl group. For an allyl-based protecting group, treat the resin with a palladium catalyst.

• Side-Chain Cyclization: Selectively deprotect the side chains of the two amino acids that will form the cyclic bridge.

• Following selective deprotection of the C-terminus, remove the N-terminal Fmoc group using 20% piperidine (B6355638) in DMF.

3. HCTU-Mediated On-Resin Cyclization:

• Wash the resin thoroughly with DMF to remove any residual piperidine.

• Prepare a solution of HCTU (1.5 to 3 equivalents relative to resin loading) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) or 2,4,6-collidine (3 to 6 equivalents) in DMF.

• Add the HCTU/base solution to the resin-bound peptide.

• Allow the reaction to proceed for 2-24 hours at room temperature. The reaction progress can be monitored by taking a small sample of the resin, cleaving the peptide, and analyzing it by LC-MS.

4. Cleavage and Deprotection:

• After the cyclization is complete, wash the resin thoroughly with DMF, dichloromethane (B109758) (DCM), and methanol.

• Dry the resin under vacuum.

• Cleave the cyclic peptide from the resin and remove the remaining side-chain protecting groups using a standard cleavage cocktail (e.g., 95% trifluoroacetic acid, 2.5% triisopropylsilane, 2.5% water).

5. Purification:

• Precipitate the crude cyclic peptide in cold diethyl ether.

• Purify the cyclic peptide by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

Solution-Phase Cyclization Protocol

Solution-phase cyclization is typically employed for peptides that are difficult to cyclize on-resin or when a specific conformation is favored in solution.

1. Linear Peptide Synthesis and Cleavage:

• Synthesize the linear peptide on a resin that allows for cleavage with side-chain protecting groups intact (e.g., 2-chlorotrityl chloride resin).

• Cleave the protected linear peptide from the resin using a mild acid solution (e.g., 1-5% TFA in DCM).

2. Purification of Linear Peptide:

• Purify the protected linear peptide by flash chromatography or RP-HPLC to remove any impurities from the synthesis.

3. HCTU-Mediated Solution-Phase Cyclization:

• Dissolve the purified linear peptide in a suitable solvent (e.g., DMF, DCM, or a mixture thereof) at a high dilution (typically 0.1-1 mM) to favor intramolecular cyclization over intermolecular polymerization.

• Add HCTU (1.1 to 1.5 equivalents) and a non-nucleophilic base such as DIPEA or 2,4,6-collidine (2 to 3 equivalents) to the peptide solution.

• Stir the reaction mixture at room temperature for 2-24 hours. Monitor the reaction's progress by LC-MS.

4. Deprotection and Purification:

• Once the cyclization is complete, remove the solvent under reduced pressure.

• Treat the protected cyclic peptide with a cleavage cocktail to remove the side-chain protecting groups.

• Purify the final cyclic peptide by preparative RP-HPLC.

Potential Side Reactions and Mitigation

While HCTU is a highly efficient coupling reagent, potential side reactions can occur, particularly during the challenging step of macrocyclization. One possible side reaction, though more commonly associated with HBTU, is guanidinylation of the N-terminal amine. This occurs when the guanidinium moiety of the coupling reagent is transferred to the free amine, leading to a capped, linear peptide instead of the desired cyclic product.[2]

Mitigation Strategies:

• Stoichiometry: Use the minimum effective equivalents of HCTU and base to drive the reaction to completion without having a large excess of the coupling reagent present.

• Reaction Monitoring: Closely monitor the progress of the cyclization reaction by LC-MS to avoid prolonged reaction times that could increase the likelihood of side reactions.

• Purification: Efficient purification of the linear peptide before solution-phase cyclization is crucial to remove any truncated sequences or impurities that could interfere with the cyclization process.

Conclusion

HCTU is a robust and efficient coupling reagent for the synthesis of cyclic peptides, offering rapid reaction kinetics and high purities. Its application in both on-resin and solution-phase cyclization methodologies provides researchers with a versatile tool to access a wide range of cyclic peptide structures. By following the detailed protocols and considering the potential for side reactions, scientists and drug development professionals can effectively leverage HCTU to advance their research in this promising area of therapeutic development.

References

• 1. americanlaboratory.com [americanlaboratory.com]
• 2. Side-product formation during cyclization with HBTU on a solid support - PubMed [pubmed.ncbi.nlm.nih.gov]

HCTU: A High-Performance Coupling Reagent for the Synthesis of Hydrophobic Peptides

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The chemical synthesis of peptides, particularly those with a high proportion of hydrophobic amino acid residues, presents significant challenges to chemists. These "difficult sequences" are prone to on-resin aggregation, leading to incomplete coupling and deprotection reactions, which ultimately results in low purity and yield of the target peptide. The choice of coupling reagent is therefore critical to overcoming these obstacles. HCTU (O-(1H-6-Chloro-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) has emerged as a highly efficient and cost-effective activating agent for solid-phase peptide synthesis (SPPS), demonstrating particular utility in the assembly of hydrophobic and other challenging peptide sequences.

HCTU is an aminium-based coupling reagent that is analogous to the well-known HBTU. The key difference lies in the presence of a chlorine atom on the benzotriazole (B28993) ring, which enhances the reactivity of the active ester intermediate, leading to faster and more efficient coupling reactions.[1][2] This increased reactivity is particularly advantageous in the synthesis of hydrophobic peptides, where steric hindrance and poor solvation of the growing peptide chain can slow down the coupling process. Studies have shown that HCTU can significantly reduce coupling and deprotection times without compromising the purity of the final product, making it an attractive alternative to more expensive reagents like HATU.[3][4][5]

This application note provides a comprehensive overview of the use of HCTU in the synthesis of hydrophobic peptides, including comparative data, detailed experimental protocols, and visual representations of the underlying chemical processes and workflows.

Advantages of HCTU in Hydrophobic Peptide Synthesis

• High Coupling Efficiency: The 6-chloro-HOBt leaving group of HCTU forms a highly reactive active ester, which promotes rapid and efficient amide bond formation, even with sterically hindered or aggregation-prone sequences.[1]

• Reduced Reaction Times: The high reactivity of HCTU allows for significantly shorter coupling and deprotection times, leading to faster overall synthesis of peptides.[3][4][5] For example, the synthesis of the 42-mer amyloid beta (1-42) peptide was achieved in 11.6 hours using 1x5 minute coupling times with HCTU.[3]

• Cost-Effectiveness: HCTU is a more affordable alternative to other high-efficiency coupling reagents like HATU, making it a practical choice for both research and large-scale peptide synthesis.[3]

• Suppression of Racemization: HCTU has been shown to be an excellent coupling reagent for suppressing racemization during peptide synthesis.

Data Presentation: Performance of HCTU in the Synthesis of Difficult Peptides

The following tables summarize the performance of HCTU in comparison to other common coupling reagents for the synthesis of the acyl carrier protein (ACP) fragment 65-74 (VQAAIDYING), a well-established "difficult" sequence known for its tendency to aggregate.

Table 1: Qualitative Purity Comparison of Coupling Reagents for ACP (65-74) Synthesis

Coupling Reagent	Relative Purity of Crude Peptide	Reference
HCTU	Extremely similar to HATU	[3]
HATU	Extremely similar to HCTU	[3]
HBTU	Additional impurities observed	[3]
PyBOP	Additional impurities observed	[3]
TBTU	Additional impurities observed	[3]

Table 2: Crude Purity of ACP (65-74) with Different Coupling Reagents and Times

Coupling Reagent	Coupling Time	Crude Purity (%)
HCTU	2 x 20 min	81.3
HCTU	2 x 1 min	78.9
HATU	2 x 20 min	79.9
HATU	2 x 1 min	83.6
HBTU	2 x 20 min	70.3
HBTU	2 x 1 min	73.0
PyBOP	2 x 20 min	74.5
PyBOP	2 x 1 min	55.1

Experimental Protocols

Protocol 1: General Solid-Phase Peptide Synthesis (SPPS) using HCTU

This protocol provides a general guideline for manual or automated Fmoc-based SPPS using HCTU as the coupling reagent.

Materials:

• Fmoc-protected amino acids

• HCTU

• N,N-Diisopropylethylamine (DIPEA)

• Piperidine (B6355638)

• Dimethylformamide (DMF)

• Appropriate resin (e.g., Rink Amide resin for C-terminal amides)

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS))

• Dichloromethane (DCM)

• Methanol

• Diethyl ether

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a 20% solution of piperidine in DMF to the resin.

  • Agitate for 5-10 minutes.

  • Drain the piperidine solution.

  • Repeat the piperidine treatment for another 5-10 minutes.

  • Wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Coupling:

  • In a separate tube, dissolve the Fmoc-amino acid (3-5 equivalents relative to resin loading) and HCTU (3-5 equivalents) in DMF.

  • Add DIPEA (6-10 equivalents) to the amino acid/HCTU mixture.

  • Immediately add the activated amino acid solution to the deprotected resin.

  • Agitate for 30-60 minutes. For difficult couplings, the reaction time can be extended or a double coupling can be performed.

  • Monitor the coupling reaction using a Kaiser test. A negative result (yellow beads) indicates complete coupling.

  • Wash the resin thoroughly with DMF (5-7 times).

• Repeat Synthesis Cycle: Repeat steps 2 and 3 for each amino acid in the peptide sequence.

• Final Fmoc Deprotection: After the final coupling step, perform a final Fmoc deprotection as described in step 2.

• Resin Washing and Drying: Wash the resin with DMF, followed by DCM, and then methanol. Dry the resin under vacuum.

• Cleavage and Deprotection:

  • Add the cleavage cocktail to the dried resin.

  • Agitate for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash.

  • Dry the crude peptide pellet under vacuum.

• Purification and Analysis: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC) and verify its identity by mass spectrometry.

Protocol 2: Synthesis of the Hydrophobic Peptide Amyloid Beta (1-42) using HCTU

This protocol is adapted from the synthesis described by Hood et al. (2008) and is suitable for an automated peptide synthesizer.[3]

Peptide Sequence: DAEFRHDSGYEVHHQKLVFFAEDVGSNKGAIIGLMVGGVVIA

Materials:

• Fmoc-protected amino acids

• HCTU

• DIPEA

• Piperidine

• DMF

• Rink Amide MBHA resin

• Cleavage cocktail: 95% TFA, 2.5% water, 2.5% TIS

• DCM

• Methanol

• Diethyl ether

Automated Synthesizer Protocol:

• Deprotection: 2 x 1 minute with 20% piperidine in DMF.

• Coupling: 1 x 5 minutes. A solution of Fmoc-amino acid (5 eq), HCTU (5 eq), and DIPEA (10 eq) in DMF is delivered to the reaction vessel.

• Washes: Perform thorough DMF washes between deprotection and coupling steps.

Post-synthesis Workup:

Follow steps 6-8 from Protocol 1 for resin washing, cleavage, precipitation, purification, and analysis.

Visualizations

Caption: Workflow for Solid-Phase Peptide Synthesis (SPPS) using HCTU.

Caption: HCTU-mediated peptide bond formation.

Conclusion

HCTU is a powerful and versatile coupling reagent that offers significant advantages for the synthesis of hydrophobic and other difficult peptide sequences. Its high reactivity allows for rapid and efficient coupling, leading to shorter synthesis times and improved outcomes for challenging targets. The data and protocols presented in this application note demonstrate the utility of HCTU and provide a practical guide for its implementation in the laboratory. By leveraging the benefits of HCTU, researchers can enhance their success in synthesizing complex peptides for a wide range of applications in research, diagnostics, and therapeutic development.

References

• 1. bachem.com [bachem.com]
• 2. peptide.com [peptide.com]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. researchgate.net [researchgate.net]
• 5. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Efficient Incorporation of Unnatural Amino Acids using HCTU

Audience: Researchers, scientists, and drug development professionals.

Introduction

The incorporation of unnatural amino acids (Uaas) into peptides is a powerful strategy for modulating the pharmacological properties of therapeutic peptides, including their potency, stability, and selectivity. However, the unique steric and electronic properties of many Uaas can present significant challenges during Solid-Phase Peptide Synthesis (SPPS), often leading to incomplete couplings and low yields. The choice of coupling reagent is therefore critical for success. HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) has emerged as a highly efficient activating agent for peptide bond formation, particularly for difficult sequences and the incorporation of sterically hindered residues like Uaas.[1][2] Its rapid activation kinetics and high reactivity help to minimize side reactions and ensure high coupling efficiency.[1][3]

Mechanism of Action

HCTU is an aminium-based coupling reagent that rapidly activates the carboxylic acid of an incoming Fmoc-protected amino acid.[1][4] In the presence of a tertiary base such as Diisopropylethylamine (DIPEA), HCTU facilitates the formation of a highly reactive 6-Cl-OBt active ester. This ester is then susceptible to nucleophilic attack by the free N-terminal amine of the resin-bound peptide, resulting in the formation of a stable peptide bond. The 6-chloro substituent on the benzotriazole (B28993) moiety enhances the reactivity compared to its predecessor, HBTU, leading to faster and more complete reactions.[3][4][5]

Caption: HCTU activation and coupling mechanism.

Advantages of Using HCTU for Unnatural Amino Acid Incorporation

• High Efficiency and Speed: HCTU facilitates extremely rapid coupling reactions, with times as short as 5 minutes or less, significantly reducing total synthesis time without compromising peptide purity.[2][6] This is particularly advantageous for long or complex peptides.

• Reduced Racemization: The rapid formation of the active ester and its subsequent fast coupling minimizes the risk of racemization, which is a critical concern for many amino acids, especially during challenging couplings.[1][7]

• Effectiveness for Difficult Couplings: HCTU has demonstrated superior performance for sterically hindered amino acids and difficult sequences where other reagents like HBTU may yield incomplete reactions.[8][9] Its reactivity is comparable to the more expensive HATU, making it a cost-effective choice for demanding syntheses.[2][10]

• Improved Yield and Purity: The high reactivity of HCTU leads to higher coupling yields and purer crude peptides, simplifying downstream purification efforts.[1][11]

Data Presentation: Coupling Reagent Comparison

The selection of a coupling reagent is critical when dealing with sterically hindered Uaas. The following table summarizes the relative performance of common coupling reagents.

Coupling Reagent	Relative Efficiency for Hindered Couplings	Racemization Risk	Key Considerations
HCTU	High	Very Low	Similar reactivity to HATU, often a more cost-effective alternative.[9]
HATU	High	Very Low	Generally considered one of the most reactive reagents, but at a higher cost.[2][7]
HBTU/TBTU	Moderate	Low	Widely used but can be inefficient for very hindered or aggregating sequences.[3][9]
COMU	Very High	Very Low	A newer generation reagent with high reactivity and an improved safety profile.[3][9]
PyBOP	High	Low	A phosphonium (B103445) salt reagent that is very effective for difficult couplings.[2]

Experimental Protocols

Protocol 1: Standard Solid-Phase Peptide Synthesis (SPPS) Cycle for Uaa Incorporation

This protocol outlines a general procedure for manual Fmoc-SPPS on a 0.1 mmol scale. Adjustments may be necessary based on the specific resin, Uaa, and peptide sequence.

Materials and Reagents:

• Fmoc-Rink Amide MBHA resin (or other suitable resin)

• Fmoc-protected unnatural amino acid (Fmoc-Uaa-OH)

• HCTU

• N,N-Diisopropylethylamine (DIPEA)

• Piperidine (B6355638)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM)

• Kaiser Test Kit

• Cleavage Cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

Workflow for Uaa Incorporation

Caption: SPPS workflow for unnatural amino acid coupling.

Step-by-Step Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in a reaction vessel. Drain the solvent.

• Fmoc-Deprotection:

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 3 minutes, then drain.

  • Add a fresh 20% piperidine/DMF solution and agitate for an additional 7-10 minutes.

  • Drain and wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve the Fmoc-Uaa-OH (4 eq.), HCTU (3.9 eq.), and DIPEA (8 eq.) in the minimum required volume of DMF.

  • Allow the solution to pre-activate for 3-5 minutes at room temperature.[8]

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 45-90 minutes. For known difficult or sterically hindered Uaas, a longer coupling time or a double coupling may be necessary.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times) followed by DCM (2-3 times) and DMF (2-3 times) to remove any residual reagents.

• Monitoring Coupling Completion (Kaiser Test):

  • Take a small sample of resin beads (~5-10 mg) and wash them with ethanol.

  • Perform a Kaiser test. A negative result (colorless or yellowish beads) indicates a complete reaction. A positive result (blue beads) signifies the presence of free primary amines and an incomplete coupling.

  • If the coupling is incomplete, repeat steps 3 and 4 (double coupling). If the reaction is still incomplete, cap the unreacted amines with acetic anhydride (B1165640) before proceeding to the next cycle.

• Chain Elongation: Repeat steps 2-5 for each subsequent amino acid in the sequence.

• Final Cleavage and Deprotection:

  • After the final Fmoc deprotection, wash the resin with DMF, followed by DCM, and dry under vacuum.

  • Add the cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5) to the resin and agitate for 2-4 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide in cold diethyl ether, centrifuge to form a pellet, decant the ether, and dry the peptide.

• Analysis: Analyze the crude peptide by HPLC and Mass Spectrometry to confirm purity and identity.

Logical Advantages of HCTU

Caption: How HCTU properties overcome common SPPS challenges.

References

• 1. nbinno.com [nbinno.com]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. bachem.com [bachem.com]
• 4. HCTU - Wikipedia [en.wikipedia.org]
• 5. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 6. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 9. benchchem.com [benchchem.com]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. researchgate.net [researchgate.net]

HCTU Coupling Reagent: Application Notes and Protocols for Reaction Time and Temperature Optimization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to optimizing reaction time and temperature for peptide synthesis using the coupling reagent HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate). HCTU is a highly efficient aminium-based coupling reagent that offers rapid reaction kinetics and suppression of racemization, making it a valuable tool in solid-phase peptide synthesis (SPPS), particularly for the synthesis of complex and difficult peptide sequences.[1][2][3]

Reaction Mechanism and Workflow

HCTU facilitates the formation of an amide bond between a carboxylic acid and an amine. The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate, which then converts to a 6-Cl-OBt active ester. This active ester is subsequently attacked by the amine to form the desired peptide bond.[4]

Figure 1: HCTU-mediated amide bond formation pathway.

A typical experimental workflow for solid-phase peptide synthesis (SPPS) using HCTU involves sequential deprotection and coupling steps.

Figure 2: General workflow for Fmoc-based SPPS using HCTU.

Optimization of Reaction Time

HCTU is known for its rapid coupling efficiency, allowing for significantly shorter reaction times compared to traditional coupling reagents.[1][5] This is particularly advantageous for increasing the throughput of peptide synthesis.

Key Findings:

• Short Coupling Times: Studies have demonstrated successful synthesis of various peptides with coupling times of 5 minutes or less, without compromising the purity of the crude product.[1][5][6] For shorter peptides (10 residues or less), coupling times as low as 1-2 minutes have been reported to be effective.[5]

• Difficult Sequences: For more challenging sequences, such as the 65-74 fragment of the acyl carrier peptide (ACP), HCTU has shown excellent performance with short coupling times.[5][7]

• Comparative Performance: In comparative studies, HCTU consistently performs well with shorter reaction times (e.g., 2 x 1 minute), often yielding higher purity products than other reagents under the same conditions.[7]

Quantitative Data: HCTU Coupling Time vs. Crude Peptide Purity

The following tables summarize the crude peptide purity obtained with HCTU at different coupling times for various peptide sequences, as reported in a comparative study of different activators.

Table 1: Crude Purity of 65-74ACP (a difficult sequence)

Coupling Time	Crude Purity (%) with HCTU
2 x 1 min	79.8
2 x 20 min	83.6

Table 2: Crude Purity of G-LHRH

Coupling Time	Crude Purity (%) with HCTU
2 x 1 min	86.7
2 x 20 min	90.8

Table 3: Crude Purity of Human Angiotensin II

Coupling Time	Crude Purity (%) with HCTU
2 x 1 min	89.2
2 x 20 min	94.0

Data sourced from a comparative study on fast Fmoc solid-phase peptide synthesis.[7]

Optimization of Reaction Temperature

While many peptide coupling reactions are performed at room temperature, optimizing the reaction temperature can be beneficial, especially for sterically hindered amino acids or difficult couplings.

Key Findings:

• Elevated Temperatures for Difficult Couplings: For challenging sequences like those containing Aib-Aib motifs, increasing the reaction temperature can significantly improve the crude purity of the peptide.[8]

• Temperature Effects on Reaction Rate: Studies on aza-peptide synthesis have shown that increasing the temperature from 25°C to 40°C can increase the reaction rate with HCTU.[9]

• Caution with High Temperatures: While elevated temperatures can be beneficial, they may also increase the risk of side reactions, including racemization.[10] Therefore, temperature optimization should be approached with caution and may require careful monitoring.

Quantitative Data: HCTU Coupling at Different Temperatures

The following table illustrates the impact of temperature on the crude purity of a sterically hindered peptide, Aib-ACP, synthesized using HCTU.

Table 4: Crude Purity of Aib-ACP with HCTU at Different Temperatures

Temperature (°C)	Coupling Time	Crude Purity (%)
25	2 x 3 min	7.8
75	2 x 3 min	(Data for COMU shows improvement, suggesting a similar trend for HCTU)

Note: While the direct data for HCTU at 75°C is not provided in the source, the study highlights the significant improvement in purity for difficult couplings at elevated temperatures with similar reagents.[8]

Experimental Protocols

Protocol 1: Standard HCTU-Mediated Peptide Coupling in SPPS

This protocol is a general guideline for using HCTU in Fmoc-based solid-phase peptide synthesis.

Materials:

• Fmoc-protected amino acids

• HCTU

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• Resin suitable for SPPS

• Deprotection solution (e.g., 20% piperidine in DMF)

• Washing solvent (DMF)

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes before the first coupling.

• Fmoc Deprotection: Treat the resin with the deprotection solution to remove the Fmoc protecting group from the N-terminus of the growing peptide chain. A typical procedure is two treatments of 5-10 minutes each.

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine and byproducts.

• Amino Acid Activation and Coupling:

  • Prepare a solution of the Fmoc-protected amino acid (e.g., 4 equivalents relative to the resin loading) in DMF.

  • Add HCTU (e.g., 3.9 equivalents) to the amino acid solution.

  • Add DIPEA (e.g., 8 equivalents) to the mixture.

  • Immediately add the activation mixture to the deprotected resin.

  • Allow the coupling reaction to proceed for the desired time (e.g., 5-60 minutes) at the chosen temperature (typically room temperature). The reaction can be monitored using a qualitative test such as the Kaiser test to check for the presence of free amines.[11]

• Washing: Wash the resin thoroughly with DMF to remove excess reagents and byproducts.

• Repeat: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

• Final Deprotection and Cleavage: After the final coupling, deprotect the N-terminal Fmoc group and then cleave the peptide from the resin and remove the side-chain protecting groups using an appropriate cleavage cocktail (e.g., a mixture of trifluoroacetic acid, water, and scavengers).

Protocol 2: Assessment of Racemization using Marfey's Method

This protocol can be used to determine the extent of racemization that may occur during HCTU-mediated coupling.

Materials:

• Peptide sample (synthesized using HCTU)

• 6 M HCl

• Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, L-FDAA)

• Acetone

• 1 M Sodium bicarbonate (NaHCO₃)

• 2 M HCl

• HPLC system with a C18 column

Procedure:

• Peptide Hydrolysis:

  • Place a small amount of the purified peptide (e.g., 0.5 mg) in a hydrolysis tube.

  • Add 1 mL of 6 M HCl.

  • Seal the tube and heat at 110°C for 24 hours.

  • After cooling, evaporate the HCl to dryness.

  • Redissolve the amino acid residue in 50 µL of water.[12]

• Derivatization with Marfey's Reagent:

  • To the hydrolyzed amino acid solution, add 100 µL of a 1% (w/v) solution of Marfey's reagent in acetone.

  • Add 20 µL of 1 M NaHCO₃.

  • Incubate the mixture at 40°C for 1 hour.

  • Stop the reaction by adding 10 µL of 2 M HCl.[12]

• HPLC Analysis:

  • Evaporate the solvent to dryness and redissolve the derivatized amino acids in a suitable solvent (e.g., methanol).

  • Analyze the sample by reverse-phase HPLC. The L- and D-amino acid derivatives will have different retention times, allowing for their separation and quantification.[12]

• Quantification:

  • Integrate the peak areas corresponding to the L- and D-diastereomers for each amino acid.

  • Calculate the percentage of racemization for each amino acid.

Conclusion

HCTU is a highly effective coupling reagent for modern peptide synthesis, offering the significant advantages of rapid reaction rates and suppression of racemization. By optimizing reaction time and, where necessary, temperature, researchers can achieve high yields and purities of their target peptides, even for challenging sequences. The protocols provided in these application notes offer a starting point for the successful implementation of HCTU in your peptide synthesis workflows. It is recommended to perform initial optimization experiments for new and complex peptide sequences to determine the ideal coupling conditions.

References

• 1. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HCTU - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. americanlaboratory.com [americanlaboratory.com]
• 6. researchgate.net [researchgate.net]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. cdn2.hubspot.net [cdn2.hubspot.net]
• 9. luxembourg-bio.com [luxembourg-bio.com]
• 10. zjwintime.com [zjwintime.com]
• 11. peptide.com [peptide.com]
• 12. benchchem.com [benchchem.com]

Application Notes: Equivalents of HCTU and Bases for Optimal Peptide Coupling

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the selection of an appropriate coupling reagent and base is critical for maximizing yield, purity, and stereochemical integrity. O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) is a widely used and efficient coupling reagent, but several alternatives offer distinct advantages depending on the specific requirements of the synthesis, such as coupling difficult or sterically hindered amino acids.[1][2] This document provides a detailed overview of common HCTU equivalents and the bases used to achieve optimal performance in amide bond formation.

Overview of Coupling Reagents

Modern peptide synthesis predominantly relies on onium salts (aminium/uronium and phosphonium (B103445) salts) for the activation of carboxylic acids.[3][4] These reagents facilitate the formation of an active ester intermediate, which then rapidly reacts with the free amine of the growing peptide chain.[2][5] The efficiency of these reagents is largely determined by the nature of the leaving group incorporated into their structure.

• HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): An aminium salt that incorporates 6-chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt). The electron-withdrawing chlorine atom enhances the reactivity of the active ester compared to reagents based on standard HOBt, leading to higher reaction rates.[2][3][6] HCTU is known for its high efficiency, suppression of racemization, and cost-effectiveness compared to HATU.[1][2]

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): Generally considered the most reactive and efficient aminium salt, especially for challenging couplings.[2][7] It is based on 1-hydroxy-7-azabenzotriazole (B21763) (HOAt). The nitrogen atom at the 7-position of the benzotriazole (B28993) ring further increases the reactivity of the active ester, leading to faster couplings and excellent racemization suppression.[2][5] Its main drawback is its higher cost.[1][8]

• HBTU/TBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate/tetrafluoroborate): These are foundational, cost-effective coupling reagents based on 1-hydroxybenzotriazole (B26582) (HOBt).[2][3] While reliable for routine synthesis, they are generally less reactive than HCTU and HATU, which can result in lower yields for difficult sequences.[1][2]

• COMU ((1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): A third-generation uronium salt that utilizes an OxymaPure leaving group.[3][9] COMU offers coupling efficiencies comparable to HATU but with significant safety advantages, as it is not based on potentially explosive benzotriazole derivatives.[3][10] Its byproducts are water-soluble, simplifying purification.[9]

The Role of the Base

A tertiary, non-nucleophilic base is required for the activation step with onium salt reagents. The base serves two primary functions: neutralizing the protonated N-protected amino acid salt and facilitating the formation of the active ester. The choice of base and its stoichiometry are critical for balancing reaction speed and minimizing side reactions, particularly racemization.[3]

• DIPEA/DIEA (N,N-Diisopropylethylamine): The most commonly used base in Fmoc-based solid-phase peptide synthesis (SPPS).[3][8] Its steric hindrance prevents it from acting as a nucleophile. Typically, two equivalents relative to the amino acid are used: one to deprotonate the amino acid and one to facilitate the reaction with the coupling reagent.

• NMM (N-Methylmorpholine): Another frequently used base.[3][8] It is less basic than DIPEA and can sometimes be a better choice for sensitive amino acids where racemization is a concern.

• sym-Collidine (2,4,6-Trimethylpyridine): A weaker, more sterically hindered base that is recommended in cases with a significantly increased risk of racemization, such as in segment condensation.[3]

Data Presentation: Comparison of Coupling Reagents & Bases

Table 1: Performance Comparison of HCTU and its Equivalents

Coupling Reagent	Leaving Group	Relative Reactivity	Coupling Efficiency	Racemization Suppression	Key Characteristics
HBTU/TBTU	HOBt	Good	High	Good	Cost-effective, standard reagents for routine synthesis.[2]
HCTU	6-Cl-HOBt	High	High	Very Good	More reactive than HBTU; good balance of cost and performance.[1][2]
HATU	HOAt	Very High	Very High	Excellent	Most powerful reagent, ideal for difficult sequences and sterically hindered amino acids.[2][5][7]
COMU	OxymaPure	Very High	Very High	Excellent	High reactivity similar to HATU but with a superior safety profile (non-explosive).[3][9]

Note: The general order of reactivity for the active esters formed is: OAt (from HATU) > Oxyma (from COMU) > 6-Cl-OBt (from HCTU) > OBt (from HBTU/TBTU).[2]

Table 2: Common Bases for Peptide Coupling

Base	Chemical Name	pKa (Conjugate Acid)	Common Use Cases
DIPEA (DIEA)	N,N-Diisopropylethylamine	~10.8	Standard base for most SPPS applications with onium salt reagents.[3]
NMM	N-Methylmorpholine	~7.4	Used when a milder base is desired to minimize racemization.[3]
sym-Collidine	2,4,6-Trimethylpyridine	~7.4	Recommended for fragment couplings or with highly racemization-prone residues.[3]

Experimental Protocols

General Protocol for Solid-Phase Peptide Synthesis (SPPS) Coupling

This protocol is a standard methodology for coupling an N-Fmoc-protected amino acid to a resin-bound peptide chain. The quantities are based on a resin substitution (loading) of 0.5 mmol/g.

Materials:

• Fmoc-protected amino acid

• Coupling Reagent (e.g., HCTU, HATU, COMU)

• Base (e.g., DIPEA, NMM)

• Anhydrous N,N-Dimethylformamide (DMF)

• Resin with free N-terminal amine

• Kaiser Test Kit (for reaction monitoring)

Procedure:

• Resin Preparation:

  • Swell the resin in DMF for 30-60 minutes.

  • Perform Fmoc deprotection of the N-terminal amino acid using 20% piperidine (B6355638) in DMF (2 x 10 minutes).

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Activation and Coupling:

  • In a separate reaction vessel, prepare the activation solution:

    • Dissolve the Fmoc-amino acid (4.0 eq. relative to resin loading) in DMF (approx. 5 mL/g of resin).

    • Add the coupling reagent (3.9 eq.).

    • Add the base (e.g., DIPEA, 8.0 eq.).

  • Note on Pre-activation: For HCTU and HATU, the mixture can be briefly pre-activated for 1-2 minutes before being added to the resin.[1]

  • Add the activation solution to the washed, deprotected resin.

• Reaction:

  • Agitate the reaction vessel at room temperature for the recommended coupling time (typically 30-60 minutes). For HCTU, coupling times can be as short as 5-10 minutes.[1][11][12]

  • Monitor the reaction for completion by taking a small sample of resin beads and performing the Kaiser test. A negative Kaiser test (beads remain yellow) indicates the absence of free primary amines and a complete coupling reaction.

• Washing:

  • Once the reaction is complete, drain the reaction vessel.

  • Wash the resin thoroughly with DMF (5-7 times) to remove excess reagents and byproducts.

  • The resin is now ready for the next deprotection and coupling cycle.

Protocol Variations for Specific Reagents:

• For HCTU/HATU: A typical stoichiometry is Amino Acid/Coupling Reagent/Base at a ratio of 4:3.9:8. A pre-activation time of 1-5 minutes is common.[1]

• For COMU: A key advantage is its efficiency with a reduced amount of base. The recommended ratio is Amino Acid/COMU/Base of 4:3.9:4 (i.e., only one equivalent of base per equivalent of amino acid).[7][9]

• For Difficult Couplings (Sterically Hindered Residues):

  • Increase the coupling time to 2-4 hours or perform a "double coupling" (repeating the coupling step with a fresh solution).

  • Using a more powerful reagent like HATU or COMU is highly recommended.[2]

Visualizations

Caption: General mechanism of peptide bond formation using an onium salt reagent.

Caption: Standard workflow for one cycle of solid-phase peptide synthesis (SPPS).

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]
• 4. jpt.com [jpt.com]
• 5. benchchem.com [benchchem.com]
• 6. HCTU - Wikipedia [en.wikipedia.org]
• 7. peptide.com [peptide.com]
• 8. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. americanlaboratory.com [americanlaboratory.com]
• 12. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]

HCTU in Solution-Phase Peptide Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solution-phase peptide synthesis (SPPS) remains a critical methodology for the production of short to medium-length peptides, peptide fragments for convergent synthesis strategies, and for peptides requiring modifications not amenable to solid-phase techniques. The choice of coupling reagent is paramount to the success of solution-phase synthesis, directly impacting reaction kinetics, product yield, and the preservation of stereochemical integrity. O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) has emerged as a highly efficient coupling reagent, offering significant advantages in terms of reaction speed and suppression of racemization. This document provides detailed application notes, protocols, and comparative data for the use of HCTU in solution-phase peptide synthesis.

HCTU is a guanidinium (B1211019) salt-based coupling reagent that is analogous to HBTU.[1] The incorporation of a chlorine atom at the 6-position of the benzotriazole (B28993) ring enhances the reactivity of the active ester intermediate, leading to faster and more efficient amide bond formation.[1] This increased reactivity makes HCTU a cost-effective alternative to other high-performance coupling reagents like HATU, often providing comparable results.[2]

Mechanism of Action

The primary function of HCTU in peptide coupling is the activation of the C-terminal carboxylic acid of an N-protected amino acid or peptide fragment. This activation facilitates nucleophilic attack by the N-terminal amine of the coupling partner. The generally accepted mechanism involves the formation of a highly reactive O-acylisourea intermediate, which then rapidly converts to a 6-chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt) ester. This active ester is more susceptible to aminolysis than the initial carboxylic acid, driving the peptide bond formation to completion. A key advantage of this mechanism is the in-situ generation of the 6-Cl-HOBt leaving group, which is known to be an effective racemization suppressant.

Mechanism of HCTU-mediated peptide bond formation.

Data Presentation: Comparative Performance of Coupling Reagents

While comprehensive quantitative data for HCTU specifically in solution-phase peptide synthesis is limited in the literature, data from solid-phase peptide synthesis (SPPS) provides valuable insights into its relative performance. The following tables summarize the comparative efficiency of HCTU against other common coupling reagents. It is important to note that optimal conditions and outcomes in solution-phase synthesis may vary.

Table 1: Comparison of Coupling Reagent Performance in the Synthesis of a Hindered Tripeptide (Solution-Phase)

Coupling Reagent	Yield of Tripeptide (Fmoc-Val-N-Me-ᴅ-Phe-Pro-OBn)	Reference
HCTU	36%	[3]
Other reagents were also screened, with HATU providing a significantly higher yield in this specific challenging synthesis.

Table 2: Relative Purity of a Model Peptide (ACP fragment 65-74) Synthesized with Various Coupling Reagents (SPPS Data)

Coupling Reagent	Crude Peptide Purity	Reference
HCTU	Comparable to HATU	[2]
HATU	High	[2]
HBTU	Lower than HCTU/HATU	[2]
PyBOP	Lower than HCTU/HATU	[2]
TBTU	Lower than HCTU/HATU	[2]

Table 3: General Comparison of Common Coupling Reagents

Feature	HCTU	HATU	HBTU	EDC/HOBt
Reactivity	High	Very High	Medium-High	Medium
Cost	Moderate	High	Low-Moderate	Low
Racemization Suppression	High	Very High	Good	Good
Byproduct Removal	Soluble	Soluble	Soluble	Water-soluble urea
Handling	Stable solid	Moisture sensitive	Stable solid	Moisture sensitive

Experimental Protocols

The following protocols provide detailed methodologies for the use of HCTU in solution-phase peptide synthesis. These are general guidelines and may require optimization based on the specific amino acids or peptide fragments being coupled.

General Workflow for Solution-Phase Dipeptide Synthesis using HCTU

General workflow for solution-phase dipeptide synthesis.

Protocol 1: Solution-Phase Synthesis of a Protected Dipeptide

Materials:

• N-α-protected amino acid (e.g., Boc-Val-OH) (1.0 eq)

• C-protected amino acid hydrochloride (e.g., H-Ala-OMe·HCl) (1.0 eq)

• HCTU (1.05 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.1 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297) (EtOAc)

• 1 M HCl (aq)

• Saturated NaHCO₃ (aq)

• Saturated NaCl (brine)

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• Reactant Preparation: In a round-bottom flask, dissolve the C-protected amino acid hydrochloride (1.0 eq) in anhydrous DMF. Add DIPEA (1.1 eq) and stir for 10 minutes at room temperature to liberate the free amine.

• In a separate flask, dissolve the N-α-protected amino acid (1.0 eq) and HCTU (1.05 eq) in anhydrous DMF.

• Coupling Reaction: To the solution from step 2, add the remaining DIPEA (1.0 eq) and stir for 2-5 minutes to pre-activate the carboxylic acid.

• Add the free amine solution from step 1 to the activated amino acid solution.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. The reaction is typically complete within 1-4 hours.

• Work-up: Once the reaction is complete, concentrate the reaction mixture under reduced pressure to remove most of the DMF.

• Dilute the residue with ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to obtain the crude protected dipeptide.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel or by recrystallization from an appropriate solvent system.

Protocol 2: Solution-Phase Fragment Condensation

Materials:

• N-terminally protected peptide fragment (C-terminus is a free carboxylic acid) (1.0 eq)

• C-terminally protected peptide fragment (N-terminus is a free amine or its salt) (1.0 eq)

• HCTU (1.1 eq)

• DIPEA (2.2 eq, or 3.2 eq if the amine is a hydrochloride salt)

• Anhydrous DMF or other suitable aprotic solvent

Procedure:

• Reactant Preparation: Dissolve the N-terminally protected peptide fragment (1.0 eq) and the C-terminally protected peptide fragment (1.0 eq) in anhydrous DMF.

• Add DIPEA to the reaction mixture and stir.

• Coupling Reaction: Add HCTU (1.1 eq) to the stirred solution.

• Allow the reaction to proceed at room temperature. The reaction time can vary significantly depending on the size and sequence of the fragments (typically 2-24 hours). Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Follow the work-up and purification procedures as described in Protocol 1. The purification method will need to be optimized based on the properties of the resulting larger peptide.

Conclusion

HCTU is a highly effective and versatile coupling reagent for solution-phase peptide synthesis. Its high reactivity leads to rapid reaction times and high yields, while the in-situ generation of 6-Cl-HOBt effectively suppresses racemization. Although primarily documented in the context of SPPS, the principles of its efficacy are transferable to solution-phase applications, offering a cost-effective and high-performance alternative to other coupling reagents. The provided protocols serve as a starting point for the successful implementation of HCTU in the synthesis of peptides and peptide fragments in solution. As with any chemical synthesis, optimization of reaction conditions for each specific coupling is recommended to achieve the best results.

References

• 1. researchgate.net [researchgate.net]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. First total synthesis of hoshinoamide A - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Minimizing Racemization with HCTU Coupling Reagent

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to help you minimize racemization when using the HCTU coupling reagent in your peptide synthesis experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, offering potential causes and solutions to ensure the stereochemical integrity of your synthetic peptides.

Issue	Potential Cause	Recommended Solution
Significant Racemization Detected	Inappropriate Base Selection: Strong or sterically unhindered bases can readily abstract the α-proton of the activated amino acid, leading to racemization.[1][2]	- Use a weaker or more sterically hindered base. N-methylmorpholine (NMM) or 2,4,6-collidine are generally better choices than N,N-diisopropylethylamine (DIPEA) or triethylamine (B128534) (TEA).[1]
Prolonged Activation Time: Allowing the carboxylic acid to remain in its activated state for an extended period before the amine is introduced increases the opportunity for racemization.[1]	- Add the coupling reagent to the mixture of the protected amino acid and the amine component simultaneously (in situ activation).[1] - If pre-activation is necessary, keep the activation time to a minimum, typically 3 to 5 minutes at room temperature.[3]
High Reaction Temperature: Elevated temperatures can increase the rate of racemization.[1]	- Perform the coupling reaction at a lower temperature, such as 0 °C or room temperature, if the reaction kinetics allow.[1]
Absence of Racemization Suppressing Additives: While HCTU itself is designed to suppress racemization, certain conditions or sensitive amino acids may require additional protection.[1][3]	- The addition of 6-Chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt) can enhance coupling and further suppress racemization.[3]
Low Coupling Yield with Racemization-Prone Amino Acids	Steric Hindrance: Bulky side chains of certain amino acids can hinder the coupling reaction, and attempts to force the reaction with harsher conditions can lead to racemization.[1]	- HCTU is a powerful coupling reagent that can often overcome steric hindrance.[1][3] - For particularly difficult couplings, ensure optimized stoichiometry and reaction time.
Peptide Aggregation: Aggregation of the growing peptide chain on the solid support can prevent complete reaction and may lead to side reactions if forcing conditions are used.[1]	- Change the solvent to one that disrupts hydrogen bonding, such as N-methylpyrrolidone (NMP) or by adding dimethyl sulfoxide (B87167) (DMSO).[1]
Inconsistent Results	Variability in Reagent Quality or Handling: Moisture or degradation of the HCTU reagent or solvents can impact reaction efficiency and reproducibility.	- Use high-quality, dry solvents (e.g., DMF). - Store HCTU under dry conditions and handle it quickly to minimize exposure to atmospheric moisture.

Frequently Asked Questions (FAQs)

Q1: What is racemization in the context of peptide synthesis?

A1: Racemization is the loss of stereochemical integrity at the α-carbon of an amino acid during the coupling reaction. This results in the incorporation of both the desired L-amino acid and the undesired D-enantiomer into the peptide sequence, leading to the formation of diastereomeric impurities that can be difficult to separate and may impact the biological activity of the final peptide.[1]

Q2: How does HCTU work to minimize racemization?

A2: HCTU is an aminium-based coupling reagent that reacts with the carboxylic acid of an N-protected amino acid to form a highly reactive O-acylisourea intermediate. This intermediate rapidly converts to an active ester of 6-chloro-1-hydroxybenzotriazole (6-Cl-HOBt). This active ester is less reactive than the initial intermediate, which minimizes the opportunity for the primary racemization pathway, oxazolone (B7731731) formation, to occur. The 6-chloro substitution on the HOBt moiety enhances the reaction rate, further reducing the time for potential racemization.[4][5]

Q3: Which amino acids are most susceptible to racemization with HCTU?

A3: While HCTU is effective at suppressing racemization, certain amino acids are inherently more prone to this side reaction. Histidine and cysteine are particularly susceptible.[6] Careful optimization of coupling conditions is crucial when incorporating these residues.

Q4: What is the optimal amount of base to use with HCTU?

A4: A common protocol suggests using 4.0 equivalents of a base like DIPEA relative to the resin substitution.[3] However, to minimize racemization, it is often recommended to use a weaker, sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine.[1] The amount of base should be sufficient to neutralize the protonated N-terminal amine and facilitate the coupling reaction without being excessively basic, which can promote racemization.[2]

Q5: Can I use additives with HCTU to further reduce racemization?

A5: Yes, the addition of 6-Cl-HOBt can further suppress racemization and enhance coupling efficiency, especially for difficult couplings.[3] A typical protocol recommends adding 2.0 equivalents of a 0.5 M solution of 6-Cl-HOBt in DMF.[3]

Experimental Protocols

Protocol 1: Standard HCTU Coupling Protocol for Solid-Phase Peptide Synthesis (SPPS)

This protocol is a general guideline for using HCTU in Fmoc-based solid-phase peptide synthesis.

• Resin Swelling: Swell the resin (e.g., Rink Amide resin) in dimethylformamide (DMF) for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF (v/v) for 5-10 minutes. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF (5 times), dichloromethane (B109758) (DCM) (3 times), and finally DMF (3 times).

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve the Fmoc-protected amino acid (2.0 equivalents based on resin substitution) in DMF.

  • Add the amino acid solution to the resin.

  • Add a 1.0 M solution of HCTU in DMF (2.0 equivalents).

  • Add N,N-diisopropylethylamine (DIPEA) (4.0 equivalents).

  • Optional: For racemization-prone amino acids, add a 0.5 M solution of 6-Cl-HOBt in DMF (2.0 equivalents).[3]

• Reaction: Mix the reaction vessel for 10-60 minutes at room temperature, or until a Kaiser test is negative.[3]

• Washing: Filter the resin and wash thoroughly with DMF.

• Repeat: Repeat the deprotection, washing, and coupling cycle for the subsequent amino acids in the peptide sequence.

Protocol 2: Quantification of Racemization using Chiral HPLC

This protocol describes a method to determine the extent of racemization for a specific amino acid coupling.

• Synthesis of a Model Dipeptide:

  • Synthesize a simple dipeptide on a solid support, for example, Ac-Phe-Gly-NH2, where Phe is the amino acid being tested for racemization.

  • Couple the Fmoc-Phe-OH using your standard HCTU protocol.

• Cleavage and Deprotection: Cleave the dipeptide from the resin and remove the side-chain protecting groups using an appropriate cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

• Sample Preparation: Precipitate the crude peptide in cold diethyl ether, centrifuge, and dissolve the pellet in a suitable solvent for HPLC analysis (e.g., a mixture of mobile phase A and B).

• Chiral HPLC Analysis:

  • Inject the crude dipeptide sample onto a chiral HPLC column (e.g., a Chiralpak column).

  • Use an appropriate mobile phase, often a mixture of hexane (B92381) and isopropanol (B130326) for normal-phase or acetonitrile (B52724) and water with an acidic modifier for reversed-phase, to separate the diastereomers (L-Phe-Gly and D-Phe-Gly).[1]

  • Monitor the elution profile with a UV detector.

• Quantification: Integrate the peak areas of the two diastereomers. Calculate the percentage of racemization using the following formula: % Racemization = [Area(D-diastereomer) / (Area(L-diastereomer) + Area(D-diastereomer))] * 100[6]

Visualizations

Caption: HCTU coupling mechanism and the racemization pathway.

Caption: Troubleshooting workflow for high racemization levels.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. bachem.com [bachem.com]
• 5. HCTU - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]

preventing side reactions in HCTU-mediated couplings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with HCTU-mediated couplings.

Troubleshooting Guide & FAQs

1. Question: My peptide coupling reaction is showing significant racemization. What are the potential causes and how can I minimize it?

Answer:

Racemization is a common side reaction in peptide couplings, particularly when using activating agents like HCTU. The primary cause is the formation of a symmetric oxazolone (B7731731) intermediate from the activated carboxylic acid, which can then be attacked by the amine from either side, leading to a loss of stereochemical integrity.

Key contributing factors and solutions:

• Base Selection: The choice of base is critical. Sterically hindered non-nucleophilic bases are preferred to minimize racemization. While DIEA (diisopropylethylamine) is commonly used, it can promote racemization. 2,4,6-trimethylpyridine (B116444) (collidine) or N-methylmorpholine (NMM) are often better alternatives.

• Temperature Control: Lowering the reaction temperature can significantly reduce the rate of racemization. It is recommended to perform the activation step (pre-activation of the carboxylic acid with HCTU) at 0°C and the subsequent coupling reaction at or below room temperature.

• Stoichiometry: Using a minimal excess of the coupling reagent and the base can help. A slight excess of the carboxylic acid and amine components relative to the coupling reagent is a common strategy.

• Reaction Time: Prolonged reaction times can increase the likelihood of racemization. Monitor the reaction progress by a suitable method (e.g., TLC, LC-MS) and quench the reaction once the starting materials are consumed.

2. Question: I am observing a significant amount of a side product with a mass corresponding to my amine plus a guanidinium (B1211019) group. What is this side reaction and how can I prevent it?

Answer:

This side reaction is the N-guanidinylation of the primary or secondary amine starting material. HCTU, being a guanidinium-based coupling reagent, can react with the amine nucleophile to form a stable guanidinium byproduct. This is more likely to occur if the amine is unhindered and the coupling reaction is slow.

Prevention Strategies:

• Order of Addition: The recommended procedure is to pre-activate the carboxylic acid with HCTU and the base for a short period (1-5 minutes) before adding the amine. This ensures that the HCTU is consumed in the formation of the active ester, minimizing its availability to react with the amine.

• Equivalent of Reagents: Avoid a large excess of the amine component.

• Alternative Reagents: If guanidinylation remains a persistent issue, consider using a different class of coupling reagent, such as one based on a phosphonium (B103445) salt (e.g., PyBOP) or an iminium salt (e.g., HATU).

3. Question: My coupling reaction is sluggish or incomplete. What steps can I take to improve the reaction efficiency?

Answer:

Incomplete coupling reactions can be due to several factors, including poor solubility of reactants, steric hindrance, or suboptimal reaction conditions.

Troubleshooting steps:

• Solvent Choice: Ensure that all reactants are fully dissolved. Aprotic polar solvents like DMF, NMP, or DMSO are commonly used. If solubility is an issue, consider a solvent mixture or a different solvent system.

• Activation Time: Allow for a sufficient pre-activation time for the carboxylic acid and HCTU before adding the amine.

• Increase Temperature: While lower temperatures are favored to reduce racemization, a modest increase in temperature (e.g., to room temperature or slightly above) can improve the rate of a sluggish coupling. This should be balanced against the risk of side reactions.

• Reagent Purity: Ensure the purity of your carboxylic acid, amine, and coupling reagents. Impurities can interfere with the reaction. HCTU is sensitive to moisture and should be stored in a desiccator.

Quantitative Data on Side Reactions

The choice of base can have a significant impact on the level of racemization observed during HCTU-mediated couplings. The following table summarizes the percentage of epimerization for a model dipeptide coupling under different conditions.

Base	Temperature (°C)	% Epimerization
Diisopropylethylamine (DIEA)	25	8.5
N-Methylmorpholine (NMM)	25	3.2
2,4,6-Trimethylpyridine (Collidine)	25	1.8
Diisopropylethylamine (DIEA)	0	2.1

Data is illustrative and based on typical results reported in the literature.

Experimental Protocols

Standard Protocol for HCTU-Mediated Amide Coupling:

• To a solution of the carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF, 0.1 M), add HCTU (1.05 eq).

• Add a suitable non-nucleophilic base, such as 2,4,6-trimethylpyridine (2.0 eq).

• Stir the mixture at 0°C for 5 minutes for pre-activation.

• Add the amine (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring the progress by LC-MS or TLC.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent.

• Purify the product by flash chromatography or preparative HPLC as needed.

Protocol for Analysis of Racemization by Chiral HPLC:

• Prepare a standard of the desired diastereomer and the corresponding epimer.

• Develop a chiral HPLC method capable of separating the two diastereomers. This often involves screening different chiral columns (e.g., Chiralpak series) and mobile phases.

• Inject the crude reaction mixture onto the chiral column.

• Integrate the peak areas of the desired product and the epimeric byproduct to determine the percentage of racemization.

Visual Guides

Caption: HCTU coupling mechanism and side reaction pathways.

Caption: Troubleshooting workflow for HCTU-mediated couplings.

Technical Support Center: HCTU Coupling Reactions

This technical support center is designed for researchers, scientists, and drug development professionals utilizing HCTU (O-(6-Chloro-1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) in their experiments. It provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to byproducts and their removal during peptide synthesis.

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with HCTU, with a focus on identifying and removing common byproducts and side-products.

Q1: My reaction mixture contains a persistent, water-soluble impurity. How can I identify and remove it?

A: A common water-soluble byproduct in HCTU-mediated couplings is tetramethylurea . Its high solubility in both aqueous and common organic solvents makes it challenging to remove with standard extraction procedures.

• Identification:

  • Mass Spectrometry (MS): Look for a peak corresponding to a mass of approximately 116.16 g/mol .

  • Nuclear Magnetic Resonance (NMR): In ¹H NMR, tetramethylurea typically shows a singlet around 2.8 ppm in CDCl₃.

• Removal Strategies:

  • Repeated Aqueous Washes: While a single water wash is often insufficient, multiple extractions with brine (saturated NaCl solution) can help partition the tetramethylurea into the aqueous phase.

  • Precipitation: If your desired peptide is a solid, precipitating it from a suitable solvent system can leave the highly soluble tetramethylurea in the mother liquor. A common method is precipitation in cold diethyl ether.

  • Column Chromatography: For non-polar to moderately polar compounds, silica (B1680970) gel chromatography can be effective. Tetramethylurea is quite polar and will have a low Rf value.

Q2: I observe an acidic impurity in my crude product after HCTU coupling. What is it and how do I remove it?

A: The acidic byproduct is likely 6-chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt) , which is released from HCTU during the coupling reaction.

• Identification:

  • Mass Spectrometry (MS): Look for a peak corresponding to a mass of approximately 169.57 g/mol .[1]

  • HPLC: 6-Cl-HOBt will appear as a distinct peak, the retention time of which will depend on your specific method.

• Removal Strategies:

  • Basic Aqueous Wash: The most effective method for removing the acidic 6-Cl-HOBt is to wash the organic layer with a mild basic solution, such as saturated sodium bicarbonate (NaHCO₃) or a dilute sodium carbonate (Na₂CO₃) solution. This will deprotonate the 6-Cl-HOBt, forming a salt that is readily extracted into the aqueous phase.

Q3: My peptide appears to have an unexpected mass addition of +98 Da, and its HPLC peak is broader than expected. What could be the cause?

A: This is a strong indication of N-terminal guanidinylation , a common side reaction when using uronium/aminium-based coupling reagents like HCTU in excess. The tetramethylguanidinium group from the coupling reagent attaches to the free N-terminal amine of the peptide, capping it and preventing further chain elongation.

• Identification:

  • Mass Spectrometry (MS): Look for a mass increase of +98 Da on your target peptide.

  • HPLC: The guanidinylated peptide will have a different retention time than the desired product.

• Prevention and Mitigation:

  • Stoichiometry Control: Avoid using a large excess of HCTU. A slight excess of the carboxylic acid component relative to the coupling reagent can help minimize this side reaction.[2]

  • Pre-activation: A short pre-activation of the carboxylic acid with HCTU before adding it to the amine component can reduce the time the free coupling reagent is in contact with the N-terminus.[2]

  • Purification: Reverse-phase HPLC is typically effective in separating the guanidinylated byproduct from the desired peptide.

Q4: I am observing a significant amount of a diastereomeric impurity in my peptide. What is causing this and how can I minimize it?

A: This is likely due to racemization of the amino acid being coupled. The activation of the carboxylic acid by HCTU can make the α-proton more acidic, and in the presence of a base, this proton can be abstracted, leading to a loss of stereochemistry.

• Identification:

  • Chiral HPLC or GC: This is the most definitive way to separate and quantify the D- and L-isomers.

  • NMR: In some cases, diastereomers can be distinguished by high-field NMR.

• Prevention Strategies:

  • Choice of Base: Use a weaker, more sterically hindered base like N-methylmorpholine (NMM) or sym-collidine instead of stronger, less hindered bases like diisopropylethylamine (DIPEA).

  • Use of Additives: The addition of 6-Cl-HOBt to the reaction mixture can help to suppress racemization.

  • Low Temperature: Performing the coupling reaction at a lower temperature (e.g., 0 °C) can reduce the rate of racemization.[3]

  • Minimize Pre-activation Time: If pre-activating the amino acid, keep the time to a minimum before adding it to the amine component.[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts of an HCTU-mediated coupling reaction?

A: The two main byproducts generated directly from the HCTU reagent are tetramethylurea and 6-chloro-1-hydroxybenzotriazole (6-Cl-HOBt) .

Q2: Are HCTU byproducts hazardous?

A: 6-Chloro-1-hydroxybenzotriazole is known to be potentially explosive under certain conditions and should be handled with care.[1] Tetramethylurea is considered harmful if swallowed. Always consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Q3: Can I use a standard aqueous workup to remove HCTU byproducts?

A: A standard aqueous workup involving an acidic wash, a basic wash, and a brine wash is a good starting point. The basic wash is crucial for removing 6-Cl-HOBt. However, due to the high water solubility of tetramethylurea, multiple extractions may be necessary for its complete removal.

Q4: How does HCTU compare to other coupling reagents like HBTU and HATU in terms of byproducts?

A: HCTU, HBTU, and HATU are all uronium/aminium-based coupling reagents and thus generate tetramethylurea as a common byproduct. The key difference lies in the hydroxybenzotriazole (B1436442) derivative they release:

• HCTU releases 6-chloro-1-hydroxybenzotriazole (6-Cl-HOBt).

• HBTU releases 1-hydroxybenzotriazole (B26582) (HOBt).

• HATU releases 1-hydroxy-7-azabenzotriazole (B21763) (HOAt).

The removal principles for these hydroxybenzotriazole derivatives are similar (i.e., a basic wash), though their reactivity and impact on side reactions like racemization can differ.

Data Presentation

Table 1: Physical Properties of HCTU Byproducts

Byproduct	Chemical Formula	Molecular Weight ( g/mol )	Appearance
Tetramethylurea	C₅H₁₂N₂O	116.16	Colorless liquid
6-Chloro-1-hydroxybenzotriazole	C₆H₄ClN₃O	169.57[1]	White to off-white solid[4]

Table 2: Solubility of HCTU Byproducts

Byproduct	Water	Common Organic Solvents (e.g., Ethanol, Acetone, DMF)
Tetramethylurea	Highly soluble	Soluble
6-Chloro-1-hydroxybenzotriazole	Sparingly soluble	Soluble

Experimental Protocols

Protocol 1: Removal of Tetramethylurea and 6-Chloro-1-hydroxybenzotriazole via Aqueous Workup

This protocol is suitable for products that are soluble in a water-immiscible organic solvent.

Materials:

• Crude reaction mixture in an organic solvent (e.g., ethyl acetate, dichloromethane)

• 1 M HCl solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

Procedure:

• Transfer the crude reaction mixture to a separatory funnel.

• Acidic Wash: Add an equal volume of 1 M HCl solution. Shake the funnel, venting frequently. Allow the layers to separate and discard the aqueous layer. This step removes basic impurities like excess tertiary amines.

• Basic Wash: Add an equal volume of saturated NaHCO₃ solution. Shake the funnel, venting frequently to release any CO₂ produced. Allow the layers to separate and discard the aqueous layer. Repeat this wash two more times to ensure complete removal of the acidic 6-Cl-HOBt.

• Brine Wash: Add an equal volume of brine. Shake and separate the layers. This wash helps to remove residual water and some of the highly water-soluble tetramethylurea. For persistent tetramethylurea, repeat the brine wash 2-3 times.

• Drying: Drain the organic layer into a clean flask and dry over anhydrous Na₂SO₄ or MgSO₄.

• Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product, which can then be further purified if necessary (e.g., by column chromatography or recrystallization).

Protocol 2: Removal of Tetramethylurea by Precipitation

This protocol is suitable for products that are solid and poorly soluble in non-polar solvents like diethyl ether.

Materials:

• Crude product containing tetramethylurea

• Cold diethyl ether

Procedure:

• Dissolve the crude product in a minimal amount of a suitable solvent in which it is highly soluble (e.g., dichloromethane (B109758) or methanol).

• Slowly add this solution to a larger volume of cold diethyl ether while stirring.

• The desired product should precipitate out of the solution, while the highly soluble tetramethylurea remains in the ether.

• Collect the precipitated product by filtration.

• Wash the solid product with additional cold diethyl ether to remove any remaining traces of tetramethylurea.

• Dry the product under vacuum.

Mandatory Visualization

Caption: HCTU activation pathway in peptide synthesis.

Caption: Guanidinylation side reaction with excess HCTU.

Caption: Racemization mechanism via oxazolone formation.

References

• 1. 6-Chloro-1-hydroxy-1H-benzotriazole | C6H4ClN3O | CID 232711 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bachem.com [bachem.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. CAS 26198-19-6: 6-Chloro-1-Hydroxybenzotriazole [cymitquimica.com]

Section 1: Frequently Asked Questions (FAQs)

Welcome to the Technical Support Center for optimizing solid-phase peptide synthesis (SPPS) using HCTU. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and improve crude peptide purity.

This section addresses common questions regarding the use of O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) in peptide synthesis.

???+ question "Q1: What is HCTU and why is it used in peptide synthesis?"

???+ question "Q2: How does HCTU compare to other coupling reagents like HBTU and HATU in terms of purity?"

???+ question "Q3: What are the most common causes of low crude peptide purity when using HCTU?"

???+ question "Q4: What is the recommended stoichiometry for HCTU, amino acid, and base?"

???+ question "Q5: Can excess HCTU cause side reactions?"

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems encountered during peptide synthesis with HCTU.

Problem	Possible Causes	Recommended Solutions & Strategies
HPLC shows peaks corresponding to deletion sequences.	1. Incomplete Coupling: Reaction time may be too short, especially for sterically hindered amino acids (e.g., Val, Ile).[1] 2. Peptide Aggregation: The growing peptide chain may be aggregating on the resin, blocking access to the N-terminus.[2] 3. Reagent Degradation: The HCTU or amino acid solution may have degraded.	1. Increase Coupling Time or Double Couple: Extend the coupling reaction time from the standard 5 minutes up to 60 minutes.[3][4] For known difficult residues, perform a second coupling step (double coupling) immediately after the first.[5] 2. Modify Solvent Conditions: For difficult sequences, consider using a 1:1 mixture of DMF:DMSO as the solvent to disrupt aggregation.[1] Using NMP as a solvent can also be beneficial.[6] 3. Use Fresh Reagents: Always prepare HCTU and amino acid solutions fresh before use. Ensure solvents are anhydrous.[6]
Mass spectrometry shows an unexpected mass addition (e.g., +96 Da, +112 Da, etc.).	N-terminal Guanidinylation: This is a known side reaction for uronium/aminium reagents like HCTU and HBTU.[7] It occurs when the reagent, particularly if in excess, reacts directly with the peptide's free amine.[8]	Optimize Stoichiometry: Ensure you are not using an excess of HCTU relative to the amino acid. A slight excess of the amino acid is preferred.[8][9] Consider Phosphonium Reagents: If guanidinylation is a persistent issue, especially during fragment condensation or cyclization, switching to a phosphonium-based reagent like PyBOP or PyAOP may be beneficial as they do not cause this side reaction.[7]
Racemization of amino acids is detected.	1. Prolonged Pre-activation: Allowing the amino acid, HCTU, and base to sit in solution for too long before adding to the resin can increase racemization.[9] 2. Choice of Base: While DIPEA is common, other bases may be more or less suitable depending on the specific amino acid being coupled.[10]	1. Minimize Pre-activation Time: Add the base (DIPEA) to the amino acid/HCTU mixture immediately before adding the solution to the resin. A pre-activation time of 1 minute or less is recommended.[9] 2. Use a Hindered Base: Stick with sterically hindered, non-nucleophilic bases like DIPEA or 2,4,6-collidine to minimize side reactions.[10]
Overall low purity and multiple unidentifiable peaks.	1. Poor Resin Swelling: Inadequate swelling of the resin can lead to poor reaction kinetics.[11] 2. Inefficient Deprotection: Incomplete removal of the Fmoc group will prevent the subsequent coupling reaction.[2] 3. Issues During Cleavage/Workup: Side-chain protecting groups may be re-attaching to the peptide at other locations, or the peptide may be degrading.	1. Ensure Proper Swelling: Swell the resin in the synthesis solvent (e.g., DMF) for at least 1 hour before starting the synthesis.[9] 2. Optimize Deprotection: Use fresh 20% piperidine (B6355638) in DMF. For longer peptides, increasing deprotection time to 10-20 minutes may be necessary.[9] 3. Use Scavengers: During the final cleavage from the resin with TFA, ensure an appropriate scavenger cocktail (e.g., with water, triisopropylsilane) is used to capture reactive carbocations and prevent side reactions.[5]

Section 3: Data Presentation

Quantitative data is summarized here to aid in reagent selection and protocol optimization.

Table 1: Comparison of Coupling Reagent Performance on Crude Peptide Purity Data is based on the synthesis of difficult sequences noted for challenging couplings.

Coupling Reagent	Model Peptide	Relative Crude Purity	Key Observations	Reference(s)
HCTU	Acyl Carrier Protein (65-74)	Very High	Produced a peptide of extremely similar purity to HATU.	[1]
HATU	Acyl Carrier Protein (65-74)	Very High	Considered a highly efficient, benchmark reagent.	[1]
HBTU	Acyl Carrier Protein (65-74)	Lower	Showed additional impurities compared to HCTU and HATU.	[1]
PyBOP	Acyl Carrier Protein (65-74)	Lower	Showed additional impurities compared to HCTU and HATU.	[1]
TBTU	Acyl Carrier Protein (65-74)	Lower	Showed additional impurities compared to HCTU and HATU.	[1]
HCTU	Phosphorylated Peptide	Higher	Produced a higher purity peptide compared to HBTU.	[1]
HBTU	Phosphorylated Peptide	Lower	Resulted in lower purity for this specific modified peptide.	[1]

Table 2: Recommended Reagent Stoichiometry for a Standard HCTU Coupling Cycle (Based on 1 equivalent of resin functional group loading)

Reagent	Equivalents (eq.)	Purpose	Notes	Reference(s)
Fmoc-Amino Acid	4.0 - 5.0	Building Block	Should be in slight excess of the coupling reagent.	[9]
HCTU	3.9 - 4.9	Coupling Reagent	Activates the amino acid's carboxyl group.	[9]
DIPEA or Collidine	8.0 - 10.0	Base	Activates the reaction and neutralizes acidic byproducts.	[9]
Piperidine	20% (v/v) in DMF	Deprotection Agent	Removes the Fmoc group from the N-terminus.	[9]

Section 4: Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Standard HCTU Coupling Protocol for Fmoc-SPPS (0.1 mmol scale)

This protocol outlines a single coupling cycle.

• Resin Preparation:

  • Place the resin (e.g., Rink Amide, 0.1 mmol) in a reaction vessel.

  • Swell the resin in dimethylformamide (DMF) for 1 hour with gentle agitation.[9]

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5-10 minutes.[9]

  • Drain the solution and repeat the piperidine treatment once more.

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (0.5 mmol, 5 eq.) and HCTU (0.49 mmol, 4.9 eq.) in DMF.[9]

  • Add DIPEA (1.0 mmol, 10 eq.) to the mixture and vortex briefly. This is the "coupling solution". Pre-activation should be kept to a minimum (e.g., 1 minute).[9]

  • Immediately add the coupling solution to the washed, deprotected resin.

  • Agitate the reaction vessel for 5-45 minutes. A standard time is 5 minutes for most amino acids, but this can be extended for difficult couplings.[4][12]

• Washing:

  • Drain the coupling solution from the resin.

  • Wash the resin thoroughly with DMF (5-7 times) to remove excess reagents and byproducts.

• Monitoring (Optional but Recommended):

  • Perform a Kaiser test on a small sample of resin beads. A negative result (beads remain colorless or yellow) indicates a complete coupling. An intense blue color indicates free amines and an incomplete reaction.[9][13]

• Repeat:

  • Repeat steps 2-5 for each amino acid in the peptide sequence.

Protocol 2: Double Coupling Strategy for Difficult Residues

If a Kaiser test is positive after the first coupling, or for known sterically hindered amino acids, a double coupling is recommended.

• Follow steps 1-3 of the Standard Protocol.

• After the first coupling reaction, drain the coupling solution and wash the resin with DMF (3 times).

• Prepare a fresh coupling solution (Step 3 of the Standard Protocol) and add it to the resin.

• Agitate for a second coupling reaction for the same duration as the first.

• Proceed to Step 4 (Washing) of the Standard Protocol.

Section 5: Visual Diagrams

Diagrams are provided to illustrate key workflows and concepts.

Caption: Workflow for a standard Fmoc-SPPS cycle using HCTU.

Caption: Simplified mechanism of HCTU-mediated peptide coupling.

Caption: Troubleshooting flowchart for diagnosing low peptide purity.

References

• 1. americanlaboratory.com [americanlaboratory.com]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. peptide.com [peptide.com]
• 4. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 6. benchchem.com [benchchem.com]
• 7. 肽偶联剂选择指南 [sigmaaldrich.com]
• 8. peptide.com [peptide.com]
• 9. benchchem.com [benchchem.com]
• 10. bachem.com [bachem.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Optimizing HCTU for Peptide Synthesis

Welcome to the technical support center for optimizing HCTU-mediated couplings. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions to address challenges encountered during peptide synthesis, particularly with difficult coupling reactions.

Troubleshooting Guide

This guide addresses specific issues in a question-and-answer format to help you resolve common problems encountered during your experiments.

Issue 1: Low Coupling Efficiency or Incomplete Reaction

Q1: My Kaiser test is positive after a standard coupling time. What are the common causes and how can I improve my coupling efficiency?

A positive Kaiser test indicates the presence of unreacted primary amines, signifying an incomplete coupling reaction. This can be due to several factors, including issues with reagents, reaction conditions, or the peptide sequence itself.

Potential Causes & Solutions:

• Insufficient Base: A common reason for incomplete coupling is an inadequate amount of base. The tertiary amine base, typically DIPEA, is crucial for both the activation of the carboxylic acid and the deprotonation of the incoming amine. Ensure you are using at least 2 equivalents of base for every 1 equivalent of carboxylic acid.[1]

• Reagent Quality: HCTU is sensitive to moisture. Ensure that HCTU is stored under dry, inert conditions and that anhydrous solvents are used for the reaction.[2] Similarly, verify that the base has been stored properly and is not degraded.[1]

• Steric Hindrance: Difficult couplings, such as those involving sterically hindered amino acids (e.g., Aib, Val, Ile) or N-methylated amino acids, often require more rigorous conditions.[3][4]

• Peptide Aggregation: Hydrophobic peptide sequences can aggregate on the solid support, preventing reagents from accessing the reactive sites.

Optimization Strategies:

• Increase Reagent Equivalents: For difficult couplings, increase the equivalents of the amino acid and HCTU. A common starting point for standard couplings is 2 equivalents each of the amino acid and HCTU, but for challenging steps, using up to 4 or 5 equivalents can be beneficial.[3][5][6]

• Perform a "Double Coupling": If a single coupling is incomplete, repeating the coupling step with a fresh solution of activated amino acid is a highly effective method to drive the reaction to completion.[4][7]

• Extend Reaction Time: While HCTU can facilitate very fast couplings (under 5 minutes for some sequences), difficult steps may require longer reaction times, from 1 to 12 hours.[8][9][10]

• Increase Temperature: Cautiously increasing the reaction temperature to 35-50°C can help overcome the activation energy barrier for sterically hindered residues.[4]

// Nodes start [label="Positive Kaiser Test\n(Incomplete Coupling)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_reagents [label="Step 1: Verify Reagents", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; reagent_issues [label="Issue: Degraded HCTU/Base or\nPresence of Moisture", fillcolor="#FFFFFF", fontcolor="#202124"]; reagent_solution [label="Solution: Use Fresh Reagents &\nAnhydrous Solvents", fillcolor="#34A853", fontcolor="#FFFFFF"];

check_conditions [label="Step 2: Review Conditions", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; condition_issues [label="Issue: Insufficient Equivalents or\nShort Reaction Time", fillcolor="#FFFFFF", fontcolor="#202124"]; condition_solution [label="Action: Optimize Protocol", fillcolor="#4285F4", fontcolor="#FFFFFF"];

double_couple [label="Strategy 1:\nPerform Double Coupling", fillcolor="#FFFFFF", fontcolor="#202124"]; increase_equiv [label="Strategy 2:\nIncrease Reagent Equivalents", fillcolor="#FFFFFF", fontcolor="#202124"]; extend_time [label="Strategy 3:\nExtend Reaction Time", fillcolor="#FFFFFF", fontcolor="#202124"];

end_goal [label="Achieve Negative Kaiser Test\n(Complete Coupling)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> check_reagents; check_reagents -> reagent_issues [label="Problem Found"]; reagent_issues -> reagent_solution; check_reagents -> check_conditions [label="Reagents OK"];

check_conditions -> condition_issues [label="Problem Found"]; condition_issues -> condition_solution; condition_solution -> double_couple; condition_solution -> increase_equiv; condition_solution -> extend_time;

reagent_solution -> end_goal; double_couple -> end_goal; increase_equiv -> end_goal; extend_time -> end_goal; } ` Caption: Workflow for troubleshooting low coupling efficiency.

Issue 2: Suspected Epimerization or Racemization

Q2: My final product shows a diastereomeric impurity in the HPLC/MS. How can I minimize racemization when using HCTU?

Epimerization (or racemization) is a significant side reaction where the stereochemistry of the amino acid's α-carbon is inverted.[11] This is often promoted by excessive basicity and prolonged activation times. The resulting diastereomers can be very difficult to separate.

Factors Influencing Racemization:

• Base Strength and Concentration: Strong bases like DIPEA can increase the rate of α-proton abstraction, leading to racemization.[2][11]

• Pre-activation Time: Longer times between activation of the amino acid and its addition to the resin can increase the risk.[2]

• Amino Acid Susceptibility: Certain amino acids, such as His and Cys, are more prone to racemization.[2]

Mitigation Strategies:

• Use a Weaker Base: Consider replacing DIPEA with a less hindered or weaker base, such as N-methylmorpholine (NMM), to reduce the risk of proton abstraction.[2]

• Minimize Pre-activation Time: Add the activated amino acid solution to the resin immediately after it is prepared (typically within 3 to 5 minutes).[12]

• Add an Auxiliary Additive: Although HCTU is a 6-Cl-HOBt-based reagent, some protocols suggest the addition of 1 equivalent of standalone 6-Cl-HOBt or HOBt to further suppress racemization.[2][5][12]

• Control Stoichiometry: Ensure precise control over the equivalents of base used. Typically, 2 equivalents of base are required per equivalent of HCTU.[1]

// Nodes start [label="Diastereomeric Impurity Detected\n(Suspected Racemization)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_base [label="Step 1: Evaluate Base", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; base_issue [label="Issue: Strong Base (DIPEA)\nor Excess Equivalents", fillcolor="#FFFFFF", fontcolor="#202124"]; base_solution [label="Solution: Switch to Weaker Base (NMM)\nor Reduce Equivalents", fillcolor="#34A853", fontcolor="#FFFFFF"];

check_time [label="Step 2: Review Pre-activation Time", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; time_issue [label="Issue: Prolonged Activation\nBefore Coupling", fillcolor="#FFFFFF", fontcolor="#202124"]; time_solution [label="Solution: Minimize Pre-activation\n(Couple Immediately)", fillcolor="#34A853", fontcolor="#FFFFFF"];

check_additives [label="Step 3: Consider Additives", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; additives_solution [label="Solution: Add 1 eq. of HOBt\nor 6-Cl-HOBt", fillcolor="#34A853", fontcolor="#FFFFFF"];

end_goal [label="Minimized Racemization &\nImproved Purity", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> check_base; check_base -> base_issue [label="Potential Cause"]; base_issue -> base_solution; check_base -> check_time [label="Base OK"];

check_time -> time_issue [label="Potential Cause"]; time_issue -> time_solution; check_time -> check_additives [label="Time OK"];

check_additives -> additives_solution [label="Further Optimization"];

base_solution -> end_goal; time_solution -> end_goal; additives_solution -> end_goal; } ` Caption: Troubleshooting workflow for suspected racemization.

Issue 3: Guanidinylation Side Reaction

Q3: My mass spectrum shows a significant side product with a mass corresponding to my truncated peptide plus a guanidinium (B1211019) group. What causes this?

Guanidinylation is a side reaction where the coupling reagent (HCTU) reacts with the free N-terminal amine of the peptide chain.[2][13] This forms a stable guanidinium group that caps (B75204) the peptide, preventing further elongation and resulting in a truncated final product.

Primary Causes:

• Excess Coupling Reagent: Using a large excess of HCTU relative to the amino acid increases the likelihood that free HCTU will react with the peptide's N-terminus.[2]

• Slow Carboxyl Activation: This is particularly a problem with sterically hindered amino acids. If the activation of the carboxylic acid is slow, the concentration of free HCTU in the reaction vessel remains high for longer, increasing the chance of the side reaction.[2]

Mitigation Strategies:

• Use Stoichiometric Amounts: Use a 1:1 molar ratio of HCTU to the carboxylic acid, or even a slight defect of the coupling reagent, to minimize the amount of free HCTU available for side reactions.[2][14]

• Ensure Complete Pre-activation: Allow the amino acid and HCTU to fully react before adding the mixture to the resin. This consumes the HCTU in the desired activation reaction.

• Switch Reagent Class: For particularly difficult couplings where guanidinylation is a persistent issue, consider switching to a phosphonium-based reagent (e.g., PyBOP, PyAOP), which does not cause this side reaction.[2][15]

Summary of HCTU Optimization Parameters

The following table summarizes recommended starting conditions and optimization strategies for HCTU couplings.

Parameter	Standard Coupling	Difficult Coupling (Sterically Hindered)	Mitigation Strategy
Fmoc-AA (eq.)	2.0	2.0 - 5.0[4][6]	Increase for slow reactions
HCTU (eq.)	2.0	2.0 - 5.0[4][6]	Use 1:1 ratio with AA to avoid guanidinylation[2]
Base (DIPEA) (eq.)	4.0[5][12]	4.0 - 8.0[3][16]	Use weaker base (NMM) to reduce racemization[2]
Coupling Time	5 - 60 min[9][12]	1 - 12 hours, or double coupling[4][8]	Extend time or re-couple for incomplete reactions
Temperature	Room Temperature	Room Temperature or 35-50°C[4]	Increase cautiously to improve yield
Additive (optional)	N/A	1.0 eq. HOBt or 6-Cl-HOBt[2]	Add to suppress racemization

Experimental Protocols

Protocol 1: Standard HCTU Coupling in Solid-Phase Peptide Synthesis (SPPS)

This protocol describes a general procedure for coupling an Fmoc-protected amino acid to a resin-bound peptide using HCTU.

// Nodes start [label="Start: Resin with\nN-terminal Amine", fillcolor="#4285F4", fontcolor="#FFFFFF"]; prepare_aa [label="1. Prepare AA Solution:\n- Dissolve Fmoc-AA (2 eq.)\n- Dissolve HCTU (2 eq.)\n- Add DIPEA (4 eq.) in DMF"]; preactivate [label="2. Pre-activate Mixture\n(3-5 minutes at RT)"]; add_to_resin [label="3. Add Activated AA\nSolution to Resin"]; couple [label="4. Couple\n(15-60 min at RT)"]; monitor [label="5. Monitor Reaction\n(e.g., Kaiser Test)"]; wash [label="6. Wash Resin\n(3-5x with DMF)"]; result [label="Result: Elongated Peptide Chain", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> prepare_aa; prepare_aa -> preactivate; preactivate -> add_to_resin; add_to_resin -> couple; couple -> monitor; monitor -> wash [label="Negative Test"]; wash -> result; monitor -> couple [label="Positive Test\n(Re-couple)"]; } ` Caption: General experimental workflow for an SPPS coupling cycle.

Methodology:

• Resin Preparation: Following N-terminal Fmoc deprotection and washing, the resin is prepared in a reaction vessel.

• Activation Solution: In a separate vial, dissolve the Fmoc-amino acid (2.0 eq. based on resin substitution) and HCTU (2.0 eq.) in DMF (approx. 5 mL/g of resin). Add DIPEA (4.0 eq.).[5][12]

• Pre-activation: Gently mix the activation solution at room temperature for 3 to 5 minutes.[12]

• Coupling: Add the pre-activated amino acid solution to the resin.[12]

• Reaction: Mix the suspension for 15-60 minutes at room temperature. For difficult couplings, this time can be extended.[8][12]

• Monitoring: Take a small sample of resin beads and perform a qualitative test (e.g., Kaiser test) to check for the presence of free primary amines.

• Washing: Once the reaction is complete (negative Kaiser test), filter the resin and wash thoroughly with DMF (3-5 times) to remove excess reagents and byproducts.[5]

Protocol 2: Assessing Racemization with a Model Dipeptide

This protocol allows you to quantify the level of racemization for a specific amino acid under your chosen HCTU coupling conditions.[2]

• Peptide Synthesis: Synthesize a simple model dipeptide, such as Fmoc-Gly-X-Resin, where 'X' is the amino acid you wish to test.

• Coupling: Couple the Fmoc-X-OH using the specific HCTU protocol (equivalents, base, time) that you intend to evaluate.

• Cleavage: Cleave the dipeptide from the resin support.

• Analysis: Analyze the crude, cleaved dipeptide using a chiral HPLC column that is capable of separating the L-X and D-X diastereomers.

• Quantification: Integrate the peak areas for the two separated diastereomers. The percentage of racemization can be calculated from the relative peak areas.

Frequently Asked Questions (FAQs)

Q: Is HCTU interchangeable with HATU or HBTU? A: While all are aminium/uronium salt-based coupling reagents, they have different reactivities. HCTU is generally more reactive than HBTU but less reactive and more cost-effective than HATU.[12][17] For extremely difficult couplings, such as with N-methylated amino acids, HATU is often considered superior.[3][15][16]

Q: Can I use HCTU for coupling N-methylated amino acids? A: HCTU is generally considered less effective for coupling sterically demanding N-methylated amino acids.[3] Reagents like HATU or phosphonium (B103445) salts (PyAOP, PyBOP) are highly recommended for these challenging couplings to achieve better yields.[16]

Q: Why are 2 equivalents of base used with HCTU? A: A tertiary amine base serves two critical roles in the reaction: first, it facilitates the activation of the carboxylic acid by reacting with HCTU, and second, it deprotonates the N-terminal ammonium (B1175870) salt of the peptide chain to generate the free amine nucleophile required for the coupling reaction.[1]

Q: What is the advantage of HCTU's 6-chloro-HOBt moiety? A: The electron-withdrawing chlorine atom on the benzotriazole (B28993) ring makes the resulting active ester a better leaving group. This increases the reactivity of the activated amino acid, leading to higher reaction rates and improved performance in the synthesis of difficult peptides compared to HOBt-based reagents like HBTU.[18][19]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. reddit.com [reddit.com]
• 7. americanpeptidesociety.org [americanpeptidesociety.org]
• 8. chem.uci.edu [chem.uci.edu]
• 9. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]
• 13. peptide.com [peptide.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 16. benchchem.com [benchchem.com]
• 17. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 18. bachem.com [bachem.com]
• 19. HCTU - Wikipedia [en.wikipedia.org]

Technical Support Center: HCTU Performance with Sterically Hindered Amino Acids

Welcome to the technical support center for peptide synthesis. This resource is designed for researchers, scientists, and drug development professionals to address challenges associated with the use of HCTU for coupling sterically hindered amino acids.

Frequently Asked Questions (FAQs)

Q1: What is HCTU and how does it compare to other coupling reagents for sterically hindered amino acids?

HCTU (O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) is an efficient aminium-based coupling reagent used in peptide synthesis.[1] It is an analog of HBTU, with a chlorine atom on the benzotriazole (B28993) ring that enhances its reactivity. For sterically hindered amino acids, HCTU is generally more effective than standard carbodiimide (B86325) reagents like DCC or DIC and is also considered more reactive than HBTU.[2][3] While HATU is often considered the most efficient coupling reagent for difficult couplings, HCTU provides a good balance of high reactivity and lower cost.[4][2][5]

Q2: Why are coupling reactions with sterically hindered amino acids so challenging?

Sterically hindered amino acids, such as valine, isoleucine, and α,α-disubstituted amino acids like Aib (α-aminoisobutyric acid), have bulky side chains that physically obstruct the formation of the peptide bond.[3] This steric hindrance can significantly slow down the reaction rate, leading to incomplete coupling.[3] Additionally, the growing peptide chain can form secondary structures or aggregate, further blocking the reactive sites.[3]

Q3: What is the role of the base in HCTU-mediated coupling reactions?

A tertiary amine base, such as N,N-diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM), plays a crucial role in HCTU couplings.[6] Its primary functions are to facilitate the activation of the carboxylic acid by HCTU to form a reactive ester and to deprotonate the N-terminal amine of the peptide, making it a nucleophile that can attack the active ester to form the peptide bond.[6]

Q4: Can HCTU be used for rapid peptide synthesis protocols?

Yes, HCTU is well-suited for fast Fmoc solid-phase peptide synthesis (SPPS).[7] Studies have shown that with HCTU, coupling times can be reduced to five minutes or less without compromising the purity of the crude peptide.[7][8] This can significantly decrease the total synthesis time.[7]

Troubleshooting Guide

Issue: Incomplete or Slow Coupling with a Sterically Hindered Amino Acid

Symptoms:

• Positive Kaiser test after the coupling step.

• Low yield of the desired peptide.

• Presence of deletion sequences in the final product upon analysis (e.g., by mass spectrometry).

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Insufficient Reagent Reactivity	While HCTU is effective, for extremely challenging couplings (e.g., coupling to an N-methylated amino acid or between two bulky residues), a more potent reagent might be necessary. Consider switching to HATU or a phosphonium (B103445) salt-based reagent like PyBOP or PyAOP.[3][9]
Steric Hindrance	Increase the coupling reaction time. While fast couplings are possible, hindered systems may require longer reaction times (e.g., 1-2 hours or even overnight).[10] Perform a "double coupling" by repeating the coupling step with a fresh solution of the activated amino acid and reagents.[3]
Suboptimal Base	Ensure the correct equivalents of a non-nucleophilic, sterically hindered base like DIPEA are used (typically 2-4 equivalents relative to the amino acid).[2][6] For amino acids prone to racemization, a weaker base like N-methylmorpholine (NMM) or sym-collidine might be considered, although this could slow down the coupling rate.[11]
Peptide Aggregation	The growing peptide chain may be aggregating on the solid support, preventing access to the reactive sites.[3] Consider using a different solvent system (e.g., NMP instead of DMF) or incorporating "turn-inducing" elements like pseudoproline dipeptides in your sequence to disrupt secondary structure formation.
Pre-activation Time	Allow for a short pre-activation time (1-5 minutes) where the amino acid, HCTU, and base are mixed before adding to the resin.[2][3] This ensures the formation of the active ester.

Data Presentation

Table 1: Qualitative Comparison of Common Coupling Reagents for Sterically Hindered Amino Acids

Coupling Reagent	Relative Efficiency for Hindered Couplings	Racemization Risk	Key Considerations
DCC/DIC	Low	Moderate	Often inefficient for hindered couplings; can lead to side reactions.[3]
HBTU	Moderate	Low	A widely used and effective reagent, but may be slow for very hindered systems.[12]
HCTU	High	Very Low	More reactive than HBTU and a cost-effective alternative to HATU.[2][12]
HATU	Very High	Very Low	Generally considered one of the most effective reagents for difficult couplings.[3][12]
PyBOP/PyAOP	Very High	Low	Phosphonium salt reagents that are highly effective for sterically demanding couplings.[3][12]
COMU	Very High	Very Low	A newer generation uronium salt with high reactivity and an improved safety profile.[5][12]

Experimental Protocols

Protocol: Standard HCTU Coupling for a Sterically Hindered Amino Acid in SPPS

This protocol describes a general procedure for coupling a sterically hindered Fmoc-protected amino acid to a resin-bound peptide using HCTU.

Materials:

• Fmoc-Rink Amide resin (or other suitable solid support)

• Fmoc-protected sterically hindered amino acid

• HCTU

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF)

• 20% Piperidine (B6355638) in DMF

• Dichloromethane (DCM)

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in the reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF from the resin.

  • Add the 20% piperidine in DMF solution to the resin and agitate for 5 minutes.

  • Drain the solution.

  • Add a fresh portion of 20% piperidine in DMF and agitate for 15-20 minutes.

  • Drain the solution and wash the resin thoroughly with DMF (3-5 times), followed by DCM (2-3 times), and then DMF (3-5 times).

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve the Fmoc-protected sterically hindered amino acid (2-4 equivalents relative to resin loading) and HCTU (1.9-3.9 equivalents) in DMF.

  • Add DIPEA (4-8 equivalents) to the amino acid solution.

  • Allow the mixture to pre-activate for 1-5 minutes.

  • Add the activated amino acid solution to the resin in the reaction vessel.

• Reaction:

  • Agitate the reaction mixture for 45-60 minutes. For particularly difficult couplings, the reaction time may be extended.

  • Monitor the reaction for completeness using a qualitative method like the Kaiser test.

• Washing:

  • Once the coupling is complete (or the desired time has elapsed), drain the reaction solution.

  • Wash the resin thoroughly with DMF (3-5 times) and DCM (2-3 times) to prepare for the next deprotection step or final cleavage.

• (Optional) Double Coupling:

  • If the Kaiser test is still positive, indicating incomplete coupling, repeat steps 3-5 with a fresh solution of activated amino acid.

Visualizations

HCTU Activation and Coupling Pathway

References

• 1. HCTU - Wikipedia [en.wikipedia.org]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. peptide.com [peptide.com]
• 9. Comparative study of methods to couple hindered peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. reddit.com [reddit.com]
• 11. bachem.com [bachem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Dealing with Aggregation in SPPS using HCTU

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals encountering peptide aggregation during Solid-Phase Peptide Synthesis (SPPS) with HCTU as the coupling reagent.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments in a question-and-answer format.

Question 1: My peptide synthesis is sluggish, and I'm observing poor coupling efficiency with HCTU. Could this be due to aggregation?

Answer: Yes, sluggish synthesis and poor coupling efficiency are classic signs of on-resin peptide aggregation.[1] As the peptide chain elongates, it can fold into secondary structures (like β-sheets) that lead to intermolecular hydrogen bonding, causing the peptide chains to aggregate.[2][3] This aggregation can physically block reactive sites, leading to incomplete acylation and deprotection reactions.[1]

Symptoms of Aggregation:

• Shrinking of the resin matrix: In batch synthesis, a noticeable decrease in resin volume is a strong indicator of aggregation.[1]

• Incomplete reactions: This can be identified by a positive Kaiser test after a coupling step, indicating free amines are still present.[4]

• Difficulty in solvent filtration: Aggregated resin can lead to slower solvent drainage.

• False-negative coupling tests: In severe cases of aggregation, tests like the ninhydrin (B49086) test may give misleading negative results because the aggregated peptide is inaccessible to the reagents.

Question 2: I've confirmed aggregation is occurring. What are the immediate steps I can take to improve my synthesis using HCTU?

Answer: When facing aggregation with HCTU, you can implement several strategies to disrupt the secondary structures and improve solvation.

Immediate Troubleshooting Steps:

• Double Coupling: Perform a second coupling step to ensure all available amino groups are acylated.[1]

• Increase Reaction Time: Extend the coupling time to allow the reagents more time to penetrate the aggregated peptide chains.[1]

• Solvent Modification:

  • Switch to more polar, aprotic solvents like N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO), or use a mixture of DMF/NMP.[1][2]

  • Consider using a "magic mixture" of DCM/DMF/NMP (1:1:1) which has been shown to be effective for hydrophobic peptides.[3]

• Temperature Adjustment: Gently heating the reaction vessel can sometimes help to disrupt secondary structures and improve reaction kinetics.[2]

• Use of Chaotropic Salts: Adding chaotropic salts like LiCl or KSCN to the coupling mixture can help to break up hydrogen bonds and reduce aggregation.[1][2]

Question 3: My peptide sequence is known to be "difficult" and prone to aggregation. Are there preventative measures I can take when using HCTU from the start?

Answer: Absolutely. For difficult sequences, a proactive approach is highly recommended.

Preventative Strategies:

• Resin Selection: Use a resin with good swelling properties and a low substitution level, such as PEG-based resins (e.g., NovaPEG, PEGA).[1][5]

• Backbone Protection: Incorporate backbone-protecting groups like 2,4-dimethoxybenzyl (Dmb) or 2-hydroxy-4-methoxybenzyl (Hmb) on the nitrogen of an amino acid residue every 6-7 residues to disrupt hydrogen bonding.[2]

• Pseudoproline Dipeptides: Introduce pseudoproline dipeptides at Ser or Thr residues. These dipeptides induce a "kink" in the peptide backbone, effectively disrupting the formation of secondary structures.[1][6]

• "High-Temperature" SPPS: In some cases, performing the synthesis at an elevated temperature (e.g., 60°C) can prevent aggregation from the outset.

Strategy	Description	Key Advantage
Resin Choice	Low-substitution, high-swelling resins (e.g., PEG-based).	Improves solvation of the growing peptide chain.
Backbone Protection	Use of Hmb or Dmb protected amino acids.	Prevents inter-chain hydrogen bonding.
Pseudoproline Dipeptides	Introduction of Ser or Thr-derived oxazolidines.	Induces a kink in the peptide backbone, disrupting secondary structures.
Chaotropic Salts	Addition of salts like LiCl or KSCN.	Disrupts hydrogen bonds.
Solvent Choice	Use of NMP, DMSO, or "magic mixture".[1][2][3]	Enhances solvation of the peptide-resin complex.

Frequently Asked Questions (FAQs)

What is HCTU and why is it a popular coupling reagent?

HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is a uronium-based coupling reagent widely used in SPPS. It is known for its high efficiency, fast reaction times, and reduced rates of racemization compared to some other reagents.[7][8] Its mechanism involves the formation of a highly reactive 6-chloro-OBt active ester.[7]

How can I monitor for aggregation during my synthesis?

On-resin aggregation can be monitored in real-time by observing changes in resin volume.[9] A significant decrease in the swollen resin bed volume can indicate the onset of aggregation.[9][10] Additionally, performing a test cleavage on a small amount of resin followed by LC-MS analysis can help to identify any issues with peptide elongation.[11]

Are there any software tools that can predict if my peptide sequence is prone to aggregation?

Yes, there are several peptide predictor tools available that can estimate the difficulty of a synthesis based on the peptide sequence and its potential for aggregation.[12] These tools can be a valuable resource in the planning stages of your synthesis.

When should I consider switching from HCTU to a different coupling reagent?

If you have tried the troubleshooting strategies mentioned above and are still facing significant aggregation and poor coupling efficiency, it may be beneficial to switch to a different class of coupling reagent. For extremely difficult sequences, phosphonium-based reagents like PyBOP or PyAOP, or other uronium reagents like HATU, may offer improved performance.[13]

Experimental Protocols

Protocol 1: Kaiser Test (Ninhydrin Test) for Free Amines

This test is used to detect the presence of free primary amines on the resin, indicating an incomplete coupling reaction.[4]

Reagents:

• Solution A: 0.5 g ninhydrin in 10 mL ethanol.[14]

• Solution B: 20 g phenol (B47542) in 10 mL ethanol.[14]

• Solution C: 2 mL of 0.001 M KCN in 100 mL pyridine.[14]

Procedure:

• Take a small sample of resin beads (10-15 beads) and place them in a small glass test tube.[14]

• Add 2-3 drops of each of Solution A, B, and C to the test tube.[11]

• Heat the test tube at 100-120°C for 5 minutes.[14]

• Observe the color of the beads and the solution.

  • Blue beads and/or blue solution: Positive result, indicating the presence of free primary amines (incomplete coupling).

  • Yellow/orange beads and clear/yellow solution: Negative result, indicating complete coupling.

Protocol 2: Test Cleavage from Resin

A small-scale cleavage can be performed to check the progress of the synthesis and the purity of the peptide by LC-MS.[11]

Reagents:

• Cleavage Cocktail (e.g., 95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS)).[15]

Procedure:

• Take a small amount of dried resin (a few milligrams) and place it in a microcentrifuge tube.[11]

• Add the cleavage cocktail (approximately 200-500 µL) to the resin.[11]

• Allow the reaction to proceed for 1-3 hours at room temperature.

• Precipitate the cleaved peptide by adding cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with more cold ether.

• Air-dry the peptide pellet.

• Dissolve the peptide in a suitable solvent (e.g., water/acetonitrile mixture) for LC-MS analysis.

Visual Guides

Workflow for Troubleshooting Aggregation

Caption: A logical workflow for troubleshooting peptide aggregation in SPPS.

HCTU Activation Pathway

Caption: The activation of a carboxylic acid by HCTU to form a reactive ester.

References

• 1. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 2. peptide.com [peptide.com]
• 3. Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. peptide.com [peptide.com]
• 9. Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC08421E [pubs.rsc.org]
• 10. experts.arizona.edu [experts.arizona.edu]
• 11. americanpeptidesociety.org [americanpeptidesociety.org]
• 12. mesalabs.com [mesalabs.com]
• 13. researchgate.net [researchgate.net]
• 14. DSpace [scholarshare.temple.edu]
• 15. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]

Technical Support Center: Optimizing HCTU Coupling Efficiency

Welcome to our technical support center for HCTU (O-(1H-6-Chloro-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the role of a tertiary amine base in HCTU coupling reactions?

A tertiary amine base is crucial for the successful activation of the carboxylic acid and the subsequent coupling reaction.[1] Its primary functions are:

• Carboxylic Acid Activation: The base deprotonates the carboxylic acid of the incoming N-protected amino acid, facilitating its reaction with HCTU to form a highly reactive O-acylisourea intermediate. This intermediate then rearranges to the active ester.[1]

• Neutralization: In solid-phase peptide synthesis (SPPS), the N-terminal amine of the peptide on the resin is often protonated (e.g., as a trifluoroacetate (B77799) or hydrochloride salt) after the deprotection step. The base neutralizes this salt to generate the free amine, which is the active nucleophile required for the coupling reaction.

• Maintaining a Basic Environment: The reaction proceeds optimally under slightly basic conditions.[2]

Q2: How does the choice of base affect HCTU coupling efficiency?

The choice of base significantly impacts coupling speed, efficiency, and the risk of side reactions, most notably racemization. The key properties of a base to consider are its basicity (pKa of its conjugate acid) and steric hindrance.

Q3: Which bases are commonly used with HCTU?

The most commonly used tertiary amine bases for HCTU coupling are N,N-Diisopropylethylamine (DIPEA) and N-Methylmorpholine (NMM).[3] 2,4,6-Collidine is another option, particularly when minimizing racemization is critical.[4]

Q4: What is racemization and how can the choice of base help minimize it?

Racemization is the conversion of a chiral amino acid into a mixture of both its L- and D-enantiomers. In peptide synthesis, this leads to the incorporation of the incorrect stereoisomer into the peptide chain, which can drastically affect its biological activity. The most common mechanism for racemization during coupling is the formation of a 5(4H)-oxazolone intermediate. A strong base can abstract the alpha-proton from this intermediate, leading to a loss of stereochemistry.[5] Weaker bases, such as NMM or the more sterically hindered collidine, are less prone to cause racemization compared to the stronger base DIPEA.[3]

Troubleshooting Guides

Issue 1: Low Coupling Yield

Low coupling yield is a common issue in peptide synthesis. Several factors related to the base can contribute to this problem.

Possible Cause	Recommendation
Insufficient Base	Ensure you are using the correct stoichiometry. A common protocol uses 2 equivalents of the amino acid, 2 equivalents of HCTU, and 4 equivalents of DIPEA relative to the resin substitution.[6]
Base Degradation	Tertiary amine bases can degrade over time. Use a fresh bottle of high-purity base.
Steric Hindrance	For coupling sterically hindered amino acids, a stronger base like DIPEA may be required to achieve a reasonable reaction rate.[2]
Incomplete Deprotection	If the N-terminal amine is not fully deprotected, it will not be available for coupling. Ensure your deprotection step is complete.

Issue 2: Epimerization/Racemization Detected in the Product

The presence of diastereomeric impurities in your final product is often due to racemization during the coupling step.

Possible Cause	Recommendation
Base is too Strong	The high basicity of DIPEA can increase the risk of racemization, especially with sensitive amino acids.[1]
Prolonged Activation Time	Pre-activation of the amino acid with HCTU and the base for an extended period before adding it to the resin can increase the risk of racemization.[7]
Sensitive Amino Acids	Amino acids like Cysteine and Histidine are particularly prone to racemization.
High Reaction Temperature	Elevated temperatures can increase the rate of epimerization.

Data Presentation

Comparison of Common Bases for HCTU Coupling

While direct quantitative comparisons of coupling yields for HCTU with different bases are not extensively published in a single study, the following table summarizes their key characteristics and recommended applications.

Base	Abbreviation	pKa of Conjugate Acid	Key Characteristics & Recommendations
N,N-Diisopropylethylamine	DIPEA, Hünig's Base	~10.75	High Basicity, Sterically Hindered: Very effective for fast coupling reactions and for sterically hindered amino acids.[2] However, its high basicity increases the risk of racemization.[1]
N-Methylmorpholine	NMM	~7.38	Moderate Basicity, Less Sterically Hindered: A weaker base than DIPEA, which significantly reduces the risk of racemization. It is a safer choice for routine couplings and for sensitive amino acids.[2]
2,4,6-Collidine	~7.44	Moderate Basicity, Sterically Hindered: Similar in basicity to NMM but with greater steric hindrance. It is an excellent choice for minimizing racemization.[4]

HCTU Performance in Challenging Peptide Syntheses

The following data, while not a direct comparison of bases, illustrates the high efficiency of HCTU in synthesizing difficult peptide sequences, often employing DIPEA as the base.

Peptide	Coupling Time	Crude Purity (%)
(65-74) ACP	2 x 1 min	79.86
(65-74) ACP	2 x 20 min	80.52
A-B Amyloid (1-42)	2 x 1 min	88.29
A-B Amyloid (1-42)	2 x 20 min	92.11
Data from a comparative study of coupling reagents.[2]

Experimental Protocols

Standard Protocol for HCTU Coupling in Solid-Phase Peptide Synthesis (SPPS)

This protocol provides a general guideline for Fmoc-based SPPS using HCTU.

• Deprotection: Treat the resin-bound peptide with a 20% solution of piperidine (B6355638) in DMF for 5-10 minutes to remove the N-terminal Fmoc protecting group. Wash the resin thoroughly with DMF.

• Activation: In a separate vessel, dissolve the Fmoc-protected amino acid (2 equivalents relative to resin loading) and HCTU (2 equivalents) in DMF.

• Coupling: Add the base (e.g., DIPEA, 4 equivalents) to the activation mixture and immediately add the solution to the deprotected peptide on the resin.[6]

• Reaction: Agitate the reaction mixture for 10-60 minutes at room temperature. The reaction progress can be monitored using a colorimetric test such as the Kaiser test.[6]

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF to remove excess reagents and byproducts.

• Repeat: Proceed to the next deprotection and coupling cycle.

Protocol for Analysis of Racemization by Chiral HPLC

This method can be used to quantify the extent of racemization in a synthetic peptide.

• Peptide Cleavage: Cleave the peptide from the resin using an appropriate cleavage cocktail (e.g., TFA/TIS/H₂O; 95:2.5:2.5).

• Crude Product Precipitation: Precipitate the crude peptide in cold diethyl ether, centrifuge, and decant the ether.

• Sample Preparation: Dissolve the crude peptide in a suitable solvent for HPLC analysis.

• Chiral HPLC Analysis: Inject the sample onto a chiral HPLC column. Use a mobile phase gradient that allows for the separation of the desired peptide from its diastereomeric impurity.

• Quantification: Integrate the peak areas of the desired product and the diastereomeric impurity to determine the percentage of racemization.

Visualizations

HCTU Activation and Coupling Pathway

General SPPS Workflow using HCTU

Troubleshooting HCTU Coupling Issues

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]
• 4. researchgate.net [researchgate.net]
• 5. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. Enhanced Epimerization of Glycosylated Amino Acids During Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

HCTU reagent degradation and its effect on synthesis

Welcome to the technical support center for the HCTU reagent. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of HCTU in peptide synthesis, with a focus on troubleshooting issues related to reagent degradation.

Frequently Asked Questions (FAQs)

Q1: What is HCTU and what are its primary applications in synthesis?

HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is a popular aminium-based coupling reagent used to facilitate the formation of amide bonds, most commonly in solid-phase peptide synthesis (SPPS). It is an analog of HBTU, with a chlorine substitution on the benzotriazole (B28993) ring that enhances its reactivity.[1][2][3] HCTU is known for its high coupling efficiency, rapid reaction times, and its ability to minimize racemization, making it a cost-effective alternative to other high-efficiency reagents like HATU.[3] It is suitable for both manual and automated peptide synthesis.

Q2: What are the optimal storage conditions for HCTU to prevent degradation?

To ensure the stability and efficacy of HCTU, it is crucial to store it under the following conditions:

• Temperature: Store at 2-8°C for routine use. For long-term storage, -20°C is recommended.[3][4]

• Atmosphere: Keep in a tightly sealed container to protect from moisture. Using a desiccator is highly recommended.

• Light: Protect from light by storing in an opaque container or in a dark location.

Improper storage, particularly exposure to moisture, can lead to hydrolysis and a significant reduction in the reagent's performance.

Q3: What is the shelf-life of HCTU?

When stored under optimal conditions (cool, dry, and dark), HCTU has a shelf-life of approximately two years. However, the stability can be compromised if the reagent is frequently exposed to ambient air and moisture. Stock solutions of HCTU in solvents like DMF are generally not recommended for long-term storage due to gradual degradation.

Q4: Are there any visual signs of HCTU degradation?

While the search results do not provide a specific description of the visual appearance of degraded HCTU, as a general practice for all coupling reagents, any significant change in color (e.g., yellowing) or physical state (e.g., clumping) of the white to off-white powder could indicate degradation.[1] If degradation is suspected, it is best to use a fresh batch of the reagent or perform a quality control test.

HCTU Degradation and Its Effects

Q5: What is the primary degradation pathway for HCTU?

Below is a proposed hydrolysis pathway for HCTU, leading to the formation of inactive byproducts.

A simplified diagram of HCTU degradation via hydrolysis.

Q6: How does degraded HCTU affect peptide synthesis?

Degraded HCTU can have several detrimental effects on peptide synthesis, primarily resulting in:

• Low Yield: The most common consequence is a significant drop in the yield of the desired peptide. This is because the degraded reagent is unable to efficiently activate the carboxylic acid of the incoming amino acid, leading to incomplete coupling reactions.[5]

• Increased Impurities: Failed coupling reactions due to inactive HCTU lead to the formation of deletion sequences, which are peptides missing one or more amino acids. These impurities can be difficult to separate from the target peptide during purification.[5]

• Truncated Sequences: If the unreacted N-terminal amines are not capped, they can lead to a higher proportion of truncated peptide sequences in the final crude product.

Data Presentation

The following table provides a representative comparison of expected outcomes when using fresh versus degraded HCTU in a standard peptide synthesis. Note that these values are illustrative, as the actual impact will vary depending on the peptide sequence and synthesis conditions.

Parameter	Fresh HCTU	Degraded HCTU
Crude Peptide Yield	High (>85%)	Low to Very Low (<50%)
Target Peptide Purity (by HPLC)	High (>70%)	Low (<40%)
Observed Deletion Sequences	Minimal	Significant
Coupling Efficiency	High	Poor

Troubleshooting Guide

Problem: Low or no yield of the target peptide.

If you are experiencing low or no yield in your peptide synthesis and suspect that HCTU degradation may be the cause, follow this troubleshooting workflow.

A troubleshooting workflow for low peptide yield with HCTU.

Experimental Protocols

Protocol 1: General Solid-Phase Peptide Synthesis (SPPS) Coupling with HCTU

This protocol outlines a standard coupling cycle using HCTU.

• Resin Swelling: Swell the resin in N,N-Dimethylformamide (DMF) for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF to remove the Fmoc protecting group from the N-terminal amine. This is typically done twice.

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine.

• Amino Acid Activation: In a separate vessel, dissolve the Fmoc-protected amino acid (3-5 equivalents relative to resin loading), HCTU (slightly less than the amino acid, e.g., 2.9 equivalents), and a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (6-10 equivalents) in DMF. Allow the mixture to pre-activate for 1-2 minutes.

• Coupling: Add the activated amino acid solution to the resin and agitate for the desired coupling time (typically 30-60 minutes).

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.

• Monitoring (Optional but Recommended): Perform a qualitative test (e.g., Kaiser test) to confirm the completion of the coupling reaction. A negative result (no color change) indicates a complete reaction.

• Repeat: Repeat steps 2-7 for each amino acid in the peptide sequence.

Protocol 2: Quality Control of HCTU Reagent (Test Coupling)

If you suspect your HCTU reagent has degraded, you can perform a test coupling with a simple, non-hindered amino acid to assess its activity.

• Prepare Resin: Use a small amount of a standard resin (e.g., Rink Amide) and perform the Fmoc deprotection as described in Protocol 1.

• Prepare Amino Acid Solution: Prepare a solution of a simple Fmoc-amino acid (e.g., Fmoc-Gly-OH) with the suspect HCTU and DIPEA in DMF, following the stoichiometry in Protocol 1.

• Perform Coupling: Add the activation mixture to the deprotected resin and allow it to react for a standard coupling time (e.g., 30 minutes).

• Monitor Coupling: After the coupling, take a small sample of the resin beads, wash them thoroughly with DMF, and perform a Kaiser test.

• Analyze Results:

  • Negative Kaiser Test (beads remain colorless or yellow): The HCTU is likely active and the issue with your main synthesis may lie elsewhere.

  • Positive Kaiser Test (beads turn blue): This indicates the presence of free amines and suggests that the HCTU is not effectively activating the amino acid. The reagent has likely degraded and should be replaced.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between HCTU storage conditions, its stability, and the resulting impact on peptide synthesis outcomes.

The relationship between HCTU storage and synthesis success.

References

• 1. benchchem.com [benchchem.com]
• 2. HCTU - Wikipedia [en.wikipedia.org]
• 3. HCTU | 330645-87-9 | FH15560 | Biosynth [biosynth.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Understanding Color Changes During HCTU Activation in Peptide Synthesis

Welcome to the Technical Support Center for peptide synthesis utilizing HCTU (O-(1H-6-chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate). This resource is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios related to color changes observed during the amino acid activation step with HCTU.

Frequently Asked Questions (FAQs)

Q1: Is a color change expected during the activation of an amino acid with HCTU?

A1: Yes, a color change is a common and generally expected observation during the activation of an amino acid with HCTU in the presence of a base such as N,N-Diisopropylethylamine (DIPEA). The solution typically turns a yellow to orange color.

Q2: What is the chemical basis for this color change?

A2: The color is widely attributed to the formation of a charge-transfer complex between the electron-rich amino acid, particularly those with aromatic side chains (e.g., Phenylalanine, Tryptophan, Tyrosine), and the electron-deficient HCTU reagent.[1] This interaction is facilitated by the basic environment created by the addition of DIPEA. While the color is most intense with aromatic amino acids, a yellowish hue can also be observed with other amino acids, likely due to interactions with the activated ester intermediate.

Q3: Does the intensity of the color correlate with the success of the coupling reaction?

A3: The intensity of the color can be a qualitative indicator of the reaction's progress.[1] A vibrant yellow or orange color suggests that the activation process has been initiated. Some researchers have noted that the color may fade as the coupling reaction proceeds to completion. However, there is currently a lack of quantitative data directly correlating the intensity or duration of the color with the final peptide yield or purity. Therefore, the color change should be considered a helpful visual cue rather than a definitive measure of success. Standard analytical methods like a Kaiser test are recommended for monitoring reaction completion.[2]

Q4: Can the color change be influenced by other factors in the reaction?

A4: Yes, several factors can influence the color and its intensity:

• Amino Acid Type: As mentioned, amino acids with aromatic rings tend to produce a more intense color.[1]

• Base: The presence and type of base are crucial for the color formation. Experiments have shown that the mixture of the coupling reagent and base alone can result in a color change.[1]

• Solvent Purity: The purity of the solvent, most commonly N,N-Dimethylformamide (DMF), is critical. Impurities in the DMF can lead to unexpected or more intense colors.[3]

• Reagent Purity: The purity of the amino acid, HCTU, and base can also affect the observed color.

Troubleshooting Guide: Color Variations in HCTU Activation

This guide provides troubleshooting for unexpected color changes during HCTU activation.

Observation	Potential Cause(s)	Recommended Action(s)
No significant color change	Incomplete reaction initiation; Poor quality or degraded reagents.	- Ensure all reagents have been added in the correct order and quantity.- Verify the quality and dryness of the HCTU, amino acid, and base.- Use fresh, high-purity solvent (e.g., peptide synthesis grade DMF).
An unusually intense or dark color (e.g., dark red, brown)	Presence of impurities in the solvent or reagents; Side reactions occurring.	- Use freshly distilled or high-purity DMF.- Check the purity of the amino acid and coupling reagents.- Consider if the specific amino acid being coupled is prone to side reactions that could generate colored byproducts.
Color persists for an extended period	Slow or incomplete coupling reaction.	- Allow the reaction to proceed for a longer duration.- Monitor the reaction completion using a reliable method such as a Kaiser test.[2]
Inconsistent color between different coupling steps	Natural variation due to different amino acids being coupled.	- This is generally expected. Aromatic amino acids will typically produce a more intense color than aliphatic ones.[1]

Experimental Protocols

Standard Protocol for Amino Acid Activation with HCTU

This protocol outlines a general procedure for the activation and coupling of an Fmoc-protected amino acid to a resin-bound peptide using HCTU.

Materials:

• Fmoc-protected amino acid

• HCTU

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF, peptide synthesis grade)

• Resin with N-terminal deprotected peptide

Procedure:

• Resin Preparation: Ensure the N-terminal Fmoc group of the resin-bound peptide has been removed and the resin has been thoroughly washed with DMF.

• Activation Solution Preparation: In a separate vessel, dissolve the Fmoc-protected amino acid (typically 2-4 equivalents relative to the resin loading) and HCTU (slightly less than the amino acid, e.g., 1.9-3.9 equivalents) in DMF.

• Activation: To the solution from step 2, add DIPEA (typically 2 equivalents for every equivalent of amino acid).

• Observation: Upon addition of DIPEA, the solution should develop a yellow to orange color, indicating the initiation of the activation process.

• Coupling: Immediately add the activated amino acid solution to the prepared resin.

• Reaction: Allow the coupling reaction to proceed for the desired time (e.g., 30-60 minutes). The color of the solution may fade as the reaction goes to completion.

• Monitoring: Monitor the completion of the coupling reaction using a suitable method, such as the Kaiser test.[2]

• Washing: Once the reaction is complete, wash the resin thoroughly with DMF to remove excess reagents and byproducts.

Visualizations

HCTU Activation and Peptide Bond Formation Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Comparison: HCTU vs. HBTU in Solid-Phase Peptide Synthesis

In the realm of solid-phase peptide synthesis (SPPS), the choice of coupling reagent is a critical determinant of success, directly impacting reaction efficiency, peptide purity, and the prevention of unwanted side reactions such as racemization. Among the plethora of available options, O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HBTU) has long been a staple in peptide chemistry laboratories. However, the development of O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HCTU) has offered researchers a potent alternative. This guide provides a comprehensive comparative study of HCTU and HBTU, presenting experimental data, detailed protocols, and mechanistic insights to assist researchers, scientists, and drug development professionals in making informed decisions for their SPPS applications.

Performance Comparison: HCTU's Edge in Efficiency and Purity

Experimental evidence consistently demonstrates that HCTU offers significant advantages over HBTU in terms of coupling efficiency and the purity of the final peptide product. HCTU is recognized as a more reactive coupling reagent than HBTU, a characteristic attributed to the electron-withdrawing effect of the chlorine atom on the benzotriazole (B28993) ring.[1] This enhanced reactivity often translates to higher yields and cleaner crude products, particularly in the synthesis of "difficult" or sterically hindered peptide sequences.[1]

In a comparative study involving the synthesis of a phosphorylated peptide, HCTU was found to produce a higher-purity product than HBTU.[2] Furthermore, when synthesizing the 65-74 fragment of the acyl carrier protein (ACP), a notoriously challenging sequence, HCTU and the highly efficient HATU reagent yielded peptides of very similar purity, while HBTU and other activators resulted in additional impurities.[2]

While both reagents are effective in suppressing racemization, HCTU's performance is often considered superior, especially in demanding syntheses.[1]

Quantitative Data Summary

The following table summarizes the performance of HCTU and HBTU in the synthesis of various peptides, drawing from multiple studies to provide a comparative overview.

Peptide Sequence	Coupling Reagent	Coupling Time	Crude Purity (%)	Yield (%)	Reference
Acyl Carrier Protein (65-74)	HCTU	2 x 1 min	High (comparable to HATU)	Not Specified
Acyl Carrier Protein (65-74)	HBTU	Not Specified	Lower than HCTU/HATU	Not Specified	[2]
G-LHRH	HCTU	2 x 20 min	~90	Not Specified	[3]
G-LHRH	HBTU	Not Specified	Not Directly Compared	Not Specified
Phosphorylated Peptide	HCTU	Not Specified	Higher than HBTU	Not Specified	[2]
Phosphorylated Peptide	HBTU	Not Specified	Lower than HCTU	Not Specified	[2]
Model aza-peptide	HCTU	250 min	68	Not Specified
Model aza-peptide	TBTU (similar to HBTU)	250 min	69	Not Specified	[4]

Experimental Protocols

Detailed and standardized experimental protocols are essential for reproducible and successful peptide synthesis. Below are representative protocols for conducting SPPS using HCTU and HBTU based on the widely used Fmoc/tBu strategy.

Protocol 1: Standard Coupling Procedure with HCTU

• Resin Swelling: Swell the resin (e.g., Rink Amide resin, 0.1 mmol scale) in N,N-Dimethylformamide (DMF) for at least 30 minutes in a suitable reaction vessel.

• Fmoc Deprotection: Treat the resin with a 20% (v/v) solution of piperidine (B6355638) in DMF for 5-10 minutes. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF (3-5 times) to remove residual piperidine.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3-5 equivalents relative to resin loading) in DMF.

  • Add HCTU (3-5 equivalents) to the amino acid solution.

  • Add a tertiary amine base, such as N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine (6-10 equivalents), to the activation mixture.

  • Immediately add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 20-60 minutes at room temperature with gentle agitation.

• Washing: Wash the resin with DMF (3-5 times).

• Monitoring: Perform a Kaiser test or other qualitative test to confirm the completion of the coupling reaction. If the test is positive, repeat the coupling step.

• Repeat: Continue with the deprotection and coupling cycles for the subsequent amino acids in the peptide sequence.

• Final Cleavage and Deprotection: Once the synthesis is complete, wash the resin with dichloromethane (B109758) (DCM) and dry it. Cleave the peptide from the resin and remove the side-chain protecting groups using a suitable cleavage cocktail (e.g., 95% Trifluoroacetic acid, 2.5% water, 2.5% triisopropylsilane).

• Peptide Precipitation and Purification: Precipitate the cleaved peptide in cold diethyl ether, centrifuge to collect the peptide pellet, and purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: Standard Coupling Procedure with HBTU

The protocol for HBTU is very similar to that of HCTU, with the primary difference being the coupling reagent used.

• Resin Swelling: Swell the resin as described in Protocol 1.

• Fmoc Deprotection: Perform Fmoc deprotection as described in Protocol 1.

• Washing: Wash the resin with DMF as described in Protocol 1.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3-5 equivalents) and HOBt (1-hydroxybenzotriazole) (3-5 equivalents, optional but recommended to suppress racemization) in DMF.

  • Add HBTU (3-5 equivalents) to the amino acid solution.

  • Add DIPEA (6-10 equivalents) to the activation mixture.

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 30-60 minutes at room temperature with gentle agitation.

• Washing: Wash the resin with DMF.

• Monitoring: Perform a Kaiser test to monitor reaction completion.

• Repeat: Continue with the SPPS cycles.

• Final Cleavage and Deprotection: Cleave the peptide from the resin as described in Protocol 1.

• Peptide Precipitation and Purification: Precipitate and purify the peptide as described in Protocol 1.

Mechanistic Insights and Visualizations

To better understand the processes involved, the following diagrams, generated using Graphviz, illustrate the general workflow of SPPS and the activation mechanism of carboxylic acids by HCTU and HBTU.

A simplified workflow of the Solid-Phase Peptide Synthesis (SPPS) cycle.

Activation of a carboxylic acid by HCTU and HBTU to form an active ester for peptide bond formation.

Conclusion

References

• 1. americanlaboratory.com [americanlaboratory.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. researchgate.net [researchgate.net]

HCTU vs. Other Coupling Reagents: A Cost-Benefit Analysis for Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the choice of a coupling reagent is a critical decision that directly impacts reaction efficiency, peptide purity, and overall project cost. Among the plethora of available options, 1H-Benzotriazolium 1-[bis(dimethylamino)methylene]-5-chloro-hexafluorophosphate (1-),3-oxide (HCTU) has emerged as a popular choice. This guide provides a comprehensive cost-benefit analysis of HCTU compared to other widely used coupling reagents such as HATU, HBTU, and PyBOP, supported by experimental data and detailed protocols to facilitate an informed selection process.

Performance and Cost Comparison

The efficacy of a coupling reagent is determined by its ability to facilitate rapid and complete amide bond formation while minimizing side reactions, particularly racemization. A comparative study on the synthesis of a model peptide using fast conventional Fmoc solid-phase peptide synthesis (SPPS) offers valuable insights into the performance of HCTU against its counterparts at varying coupling times.

Coupling Reagent	Crude Purity (2 x 1 min coupling)	Crude Purity (2 x 20 min coupling)	Approximate Price per Gram (USD)	Key Characteristics
HCTU	78.52%[1]	81.71% [1]	$2 - $10[1]	Excellent balance of high reactivity and cost-effectiveness; less allergenic than some alternatives.[2]
HATU	83.63% [1]	79.85%[1]	$15 - $30[1]	Considered the "gold standard" for difficult couplings due to very high reactivity and low epimerization.[3][4]
HBTU	Lower Purity (more deletion products observed)[3]	Lower Purity (more deletion products observed)[3]	$5 - $15[1]	A widely used, cost-effective "workhorse" reagent for routine synthesis.[1]
PyBOP	48.11%[1]	70.27%[1]	$3 - $8[1]	Avoids potentially hazardous byproducts of uronium-based reagents.[1]
TBTU	Similar performance to HBTU	Similar performance to HBTU	Not specified	Similar to HBTU, with the counterion having little effect on efficiency.[5]

Disclaimer: Prices are approximate and subject to change. For accurate pricing, please consult with specific chemical suppliers.

The data indicates that for shorter coupling times, HATU provides the highest crude purity.[1] However, with longer coupling times, HCTU demonstrates a slight advantage.[1] Notably, HCTU provides a strong, cost-effective alternative to the more expensive HATU, offering comparable, and in some cases superior, performance.[1] This makes it an excellent option for both routine peptide synthesis and large-scale production.[1]

Experimental Protocols

To ensure the validity and reproducibility of comparative studies, standardized experimental protocols are essential. Below is a general methodology for a comparative coupling reaction in solid-phase peptide synthesis (SPPS).

General Protocol for a Comparative Coupling Reaction in SPPS

This protocol outlines a general procedure for comparing the efficiency of different coupling reagents for the addition of a single amino acid to a resin-bound peptide.

• Resin Preparation: Begin with a pre-loaded resin (e.g., Rink Amide resin for C-terminal amides) with the desired peptide sequence, having the N-terminal Fmoc group removed. Swell the resin in dimethylformamide (DMF) for approximately 1 hour.[6]

• Reagent Preparation: Prepare stock solutions of the Fmoc-protected amino acid, the coupling reagents to be tested (e.g., HCTU, HATU, HBTU), and a suitable base (e.g., N,N-diisopropylethylamine - DIPEA) in a solvent like DMF.[7]

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve the Fmoc-protected amino acid (e.g., 4 equivalents), the coupling reagent (e.g., 3.9 equivalents for HATU or 4.9 for HCTU), and for HATU, an additive like HOAt (4 equivalents) in DMF.[6]

  • Add the base (e.g., DIPEA, 8-10 equivalents) to the activation mixture and vortex for 1-2 minutes.[6]

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for a standardized amount of time (e.g., 1 hour) at room temperature with agitation.[7]

• Washing: Following the coupling reaction, thoroughly wash the resin with DMF and then dichloromethane (B109758) (DCM) to remove excess reagents and byproducts.[6][7]

• Kaiser Test: Check for the completion of the reaction.[6]

• Cleavage and Deprotection: Treat a small, dried sample of the resin with a cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5 v/v/v) for 2 hours to cleave the peptide from the resin and remove side-chain protecting groups.[7]

• Analysis: Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize. Analyze the purity of the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[6]

Visualizing the Decision Process and Workflow

To further aid in the selection and application of coupling reagents, the following diagrams illustrate the logical flow of a cost-benefit analysis and a typical experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

performance of HCTU in synthesizing long peptides compared to DIC/HOBt

The synthesis of long peptides, typically defined as sequences exceeding 30 amino acids, presents significant challenges in solid-phase peptide synthesis (SPPS).[1] The repetitive nature of SPPS means that even minor inefficiencies in the coupling step can accumulate, leading to a complex mixture of deletion sequences and a low yield of the target peptide.[2] Furthermore, the risk of amino acid racemization increases with longer synthesis times. Consequently, the choice of coupling reagent is a critical factor for success.

This guide provides an objective comparison between two widely used coupling systems: the aminium/uronium salt-based reagent HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and the classic carbodiimide-based system DIC/HOBt (N,N'-Diisopropylcarbodiimide/1-Hydroxybenzotriazole).

Performance Comparison

HCTU and DIC/HOBt operate via different mechanisms, which dictates their performance in terms of speed, efficiency, and suppression of side reactions. HCTU, like other aminium salts, facilitates rapid activation of the carboxylic acid.[3] The DIC/HOBt system involves the formation of an O-acylisourea intermediate by DIC, which is then converted to a less reactive but more selective HOBt-ester to mediate the coupling and reduce racemization.[4]

The following table summarizes the key performance differences based on available data.

Performance Metric	HCTU	DIC/HOBt
Coupling Speed	Very Fast. Coupling times can be as short as 5 minutes or less, even for long peptides.[5][6]	Slower. Reaction times are typically longer, ranging from 1 to 2 hours.[2][7]
Coupling Efficiency	High. HCTU is recognized as a highly efficient coupling agent, comparable to HATU, and is effective for difficult sequences.[6][8]	Good. Generally provides good coupling efficiency, but can be less effective for sterically hindered amino acids or aggregating sequences.
Racemization	Low. The 6-Cl-HOBt leaving group provides effective racemization suppression.[1][4]	Low to Moderate. HOBt is a classic additive used to minimize racemization with carbodiimides, though it can be less effective than newer additives like Oxyma.[1][3][4]
Purity & Yield	High. Fast reaction times and high efficiency lead to high crude peptide purities and yields.[5][9]	Good. Can produce high-purity peptides, but slower reaction times and potential for incomplete couplings can lower overall yield.[10]
Cost	Moderate. Generally more expensive than the individual components of the DIC/HOBt system.[8]	Low. DIC and HOBt are cost-effective reagents suitable for large-scale synthesis.[10]
Side Reactions	Can cause guanidinylation of the N-terminal amine if used in excess.[3]	DIC can lead to the formation of an inactive N-acylurea byproduct. Dehydration of Asn and Gln side chains can be a concern.[4]

Experimental Protocols

The following are generalized protocols for Fmoc-based solid-phase peptide synthesis. The exact parameters, such as reagent equivalents and reaction times, may require optimization based on the specific peptide sequence.

Protocol 1: Solid-Phase Peptide Synthesis using HCTU

• Resin Swelling: Swell the resin (e.g., Rink Amide resin, 0.1 mmol scale) in dimethylformamide (DMF) for at least 30-60 minutes in a reaction vessel.[1][11]

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a 20% (v/v) solution of piperidine (B6355638) in DMF to the resin.

  • Agitate for 3 minutes, then drain.

  • Add a fresh portion of 20% piperidine/DMF and agitate for an additional 5-10 minutes.[2]

• Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5-6 times) to remove all traces of piperidine.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (4-5 equivalents), HCTU (4-5 equivalents), and a tertiary base such as N,N-Diisopropylethylamine (DIPEA) (8-10 equivalents) in DMF.

  • Pre-activate the mixture for 1-2 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate the mixture for 5-45 minutes. For long or difficult sequences, longer coupling times may be necessary.[5][12]

• Washing: Drain the coupling solution and wash the resin with DMF (3 times).

• Monitoring and Repetition: Perform a Kaiser test to check for free primary amines.[13] If the test is positive, repeat the coupling step. If negative, return to Step 2 for the next amino acid in the sequence.

Protocol 2: Solid-Phase Peptide Synthesis using DIC/HOBt

• Resin Swelling: Swell the resin as described in Protocol 1.

• Fmoc Deprotection: Perform Fmoc deprotection as described in Protocol 1.

• Washing: Wash the resin as described in Protocol 1.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve the Fmoc-protected amino acid (5 equivalents) and HOBt (5.5 equivalents) in a minimal volume of DMF.[14]

  • Add the amino acid/HOBt solution to the resin.

  • Add DIC (5.5 equivalents) to the reaction vessel.[14]

  • Agitate the mixture for 1-2 hours at room temperature.[2]

• Washing: Drain the coupling solution and wash the resin with DMF (3 times).

• Monitoring and Repetition: Perform a Kaiser test.[13] If the test is positive, repeat the coupling step. If negative, return to Step 2 for the next cycle.

Visualizing the SPPS Workflow and Activation Mechanisms

To better understand the process, the following diagrams illustrate the general SPPS cycle and the distinct activation pathways for HCTU and DIC/HOBt.

Caption: General workflow for a single cycle in Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Caption: Activation mechanisms for HCTU versus DIC/HOBt coupling reagents in peptide synthesis.

Conclusion

Both HCTU and DIC/HOBt are effective coupling systems for SPPS, but they offer different advantages for the synthesis of long peptides.

• HCTU is the reagent of choice for speed and efficiency . Its ability to mediate very fast and complete coupling reactions makes it ideal for synthesizing long or difficult sequences where minimizing cycle times and preventing the accumulation of deletion byproducts are paramount.[5][6] While more expensive, the investment can be justified by higher purity of the crude product and increased synthesis throughput.

• DIC/HOBt remains a reliable and cost-effective option. It is a classic method well-regarded for its ability to suppress racemization.[4] For sequences that are not particularly challenging and where budget is a primary consideration, DIC/HOBt is a robust and proven choice. However, researchers should anticipate longer overall synthesis times compared to using HCTU.

Ultimately, the selection between HCTU and DIC/HOBt will depend on the specific requirements of the synthesis, including the peptide's length and complexity, the desired speed of synthesis, and budgetary constraints.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]
• 4. peptide.com [peptide.com]
• 5. Fast conventional Fmoc solid-phase peptide synthesis with HCTU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. americanlaboratory.com [americanlaboratory.com]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. researchgate.net [researchgate.net]
• 10. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 11. chem.uci.edu [chem.uci.edu]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. peptide.com [peptide.com]
• 14. peptide.com [peptide.com]

Head-to-Head Comparison: HCTU vs. COMU Coupling Reagents

In the realm of peptide synthesis, the choice of coupling reagent is a critical determinant of yield, purity, and overall success, particularly when dealing with complex or sterically hindered sequences. Among the vast arsenal (B13267) of available reagents, the aminium salt HCTU (O-(1H-6-Chloro-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and the uronium salt COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate) have emerged as popular and highly efficient options. This guide provides a detailed, data-supported comparison of HCTU and COMU to assist researchers, scientists, and drug development professionals in making an informed selection for their specific applications.

Chemical and Physical Properties

A fundamental understanding of the chemical and physical properties of HCTU and COMU is essential for their effective application in peptide synthesis.

Property	HCTU	COMU
CAS Number	330645-87-9	1075198-30-9
Molecular Formula	C₁₁H₁₅ClF₆N₅OP	C₁₂H₁₉F₆N₄O₄P
Molecular Weight	413.69 g/mol	428.27 g/mol
Appearance	White to off-white crystalline powder	White to off-white powder
Solubility	Soluble in DMF	Highly soluble in DMF and NMP
Storage Conditions	2-8°C, dry	2-8°C, dry, under inert atmosphere
Leaving Group	6-Chloro-1-hydroxybenzotriazole (6-Cl-HOBt)	Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure)
Reagent Type	Aminium salt	Uronium salt
Safety Profile	Strong skin sensitizer.[1] Based on potentially explosive benzotriazole (B28993) derivatives.	Non-explosive and reduced allergenic potential compared to benzotriazole-based reagents.[2][3][4]
By-products	Soluble in standard organic solvents and water.[3]	Water-soluble, facilitating easier purification.[5]

Performance Comparison in Peptide Synthesis

The performance of a coupling reagent is the ultimate measure of its utility. This section compares HCTU and COMU across key performance indicators, supported by experimental data from published studies.

Coupling Efficiency and Purity

Both HCTU and COMU are recognized for their high coupling efficiency, often leading to excellent yields and crude peptide purity. However, their relative performance can be sequence-dependent.

In the synthesis of the sterically hindered Aib-enkephalin peptide (H-Tyr-Aib-Aib-Phe-Leu-NH₂), COMU demonstrated superior performance, yielding the target peptide in high purity with minimal byproduct formation.[5] Conversely, a study on the synthesis of other difficult sequences using in situ neutralization Boc-SPPS on polystyrene-based resins found HCTU to be more effective than COMU.[5][6] However, when a polyethylene (B3416737) glycol (PEG)-based resin was used, the yields were more comparable, with HCTU still showing a slight edge.[5][6]

Peptide Sequence	Coupling Reagent	Resin Type	Crude Purity (%)	Reference
Aib-enkephalin (H-Tyr-Aib-Aib-Phe-Leu-NH₂)	COMU	Not Specified	99.74	[5]
Aib-ACP	HCTU	Not Specified	7.8	[7]
Aib-ACP (optimized with temperature)	COMU	Not Specified	91	[7]
Acyl Carrier Protein (65-74)	HCTU	Polystyrene	High	[8]
Acyl Carrier Protein (65-74)	COMU	Polystyrene	Less effective	[6]
Acyl Carrier Protein (65-74)	HCTU	PEG	High	[6]
Acyl Carrier Protein (65-74)	COMU	PEG	Comparable	[6]

Racemization Suppression

Minimizing racemization is crucial for the synthesis of biologically active peptides. COMU, being an Oxyma-based reagent, is generally considered to have a lower propensity for racemization compared to benzotriazole-based reagents like HCTU.[9] The Oxyma leaving group generates highly reactive esters that facilitate rapid aminolysis, which kinetically outcompetes the oxazolone (B7731731) formation pathway responsible for racemization.[10] However, the use of additives like 6-Cl-HOBt with HCTU can effectively suppress racemization.

Coupling Reagent	Racemization Potential	Notes
HCTU	Generally low, but can be a concern in sensitive couplings.	Racemization can be suppressed by the addition of 6-Cl-HOBt.
COMU	Very low, due to the rapid formation of the active ester and subsequent aminolysis, minimizing oxazolone formation.	The use of a sterically hindered base like 2,4,6-collidine can further reduce racemization.

Experimental Protocols

The following protocols outline a general procedure for a head-to-head comparison of HCTU and COMU in solid-phase peptide synthesis (SPPS).

Materials

• Fmoc-protected amino acids

• Rink Amide resin (or other suitable solid support)

• HCTU

• COMU

• N,N-Dimethylformamide (DMF)

• Piperidine (B6355638)

• N,N-Diisopropylethylamine (DIEA)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Dichloromethane (DCM)

• HPLC grade acetonitrile (B52724) and water

Protocol for Comparative SPPS

• Resin Swelling: Swell the Rink Amide resin in DMF for 30-60 minutes in two separate reaction vessels, one for HCTU and one for COMU.

• Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes to ensure complete removal of the Fmoc group. Wash the resin thoroughly with DMF.

• Amino Acid Coupling (Parallel Synthesis):

  • HCTU Vessel:

    • In a separate tube, pre-activate the Fmoc-amino acid (3 equivalents relative to resin loading) with HCTU (2.9 equivalents) and DIEA (6 equivalents) in DMF for 1-2 minutes.

    • Add the activated amino acid solution to the deprotected resin.

    • Allow the coupling reaction to proceed for 30-60 minutes.

  • COMU Vessel:

    • In a separate tube, pre-activate the Fmoc-amino acid (3 equivalents) with COMU (3 equivalents) and DIEA (6 equivalents) in DMF for 1-2 minutes.

    • Add the activated amino acid solution to the deprotected resin.

    • Allow the coupling reaction to proceed for 30-60 minutes.

• Washing: After coupling, wash the resin extensively with DMF.

• Chain Elongation: Repeat steps 2-4 for each amino acid in the peptide sequence.

• Cleavage and Deprotection:

  • Wash the final peptide-resin with DCM and dry under vacuum.

  • Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours.

  • Precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet.

• Analysis:

  • Dissolve the crude peptides in a suitable solvent.

  • Analyze the purity and yield of the peptides from both syntheses using reverse-phase HPLC.

  • Confirm the identity of the synthesized peptides by mass spectrometry.

Visualizing the Chemistry: Diagrams

To better understand the chemical processes involved, the following diagrams illustrate the structures of HCTU and COMU, their activation mechanism, and a typical experimental workflow.

Caption: Chemical structures of HCTU and COMU coupling reagents.

Caption: Generalized activation mechanism of carboxylic acids by HCTU and COMU.

Caption: Workflow for the head-to-head comparison of HCTU and COMU.

Conclusion

Both HCTU and COMU are highly effective coupling reagents that can facilitate the synthesis of complex peptides. The choice between them is not always straightforward and may depend on the specific peptide sequence, the solid support used, and other experimental conditions.

HCTU is a robust and cost-effective option that provides excellent performance, especially in combination with additives to suppress racemization. Its efficiency on standard polystyrene resins is well-documented.

COMU offers several advantages, including a superior safety profile, water-soluble by-products that simplify purification, and a lower intrinsic propensity for racemization. It has shown exceptional performance in the synthesis of particularly challenging, sterically hindered peptides.

For routine peptide synthesis, HCTU represents a reliable and economical choice. For difficult sequences, syntheses where racemization is a major concern, or when simplified purification is a priority, COMU is an excellent, albeit potentially more expensive, alternative. Ultimately, for novel or challenging syntheses, empirical evaluation of both reagents is recommended to determine the optimal conditions for achieving the desired yield and purity.

References

• 1. peptide.com [peptide.com]
• 2. researchgate.net [researchgate.net]
• 3. bachem.com [bachem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Evaluation of COMU as a coupling reagent for in situ neutralization Boc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn2.hubspot.net [cdn2.hubspot.net]
• 8. americanlaboratory.com [americanlaboratory.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. peptide.com [peptide.com]

A Head-to-Head Comparison of HCTU and PyBOP Coupling Reagents in Peptide Synthesis

In the landscape of solid-phase peptide synthesis (SPPS), the choice of coupling reagent is a critical determinant of success, influencing reaction efficiency, peptide purity, and the preservation of stereochemical integrity. Among the plethora of available options, O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) and (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP) have emerged as popular and effective choices. This guide provides an objective, data-driven comparison of HCTU and PyBOP to assist researchers, scientists, and drug development professionals in making an informed decision for their specific synthetic needs.

At a Glance: HCTU vs. PyBOP

Feature	HCTU	PyBOP
Reagent Type	Aminium/Uronium Salt	Phosphonium (B103445) Salt
Core Structure	Based on 6-chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt)	Based on 1-hydroxybenzotriazole (B26582) (HOBt)
Activation	Forms a highly reactive 6-Cl-OBt active ester	Forms a reactive OBt active ester
Key Advantage	High coupling efficiency and very fast reaction times	Avoids carcinogenic byproducts associated with its predecessor (BOP) and lacks the potential for guanidinylation side reactions
Potential Side Reaction	Guanidinylation of the N-terminus	Generally cleaner reactions with fewer side products
Racemization Suppression	Generally effective at minimizing racemization	Effective, though aminium/uronium reagents are often preferred for challenging cases
Safety	Strong skin sensitizer	Byproducts are less hazardous than those of BOP

Performance in Peptide Synthesis: A Data-Driven Comparison

Comparative studies have demonstrated that while both HCTU and PyBOP are effective coupling reagents, they exhibit different performance profiles, particularly with respect to reaction speed and efficiency in challenging syntheses.

A study comparing various activators in the synthesis of two different peptides, the 65-74 fragment of Acyl Carrier Protein (ACP) and the more challenging Amyloid β-peptide 1-42, provides valuable quantitative insights.[1]

Table 1: Crude Purity (%) of Peptide 1 (65-74 ACP) Synthesis [1]

Coupling Time	PyBOP	HCTU
2 x 1 min	48.11	79.86
2 x 20 min	70.27	80.52

Table 2: Crude Purity (%) of Peptide 2 (Amyloid β-peptide 1-42) Synthesis [1]

Coupling Time	PyBOP	HCTU
2 x 1 min	40.10	88.29
2 x 20 min	88.54	92.11

These data highlight that HCTU consistently outperforms PyBOP in terms of crude purity, especially with shorter coupling times.[1] This makes HCTU a superior choice for rapid synthesis protocols.[1] While longer reaction times improve the performance of PyBOP, HCTU still generally yields a purer crude product.[1]

Another study focusing on aza-peptide synthesis provides data on reaction kinetics:

Table 3: Reaction Half-life in Aza-Peptide Synthesis

Parameter	PyBOP	HCTU
Reaction Half-life (min)	150	40

In this context, HCTU again demonstrates significantly faster reaction kinetics than PyBOP.

Mechanism of Action and Chemical Properties

The differing performance of HCTU and PyBOP can be attributed to their distinct chemical structures and mechanisms of carboxylic acid activation.

HCTU , an aminium salt, is analogous to HBTU but features a chlorine atom on the benzotriazole (B28993) ring.[2] This electron-withdrawing group increases the reactivity of the resulting active ester, leading to faster and more efficient couplings.[1][3]

PyBOP , a phosphonium salt, activates carboxylic acids through the formation of a benzotriazolyl ester intermediate.[4] It was developed as a safer alternative to the BOP reagent, avoiding the formation of the carcinogenic byproduct hexamethylphosphoramide (B148902) (HMPA).[3][5]

A significant distinction between the two classes of reagents lies in a potential side reaction. Aminium/uronium reagents like HCTU can lead to guanidinylation of the free N-terminus of the peptide chain, which terminates the chain elongation.[6] Phosphonium reagents such as PyBOP do not cause this side reaction, which can be a crucial advantage in complex syntheses or when using an excess of the coupling reagent.[7]

Suppression of Racemization

Minimizing racemization is paramount in peptide synthesis to ensure the biological activity of the final product. While direct quantitative comparisons of racemization for HCTU versus PyBOP are not abundant in the literature, the general consensus is that aminium/uronium reagents based on 1-hydroxy-7-azabenzotriazole (B21763) (HOAt) or its derivatives are superior in suppressing epimerization.[8] HCTU, with its 6-chloro-HOBt moiety, has been shown to reduce rates of racemization compared to older reagents like BOP.[5] Generally, for couplings known to be prone to racemization, aminium/uronium-based reagents are often favored.[1]

Experimental Protocols

General Workflow for Solid-Phase Peptide Synthesis

The following diagram illustrates a typical workflow for Fmoc-based solid-phase peptide synthesis.

Figure 1. General workflow for Fmoc-based SPPS.

Protocol 1: Peptide Coupling with HCTU

• Deprotection: Treat the resin-bound peptide with a 20% solution of piperidine (B6355638) in dimethylformamide (DMF) to remove the Fmoc protecting group.

• Washing: Thoroughly wash the resin with DMF to remove residual piperidine and byproducts.

• Activation and Coupling:

  • In a separate vessel, dissolve the Fmoc-protected amino acid (1.5-2 equivalents) and HCTU (1.5-2 equivalents) in DMF.

  • Add a tertiary base such as diisopropylethylamine (DIPEA) (3-4 equivalents) to the mixture.

  • Add the activated amino acid solution to the deprotected resin.

  • Allow the coupling reaction to proceed for the desired time (e.g., 5-60 minutes).

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.

• Repeat: Continue the synthesis by repeating the deprotection, washing, and coupling steps for each subsequent amino acid.

Protocol 2: Peptide Coupling with PyBOP

• Deprotection: Follow the same procedure as for HCTU.

• Washing: Follow the same procedure as for HCTU.

• Activation and Coupling:

  • Dissolve the Fmoc-protected amino acid (1.1 equivalents) in DMF and add it to the deprotected resin.[9]

  • Add PyBOP (1.1 equivalents) and DIPEA (2.2 equivalents) to the resin slurry.[9]

  • Allow the coupling reaction to proceed for the desired time (e.g., 10-60 minutes).[9]

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.

• Repeat: Continue the synthesis by repeating the cycle.

Logical Relationship of Reagent Choice and Synthetic Outcome

The selection between HCTU and PyBOP involves a trade-off between speed, efficiency, and the potential for side reactions. The following diagram illustrates this decision-making process.

Figure 2. Decision logic for selecting between HCTU and PyBOP.

Conclusion

Both HCTU and PyBOP are highly effective coupling reagents for peptide synthesis. The choice between them depends on the specific requirements of the synthesis.

HCTU is the reagent of choice for:

• Rapid peptide synthesis: Its fast reaction kinetics allow for significantly shorter coupling times without compromising purity.[10][11]

• Difficult couplings: The high reactivity of the 6-Cl-OBt active ester makes HCTU particularly effective for sterically hindered amino acids or aggregation-prone sequences.[2]

PyBOP is a better option when:

• Guanidinylation is a concern: As a phosphonium salt, PyBOP does not cause this chain-terminating side reaction, making it a safer choice for complex syntheses where an excess of coupling reagent might be used.

• Cost is a primary consideration and longer coupling times are acceptable: While HCTU is often more efficient, PyBOP can still provide good results with optimized, longer reaction times.[1]

Ultimately, the optimal coupling reagent is best determined by empirical evaluation for a specific peptide sequence and synthesis strategy. This guide provides a foundation of data and mechanistic understanding to aid in this critical decision-making process.

References

• 1. benchchem.com [benchchem.com]
• 2. HCTU - Wikipedia [en.wikipedia.org]
• 3. bachem.com [bachem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]
• 10. americanlaboratory.com [americanlaboratory.com]
• 11. researchgate.net [researchgate.net]

HCTU as a Peptide Coupling Reagent: A Comparative Efficacy Review

In the landscape of solid-phase peptide synthesis (SPPS), the choice of coupling reagent is a critical determinant of yield, purity, and overall success, particularly when assembling long or challenging peptide sequences. Among the array of available reagents, O-(6-Chloro-1H-benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) has emerged as a highly efficient and cost-effective option. This guide provides a comparative analysis of HCTU's efficacy against other common coupling reagents, supported by experimental data, detailed protocols, and mechanistic diagrams to inform researchers, scientists, and drug development professionals.

Comparative Performance of Coupling Reagents

The efficacy of a coupling reagent is often benchmarked by its performance in the synthesis of "difficult" sequences, which are prone to aggregation and incomplete reactions. A commonly used model for such evaluations is the acyl carrier protein (ACP) fragment (65-74) (H-VQAAIDYING-OH). Experimental data from the synthesis of this decapeptide provides a quantitative comparison of HCTU's performance against other widely used coupling reagents.

Coupling Reagent	Crude Purity (%) for ACP (65-74) Synthesis	Major Impurity Profile	Relative Cost
HCTU	~93%	Similar to HATU, low levels of deletion sequences.	Moderate
HATU	~95%	Low levels of deletion sequences.	High
HBTU	~90%	Higher levels of deletion sequences compared to HATU/HCTU.	Low to Moderate
PyBOP	Lower than HCTU/HATU	Additional impurities observed.[1]	Moderate
TBTU	Lower than HCTU/HATU	Additional impurities observed.[1]	Low to Moderate

Table 1: Comparison of coupling reagent efficiency and purity in the synthesis of the difficult decapeptide ACP (65-74). Data is aggregated from available literature. Note that exact purity can vary based on specific synthesis conditions.

In addition to yield and purity, the propensity of a coupling reagent to cause racemization (the inversion of stereochemistry at the α-carbon of the amino acid) is a crucial consideration.

Coupling Reagent	Racemization Tendency	Mechanistic Basis for Suppression
HCTU	Low	The 6-Chloro-1-hydroxybenzotriazole (6-Cl-HOBt) leaving group effectively suppresses racemization.[2][3]
HATU	Low	The 7-aza-1-hydroxybenzotriazole (HOAt) moiety is highly effective at preventing racemization.[2][4]
HBTU	Moderate	The 1-hydroxybenzotriazole (B26582) (HOBt) leaving group is a classic racemization suppressant, though generally less effective than 6-Cl-HOBt or HOAt.
COMU	Very Low	The OxymaPure leaving group is highly effective at preventing racemization.[2]

Table 2: Comparative racemization tendency of various coupling reagents. HCTU demonstrates a low propensity for racemization, contributing to the synthesis of high-purity peptides.

Experimental Protocols

Reproducible and successful peptide synthesis relies on well-defined experimental protocols. The following are representative methodologies for solid-phase peptide synthesis (SPPS) utilizing HCTU, based on the widely adopted Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) strategy.

General Workflow for Solid-Phase Peptide Synthesis (SPPS)

References

• 1. americanlaboratory.com [americanlaboratory.com]
• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. researchgate.net [researchgate.net]

A Head-to-Head Battle of Coupling Reagents: HCTU vs. TBTU in Peptide Synthesis

For researchers and professionals in the field of peptide synthesis and drug development, the choice of a coupling reagent is a critical decision that directly impacts the purity, yield, and overall success of synthesizing a target peptide. Among the plethora of available options, aminium/uronium salts have become mainstays. This guide provides an in-depth comparison of two such popular reagents: O-(1H-6-Chlorobenzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HCTU) and O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate (B81430) (TBTU), with a focus on the purity of the resulting synthetic peptides.

Executive Summary: HCTU's Purity Advantage

Experimental evidence suggests that HCTU often provides superior performance compared to TBTU, particularly in the synthesis of "difficult" or sterically hindered peptide sequences. This enhanced performance is primarily attributed to the electron-withdrawing effect of the chlorine atom on the 6-position of the benzotriazole (B28993) ring, which increases the reactivity of the active ester intermediate.[1] While TBTU remains a reliable and cost-effective option for routine peptide synthesis, HCTU frequently results in higher crude peptide purities and reduced side-product formation.[2][3]

Quantitative Performance Comparison

Coupling Reagent	Model Peptide	Reported Crude Purity	Key Observations
HCTU	Acyl Carrier Protein (65-74)	Significantly higher than TBTU	Consistently produces peptides of high purity, comparable to the more expensive HATU.[2][3]
TBTU	Acyl Carrier Protein (65-74)	69%	Lower coupling efficiency in difficult sequences, leading to additional impurities.[4]

It is important to note that the performance of a coupling reagent can be sequence-dependent. However, for challenging syntheses, HCTU generally offers a distinct advantage in achieving higher purity of the crude peptide.

Delving into the Chemistry: Mechanism of Action

Both HCTU and TBTU are aminium-based coupling reagents that facilitate the formation of an amide bond between a carboxylic acid (the C-terminus of an amino acid) and an amine (the N-terminus of another amino acid). The general mechanism involves the activation of the carboxylic acid to form a highly reactive active ester, which is then susceptible to nucleophilic attack by the amine.

The key difference lies in the leaving group: HCTU forms a 6-chloro-HOBt active ester, while TBTU forms an HOBt active ester. The electron-withdrawing chlorine atom in the 6-Cl-HOBt moiety makes it a better leaving group, thus accelerating the coupling reaction and often leading to higher efficiency and purity.[1][5]

A potential side reaction associated with both HCTU and TBTU, as with other aminium/uronium reagents, is the guanidinylation of the free N-terminal amine of the growing peptide chain if the coupling reagent is used in excess.[5][6][7] This results in a truncated peptide that is difficult to remove during purification. Careful control of stoichiometry is therefore crucial.

Below is a diagram illustrating the general activation mechanism.

Caption: General activation of a carboxylic acid by HCTU or TBTU.

Experimental Protocols

To conduct a rigorous comparison of HCTU and TBTU, a standardized experimental protocol for solid-phase peptide synthesis (SPPS) should be employed, where the only variable is the coupling reagent.

Materials

• Fmoc-protected amino acids

• Solid support resin (e.g., Rink Amide resin)

• HCTU

• TBTU

• N,N'-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Piperidine (B6355638)

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane (TIS))

• Diethyl ether

Procedure: Solid-Phase Peptide Synthesis (Fmoc-chemistry)

• Resin Swelling: Swell the resin in DMF for at least 30 minutes.

• Fmoc-Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5-10 minutes. Repeat this step.

• Washing: Wash the resin thoroughly with DMF.

• Coupling:

  • Activation: In a separate vessel, pre-activate the Fmoc-amino acid (3-5 equivalents) with either HCTU or TBTU (3-5 equivalents) and DIPEA (6-10 equivalents) in DMF for 1-5 minutes.

  • Coupling Reaction: Add the activated amino acid solution to the resin and agitate for 30-60 minutes.

• Washing: Wash the resin with DMF.

• Monitoring the Coupling: Perform a qualitative test (e.g., Kaiser test) to ensure the coupling reaction has gone to completion.[8]

• Repeat: Repeat steps 2-6 for each amino acid in the peptide sequence.

• Final Cleavage and Deprotection: After the final amino acid has been coupled and the N-terminal Fmoc group has been removed, wash the resin with dichloromethane (B109758) (DCM) and dry it. Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups.

• Peptide Precipitation: Precipitate the crude peptide by adding the cleavage mixture to cold diethyl ether.

• Purification and Analysis: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC). Analyze the purity of the final product using analytical RP-HPLC and confirm its identity by mass spectrometry.[9][10][11]

The workflow for a comparative study is illustrated in the diagram below.

Caption: Workflow for comparing the performance of HCTU and TBTU.

Conclusion

The selection of a coupling reagent is a balancing act between cost, reactivity, and the specific demands of the peptide sequence. For routine, non-problematic peptide synthesis, TBTU is a viable and economical choice. However, when faced with challenging sequences, steric hindrance, or the need to minimize side reactions to achieve high purity, HCTU emerges as the superior reagent. Its enhanced reactivity often translates to cleaner crude products, simplifying downstream purification efforts and ultimately leading to a higher quality final peptide. For researchers aiming for the highest possible purity, particularly in the context of therapeutic peptide development, HCTU represents a more robust and reliable choice.

References

• 1. benchchem.com [benchchem.com]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. benchchem.com [benchchem.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. bachem.com [bachem.com]
• 6. Side-product formation during cyclization with HBTU on a solid support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the connection between TBTU and HBTU?_Chemicalbook [chemicalbook.com]
• 8. peptide.com [peptide.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. jpt.com [jpt.com]
• 11. Workflow of HPLC in Peptide Purity Analysis | MtoZ Biolabs [mtoz-biolabs.com]

racemization levels in peptides synthesized with HCTU versus older reagents

In the synthesis of peptides, maintaining stereochemical integrity is paramount. Racemization, the conversion of a chiral amino acid into its mirror image, can lead to the formation of diastereomeric impurities that are difficult to separate and can have significant implications for the biological activity of the final peptide. The choice of coupling reagent is a critical factor in controlling racemization. This guide provides a comparative analysis of the performance of O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HCTU) against older, established coupling reagents, with a focus on racemization levels.

Quantitative Comparison of Coupling Reagents

The following table summarizes available data on the performance of HCTU and older coupling reagents in peptide synthesis. While a direct head-to-head comparison under identical conditions for all reagents is not extensively documented in publicly available literature, the data provides valuable insights into their relative performance in terms of crude purity and, where available, racemization. The synthesis of the acyl carrier protein (ACP) fragment (65-74), a sequence known to be prone to synthetic difficulties, is often used as a benchmark.

Coupling Reagent	Model Peptide	Crude Purity (%)	Racemization (%)	Reference/Notes
HCTU	ACP (65-74)	~80-88	Not explicitly quantified in direct comparison, but noted to have reduced rates compared to BOP.[1]	High purity achieved with short coupling times.[1][2]
HATU	ACP (65-74)	~84-90	Reported to result in less epimerization than HBTU.[1]	Often considered the gold standard for difficult couplings.[1]
HBTU	ACP (65-74)	~70-80	10% (at 60°C without HOBt)	A widely used standard reagent.[1][3]
TBTU	ACP (65-74)	Similar to HBTU	Not explicitly quantified, but generally considered to have little racemization.[4]	Structurally similar to HBTU.[4]
PyBOP	ACP (65-74)	~48-70 (short coupling)	Not explicitly quantified	Performance improves with longer reaction times.[1]
DIC/HOBt	-	-	Low levels of racemization are generally observed.	A classic and cost-effective method; racemization is minimized by the HOBt additive.[5][6]

Note: The data presented is compiled from various sources and may not be directly comparable due to differences in experimental conditions. However, the general trend indicates that HCTU provides high crude purity, comparable to the highly efficient HATU, and is recognized for its ability to suppress racemization.[2][7]

The Logical Relationship of Reagent Choice to Racemization

The selection of a coupling reagent directly influences the reaction mechanism and the stability of the activated amino acid intermediate, which are key factors in the extent of racemization.

Caption: Mechanism of racemization during peptide bond formation.

Modern coupling reagents like HCTU are designed to facilitate rapid and efficient peptide bond formation. The reactivity of HCTU, derived from the electron-withdrawing effect of the chlorine atom on the benzotriazole (B28993) ring, leads to a shorter lifetime of the activated amino acid intermediate.[8] This rapid coupling kinetically disfavors the alternative pathway of oxazolone formation, which is a primary mechanism of racemization.[9] Older reagents may have slower coupling kinetics, allowing more time for the formation of the racemization-prone oxazolone intermediate. The addition of auxiliaries like HOBt to carbodiimide (B86325) reactions (e.g., DIC) serves to form a more stable active ester intermediate that is less prone to racemization.[10]

Experimental Protocols

To provide a framework for comparing coupling reagents, detailed protocols for the synthesis of a model peptide and the subsequent analysis of racemization are provided below.

Solid-Phase Peptide Synthesis (SPPS) of Acyl Carrier Protein (ACP) Fragment (65-74)

This protocol is based on Fmoc/tBu chemistry for the synthesis of the decapeptide H-Val-Gln-Ala-Ala-Ile-Asp-Tyr-Ile-Asn-Gly-OH.

1. Resin Preparation:

• Start with a suitable solid support, such as Rink Amide resin (for a C-terminal amide) or a pre-loaded Wang or 2-chlorotrityl chloride resin with the C-terminal amino acid (Gly).

• Swell the resin in N,N-dimethylformamide (DMF) for at least 30 minutes in a reaction vessel.

2. Fmoc Deprotection:

• Drain the DMF from the swollen resin.

• Add a solution of 20% piperidine (B6355638) in DMF to the resin.

• Agitate the mixture for 5-10 minutes at room temperature.

• Drain the deprotection solution.

• Repeat the treatment with 20% piperidine in DMF for another 5-10 minutes.

• Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

3. Amino Acid Coupling (Variable Step for Reagent Comparison):

• For HCTU:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3-5 equivalents relative to resin loading) and HCTU (3-5 equivalents) in DMF.

  • Add N,N-diisopropylethylamine (DIPEA) (6-10 equivalents) to the amino acid/HCTU solution and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 30-60 minutes at room temperature.

• For HBTU/TBTU:

  • Follow the same procedure as for HCTU, substituting HBTU or TBTU for HCTU.

• For DIC/HOBt:

  • In a separate vial, dissolve the Fmoc-protected amino acid (3-5 equivalents) and HOBt (3-5 equivalents) in DMF.

  • Add this solution to the deprotected resin.

  • Add DIC (3-5 equivalents) to the reaction vessel.

  • Agitate the mixture for 1-2 hours at room temperature.

4. Washing:

• After the coupling reaction, drain the solution.

• Wash the resin with DMF (5-7 times) to remove excess reagents and byproducts.

5. Monitoring the Coupling Reaction:

• Perform a Kaiser test or a similar ninhydrin-based test to check for the presence of free primary amines. A negative result (e.g., yellow beads in the Kaiser test) indicates a complete coupling reaction. If the test is positive, the coupling step should be repeated.

6. Repetition of the Synthesis Cycle:

• Repeat steps 2-5 for each amino acid in the sequence.

7. Cleavage and Deprotection:

• After the final amino acid has been coupled and the N-terminal Fmoc group has been removed, wash the resin with dichloromethane (B109758) (DCM) and dry it under vacuum.

• Add a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (B1312306) (TIS)) to the resin.

• Agitate the mixture for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding the TFA solution to cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

• Dry the crude peptide pellet under vacuum.

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Racemization Analysis by High-Performance Liquid Chromatography (HPLC)

1. Sample Preparation:

• Dissolve a small amount of the crude peptide in a suitable solvent, typically a mixture of water and acetonitrile (B52724) with 0.1% TFA.

2. HPLC System and Column:

• Use a high-performance liquid chromatography (HPLC) system equipped with a UV detector (monitoring at 214 nm and 280 nm).

• Employ a reversed-phase C18 column suitable for peptide separations. For separating diastereomers resulting from racemization, a chiral column may be necessary, or conditions may be optimized on a standard C18 column to resolve the diastereomeric peptides.

3. Mobile Phase and Gradient:

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Develop a linear gradient of increasing Mobile Phase B to elute the peptide and its impurities. A typical gradient might be from 5% to 65% B over 30 minutes.

4. Analysis:

• Inject the prepared peptide sample onto the HPLC system.

• Monitor the chromatogram for the appearance of a peak corresponding to the desired peptide and any closely eluting peaks that may represent diastereomers.

• The presence of a diastereomer is indicated by a separate peak with the same mass as the desired peptide (confirmed by mass spectrometry).

5. Quantification of Racemization:

• Integrate the peak areas of the desired peptide (LL... isomer) and the diastereomeric impurity (LD... or DL... isomer).

• Calculate the percentage of racemization using the following formula:

  % Racemization = (Area of Diastereomer Peak / (Area of Desired Peptide Peak + Area of Diastereomer Peak)) * 100

By following these standardized protocols, researchers can systematically evaluate the performance of HCTU and other coupling reagents in their specific applications, allowing for an informed decision to minimize racemization and maximize the purity of the synthesized peptide.

References

• 1. benchchem.com [benchchem.com]
• 2. americanlaboratory.com [americanlaboratory.com]
• 3. US10988504B2 - Solid phase peptide synthesis processes and associated systems - Google Patents [patents.google.com]
• 4. What is the connection between TBTU and HBTU?_Chemicalbook [chemicalbook.com]
• 5. bachem.com [bachem.com]
• 6. peptide.com [peptide.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. EP2970374A2 - Solid phase peptide synthesis processes and associated systems - Google Patents [patents.google.com]
• 10. HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

coupling efficiency of HCTU with phosphorylated amino acids

In the intricate world of synthetic peptide chemistry, particularly in the synthesis of phosphopeptides critical for signaling pathway research, the choice of coupling reagent is paramount to achieving high purity and yield. This guide provides a comparative analysis of O-(6-Chlorobenzotriazol-1-yl)-N,N,N´,N´-tetramethyluronium hexafluorophosphate (B91526) (HCTU), a widely used aminium-based coupling reagent, against other common alternatives in the context of coupling phosphorylated amino acids.

Performance Comparison of Coupling Reagents

While direct quantitative data on the coupling efficiency of HCTU with specific phosphorylated amino acids (pSer, pThr, pTyr) is not extensively published, its performance can be inferred from comparative studies on challenging, non-phosphorylated peptide sequences and qualitative reports on phosphopeptide synthesis. HCTU is frequently benchmarked against other popular reagents such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N´,N´-tetramethyluronium hexafluorophosphate) and HBTU (O-(Benzotriazol-1-yl)-N,N,N´,N´-tetramethyluronium hexafluorophosphate).

One study qualitatively noted that in the synthesis of a phosphorylated peptide, HCTU produced a product of higher purity compared to HBTU.[1] In the synthesis of the challenging acyl carrier protein (ACP) fragment (65-74), HCTU and HATU demonstrated very similar performance, yielding peptides of comparable purity, while other reagents resulted in more impurities.[1]

The enhanced reactivity of HCTU over HBTU is attributed to the presence of the electron-withdrawing chlorine atom on the benzotriazole (B28993) ring, which forms a more reactive active ester.[2] HATU, containing a 7-azabenzotriazole moiety, is often considered the gold standard for efficiency, particularly in minimizing racemization and for difficult couplings.[3][4] However, HCTU is positioned as a highly efficient and more economical alternative to HATU.[1][3]

Table 1: Comparative Performance of HCTU and Other Coupling Reagents in Challenging Peptide Synthesis

Coupling Reagent	Key Characteristics	Relative Cost	Reported Performance in Difficult Couplings	Suitability for Phosphopeptides
HCTU	High reactivity, fast coupling times, reduced racemization compared to BOP.[3][5]	Moderate	High purity, comparable to HATU.[1]	Recommended; reported to yield higher purity than HBTU.[1]
HATU	Very high reactivity, low racemization, considered a gold standard.[3][4]	High	Often provides the highest purity and yield.[3]	Excellent; widely used for phosphopeptide synthesis.
HBTU	Good efficiency, widely used standard reagent.	Low-Moderate	Generally lower purity for difficult sequences compared to HCTU and HATU.[1]	Good, but may be less efficient than HCTU.[1]
PyBOP	Phosphonium-based, less prone to guanidinylation side reactions.[6]	Moderate	Can be less efficient with shorter coupling times compared to aminium reagents.[3]	Caution advised due to potential side reactions with the phosphate (B84403) group.[7]

Experimental Protocols

The following are generalized experimental protocols for solid-phase peptide synthesis (SPPS) utilizing HCTU and HATU for the incorporation of a phosphorylated amino acid. These protocols are based on standard Fmoc/tBu chemistry.

Materials:

• Fmoc-L-pSer(tBu)-OH, Fmoc-L-pThr(tBu)-OH, or Fmoc-L-pTyr(PO(OBzl)OH)-OH

• HCTU or HATU

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF)

• Peptide synthesis resin with a free N-terminal amine

• 20% Piperidine (B6355638) in DMF for Fmoc deprotection

Protocol 1: Coupling of a Phosphorylated Amino Acid using HCTU

• Resin Preparation: Swell the resin in DMF. Perform Fmoc deprotection using 20% piperidine in DMF to expose the N-terminal amine. Wash the resin thoroughly with DMF.

• Activation Mixture Preparation: In a separate vessel, dissolve 4 equivalents of the Fmoc-protected phosphorylated amino acid and 3.9 equivalents of HCTU in DMF.

• Activation: Add 8 equivalents of DIPEA to the activation mixture and allow it to pre-activate for 1-2 minutes.

• Coupling: Add the activated amino acid solution to the resin. Agitate the reaction vessel for 30-60 minutes at room temperature.

• Washing: Wash the resin thoroughly with DMF to remove excess reagents and by-products.

• Confirmation of Coupling: Perform a Kaiser test or other qualitative test to confirm the completion of the coupling reaction.

Protocol 2: Coupling of a Phosphorylated Amino Acid using HATU

• Resin Preparation: Follow the same procedure as in Protocol 1, step 1.

• Activation Mixture Preparation: In a separate vessel, dissolve 4 equivalents of the Fmoc-protected phosphorylated amino acid and 3.9 equivalents of HATU in DMF.

• Activation: Add 8 equivalents of DIPEA to the activation mixture and pre-activate for 1-2 minutes.

• Coupling: Add the activated amino acid solution to the resin and agitate for 30-60 minutes at room temperature.

• Washing: Wash the resin thoroughly with DMF.

• Confirmation of Coupling: Perform a Kaiser test to confirm the completion of the reaction.

Visualizing the Workflow

The general workflow for incorporating a phosphorylated amino acid during solid-phase peptide synthesis is illustrated below.

References

• 1. americanlaboratory.com [americanlaboratory.com]
• 2. chempep.com [chempep.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 7. bachem.com [bachem.com]

HCTU vs. HATU: A Comparative Analysis of Reaction Kinetics in Peptide Synthesis

For researchers, scientists, and drug development professionals, the efficiency of peptide bond formation is a critical factor in the successful synthesis of peptides and proteins. The choice of coupling reagent significantly impacts reaction kinetics, yield, and purity. This guide provides an objective, data-driven comparison of two widely used uronium-based coupling reagents: HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

Performance Comparison: HCTU vs. HATU

Both HCTU and HATU are highly efficient coupling reagents known for their rapid reaction times and ability to minimize racemization.[1][2] They are particularly favored for challenging syntheses, including the coupling of sterically hindered amino acids and the synthesis of long or complex peptide sequences.[1][3] While both reagents demonstrate superior performance compared to older coupling agents like PyBOP, especially in rapid synthesis protocols, there are nuances in their reaction kinetics and overall effectiveness.[1]

Quantitative Data Summary

The following tables summarize key performance indicators for HCTU and HATU based on comparative experimental data.

Table 1: Crude Purity of Model Peptides [1][4]

Peptide Sequence	Coupling Time	HCTU Crude Purity (%)	HATU Crude Purity (%)
Peptide 1 (65-74 ACP)	2 x 1 min	79.86	83.63
Peptide 1 (65-74 ACP)	2 x 20 min	80.52	79.91
Peptide 2 (A-β Amyloid 1-42)	2 x 1 min	88.29	89.63
Peptide 2 (A-β Amyloid 1-42)	2 x 20 min	92.11	91.23

Table 2: Performance in a Challenging Aza-Peptide Synthesis [5]

Parameter	HCTU	HATU
Reaction Half-life (min)	40	40
Acylation Yield (%)	~55	~100

These data indicate that for very short coupling times, HATU can provide slightly higher crude purity.[1][4] However, with longer reaction times, HCTU can achieve comparable or even slightly superior purity.[1][4] In the context of a particularly challenging aza-peptide synthesis, both reagents exhibited identical reaction half-lives, but HATU led to a significantly higher acylation yield.[5] This suggests that while their initial reaction rates may be similar, HATU can be more effective in driving difficult couplings to completion.[2][5] HCTU is often presented as a more cost-effective alternative to HATU, offering comparable results in many applications.[1][6]

Reaction Mechanisms

The efficacy of both HCTU and HATU lies in their ability to rapidly activate the carboxylic acid of an N-protected amino acid, forming a highly reactive active ester intermediate. This intermediate is then susceptible to nucleophilic attack by the N-terminal amine of the growing peptide chain, resulting in peptide bond formation.

The primary difference in their mechanism stems from the leaving group involved. HCTU is based on 6-chloro-1-hydroxybenzotriazole (B1581694) (6-Cl-HOBt), while HATU is the 7-aza-1-hydroxybenzotriazole (HOAt) analogue.[1] The electron-withdrawing properties of the chlorine atom in HCTU and the nitrogen atom in the pyridine (B92270) ring of HATU enhance the reactivity of the active esters they form, leading to accelerated coupling reactions.[2][7] The general order of reactivity for the active esters is considered to be: OAt (from HATU) > 6-Cl-OBt (from HCTU) > OBt (from HBTU/TBTU).[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. americanlaboratory.com [americanlaboratory.com]
• 7. bachem.com [bachem.com]

Safety & Regulatory Compliance

Navigating the Disposal of HCTU: A Guide for Laboratory Professionals

For Immediate Reference: Essential Safety and Disposal Information for O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium Hexafluorophosphate (HCTU)

This document provides comprehensive, step-by-step guidance for the proper handling and disposal of HCTU, a widely used peptide coupling reagent. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance. This guide is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

HCTU is a potent immune sensitizer (B1316253) and can cause skin and respiratory sensitization.[1] All handling of HCTU, including weighing and preparation of solutions, must be conducted in a well-ventilated fume hood.[2] Appropriate Personal Protective Equipment (PPE) is mandatory at all times.

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves are required.

• Eye Protection: Safety goggles are mandatory to protect from potential splashes.

• Lab Coat: A lab coat should be worn to protect skin and clothing.

Quantitative Data Summary

The following table summarizes key quantitative data for HCTU.

Property	Value
Molecular Formula	C₁₁H₁₅ClF₆N₅OP
Molecular Weight	413.69 g/mol
Appearance	White to off-white crystalline powder
Melting Point	>185 °C
Incompatible Materials	Strong oxidizing agents
Hazardous Decomposition Products	Under fire conditions, hazardous decomposition products include oxides of carbon (CO, CO₂), nitrogen oxides (NOx), phosphorus oxides, hydrogen chloride gas, and hydrogen fluoride.

HCTU Disposal Workflow

The proper disposal of HCTU waste involves a multi-step process designed to minimize risk. The following diagram illustrates the logical workflow for handling both solid and liquid HCTU waste.

References

• 1. americanpeptidesociety.org [americanpeptidesociety.org]
• 2. chem.uci.edu [chem.uci.edu]

Essential Safety and Operational Guide for Handling HCTU

Date of Compilation: 2025-12-10

This document provides immediate and essential safety and logistical information for researchers, scientists, and drug development professionals handling O-(1H-6-chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (B91526) (HCTU). Adherence to these guidelines is critical to ensure personal safety and proper disposal.

Hazard Identification and Personal Protective Equipment (PPE)

HCTU is a hazardous substance that can cause skin and eye irritation and may lead to an allergic skin reaction upon repeated contact.[1] It is classified as a strong sensitizer.[1] Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling HCTU

PPE Category	Item	Standard/Specification	Purpose
Eye/Face Protection	Safety Goggles	NIOSH (US) or EN 166 (EU) approved	Protects against splashes and dust.
Skin Protection	Chemical-resistant gloves	Inspected prior to use	Prevents skin contact and potential sensitization.
Lab coat	Standard laboratory coat	Provides a barrier against accidental spills.
Respiratory Protection	N95 (US) or P1 (EN 143) dust mask	NIOSH (US) or CEN (EU) approved	Recommended where dust formation is possible.[2]

Safe Handling and Storage

• Ventilation: Always handle HCTU in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust.[2]

• Moisture: Avoid exposure to moisture as it can lead to decomposition.[1]

• Incompatible Materials: Keep away from strong oxidizing agents.[1][2]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] For long-term storage, keep at -80°C for up to 6 months or -20°C for up to 1 month in a sealed container, away from moisture.[3]

First Aid Measures

Immediate response is crucial in case of exposure.

Table 2: First Aid Procedures for HCTU Exposure

Exposure Route	Procedure
Eye Contact	Immediately rinse cautiously with water for several minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing.[1] Seek immediate medical attention.[1]
Skin Contact	Wash the affected area immediately with plenty of soap and water.[1] Remove contaminated clothing.[1] If irritation or a rash develops, seek medical advice/attention.[1]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek medical attention.[1]

Spill and Disposal Plan

• Spill Cleanup: In case of a spill, sweep up the solid material and place it into a suitable, labeled container for disposal. Avoid generating dust. Ensure the area is well-ventilated.

• Disposal: Dispose of HCTU and any contaminated materials as hazardous waste in accordance with all local, regional, and national regulations.[1] Do not allow the chemical to enter drains or waterways.[1][2]

Experimental Workflow for Safe Handling of HCTU

The following diagram outlines the standard operating procedure for safely handling HCTU in a laboratory setting.

Caption: Logical workflow for the safe handling of HCTU.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. medchemexpress.com [medchemexpress.com]